Vanilol

• CAS: 78100-57-9

Core Science & Biosynthesis

Vanillin from Lignin: A Technical Guide to Synthesis

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Vanillin, a primary component of vanilla flavor, is a widely used aromatic compound in the food, pharmaceutical, and fragrance industries. While traditionally extracted from vanilla beans, the majority of vanillin is produced synthetically. Lignin, an abundant and renewable biopolymer, presents a sustainable alternative to petrochemical-based precursors for vanillin synthesis. This technical guide provides a comprehensive overview of the core methodologies for producing vanillin from lignin, focusing on alkaline oxidation, enzymatic conversion, and microbial fermentation.

Alkaline Oxidation of Lignin

Alkaline oxidation is the most established industrial method for vanillin production from lignin, particularly from lignosulfonates, a byproduct of the sulfite pulping process.[1][2] This process involves the oxidative depolymerization of lignin in an alkaline environment, typically using oxygen or air as the oxidant and often employing metal catalysts.[2][3]

Experimental Protocol: Alkaline Oxidation of Lignosulfonates

This protocol is a generalized representation based on common industrial practices.

Materials:

• Lignosulfonate solution

• Sodium hydroxide (NaOH)

• Copper (II) sulfate (CuSO4) or other suitable catalyst

• Oxygen or air source

• Acid for precipitation (e.g., sulfuric acid, carbon dioxide)

• Solvent for extraction (e.g., toluene, benzene)

• Sodium bisulfite for purification

Procedure:

• Reaction Mixture Preparation: Prepare an aqueous solution of lignosulfonates and sodium hydroxide to create a highly alkaline environment (pH > 12).[4][5]

• Catalyst Addition: Introduce a metal catalyst, such as copper sulfate, to the reaction mixture.[2][6]

• Oxidation Reaction: Heat the mixture to a high temperature (typically 100-200°C) and pressurize with an oxygen source (up to 10 bar) in a suitable reactor.[5] Maintain these conditions for a specific reaction time (e.g., 70-90 minutes).

• Lignin Precipitation: After the reaction, cool the mixture and acidify it to precipitate the remaining high-molecular-weight lignin.[7]

• Extraction: Separate the precipitated lignin and extract the vanillin from the aqueous solution using an organic solvent like toluene.[7]

• Purification: The vanillin is then typically purified through a series of steps, which may include bisulfite extraction and subsequent crystallization to achieve the desired purity.[8]

Quantitative Data: Alkaline Oxidation

Lignin Source	Catalyst	Oxidant	Temperature (°C)	Pressure (bar)	Reaction Time (min)	Vanillin Yield (wt%)	Reference
Lignosulfonates	Copper (II)	Oxygen/Air	100-200	up to 10	-	5-10	[2][5]
Pine Kraft Lignin	CuSO4 and Fe2(SO4)3	Oxygen	150	-	< 200	~1.8 (39.6% on NBO)	[9]
Pinus eldarica Kraft Lignin	-	Oxygen	-	-	-	4.2	[10]
Pinus eldarica Kraft Lignin	-	Nitrobenzene	170	-	180	1.2 - 3.9	[10][11]
Kraft Lignin	CuO/Al2O3	-	100-320	-	-	-	[6]

NBO: Nitrobenzene Oxidation

Enzymatic Conversion of Lignin

Enzymatic methods offer a milder and more selective approach to lignin depolymerization for vanillin production.[3] Laccases, in combination with mediator compounds, are commonly employed to overcome the recalcitrance of non-phenolic lignin units.[7][12]

Experimental Protocol: Laccase-Mediator System (LMS) for Vanillin Synthesis

This protocol outlines a general procedure for the enzymatic treatment of lignin.

Materials:

• Kraft Lignin

• Laccase (e.g., from Trametes versicolor or Myceliophthora thermophila)

• Mediator (e.g., ABTS, HBT, or methyl syringate)

• Sodium phosphate buffer (pH 4)

• Sodium azide (to stop the reaction)

Procedure:

• Reaction Setup: Dissolve lignin and the mediator in a sodium phosphate buffer.

• Enzyme Addition: Add the laccase enzyme to the mixture to initiate the reaction. A typical enzyme loading could be 0.1 U/mL.[7][12]

• Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 40°C) with agitation.[7][12]

• Reaction Termination: After the desired incubation time, stop the reaction by adding a laccase inhibitor such as sodium azide.[7][12]

• Product Analysis: Analyze the reaction mixture for vanillin and other phenolic compounds using techniques like HPLC or GC-MS.

Quantitative Data: Enzymatic Conversion

Lignin Type	Enzyme	Mediator	Incubation Time	Vanillin/Phenolic Products	Reference
Alkali Lignin	Laccase from Trametes versicolor	Methyl Syringate	-	3-hydroxy-4-methoxy-benzaldehyde (34.7 wt% relative yield)	[13]
Kraft Lignin	Laccase from Bacillus licheniformis	TEMPO	2 h	Vanillin isolated	[14]

Microbial Fermentation

Microbial fermentation presents a promising biotechnological route for converting lignin-derived compounds into vanillin.[15] This often involves a two-step process: the liberation of ferulic acid from the lignin structure, followed by its biotransformation into vanillin by specific microorganisms.[15][16]

Key Microorganisms and Pathways

Several microorganisms have been identified and engineered for vanillin production, including:

• Pseudomonas fluorescens : This bacterium can metabolize ferulic acid to vanillin through a CoA-dependent pathway.[1][17][18]

• Rhodococcus jostii : Engineered strains of this bacterium can accumulate vanillin from lignocellulose.[19][20][21]

• Aspergillus niger : This fungus is effective in converting ferulic acid to vanillic acid, a precursor to vanillin.[22][23]

• Pycnoporus cinnabarinus : This white-rot fungus can reduce vanillic acid to vanillin.[22][24][25]

The primary metabolic route involves the conversion of ferulic acid, which is structurally similar to vanillin.

Experimental Protocol: Two-Step Bioconversion of Ferulic Acid to Vanillin

This protocol combines the use of Aspergillus niger and Pycnoporus cinnabarinus.[22]

Step 1: Ferulic Acid to Vanillic Acid with Aspergillus niger

• Cultivation: Culture A. niger in a suitable medium containing ferulic acid as the precursor.

• Biotransformation: Allow the fungus to transform ferulic acid into vanillic acid. This process can achieve high molar yields.[22]

• Harvesting: After the transformation is complete, harvest the culture medium containing vanillic acid.

Step 2: Vanillic Acid to Vanillin with Pycnoporus cinnabarinus

• Inoculation: Inoculate a culture of P. cinnabarinus with the vanillic acid-enriched medium from Step 1.

• Bioconversion: P. cinnabarinus reduces the vanillic acid to vanillin.

• Product Recovery: Extract and purify the vanillin from the fermentation broth. The addition of a resin like Amberlite XAD-2 can improve the yield by adsorbing the produced vanillin.[25]

Quantitative Data: Microbial Fermentation

Microorganism(s)	Precursor	Vanillin Yield	Molar Yield (%)	Reference
Aspergillus niger & Pycnoporus cinnabarinus	Ferulic Acid	237 mg/L	22	[22]
Aspergillus niger & Pycnoporus cinnabarinus (with glucose & resin)	Ferulic Acid from Rice Bran Oil	2.8 g/L	-	[23]
Rhodococcus jostii RHA1 (gene deletion mutant)	Wheat Straw Lignocellulose	96 mg/L	-	[19][21]
Pseudomonas fluorescens (engineered)	Ferulic Acid	8.41 mM	-	[26]
Bacillus aryabhattai	Ferulic Acid from Coconut Coir	640.96 mg/L	-	[27]

Visualizing the Processes

Experimental Workflows

Caption: Alkaline Oxidation Workflow for Vanillin Synthesis.

Caption: Enzymatic Conversion Workflow using Laccase-Mediator System.

Caption: Two-Step Microbial Fermentation Workflow for Vanillin Production.

Signaling Pathway

Caption: Metabolic Pathway of Ferulic Acid to Vanillin in Pseudomonas.

References

• 1. Metabolism of ferulic acid via vanillin using a novel CoA-dependent pathway in a newly-isolated strain of Pseudomonas fluorescens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lignincorp.com [lignincorp.com]
• 3. Vanillin Production from Lignin via Enzymatic or Chemical Conversion - BioBiz [biobiz.in]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. ph01.tci-thaijo.org [ph01.tci-thaijo.org]
• 7. Laccase/Mediator Systems: Their Reactivity toward Phenolic Lignin Structures - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Microbial Production of Biovanillin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Kinetics of Vanillin and Vanillic Acid Production from Pine Kraft Lignin | MDPI [mdpi.com]
• 10. ijfas.com [ijfas.com]
• 11. research.article2submit.com [research.article2submit.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Laccase–natural mediator systems for “green” synthesis of phenolic monomers from alkali lignin - Sustainable Energy & Fuels (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. From Waste to Value: Recent Insights into Producing Vanillin from Lignin - PMC [pmc.ncbi.nlm.nih.gov]
• 16. encyclopedia.pub [encyclopedia.pub]
• 17. Metabolism of ferulic acid via vanillin using a novel CoA-dependent pathway in a newly-isolated strain of Pseudomonas fluorescens. | Semantic Scholar [semanticscholar.org]
• 18. researchgate.net [researchgate.net]
• 19. pubs.acs.org [pubs.acs.org]
• 20. eltislab.com [eltislab.com]
• 21. researchgate.net [researchgate.net]
• 22. A two-step bioconversion process for vanillin production from ferulic acid combining Aspergillus niger and Pycnoporus cinnabarinus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Production of vanillin from waste residue of rice bran oil by Aspergillus niger and Pycnoporus cinnabarinus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. perso.uclouvain.be [perso.uclouvain.be]
• 25. A comprehensive review of eclectic approaches to the biological synthesis of vanillin and their application towards the food sector - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Metabolic engineering of Pseudomonas fluorescens for the production of vanillin from ferulic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. researchgate.net [researchgate.net]

The Burgeoning Bio-potential of Vanillin and Its Derivatives: A Technical Guide

Introduction

Vanillin (4-hydroxy-3-methoxybenzaldehyde), a primary component of vanilla bean extract, is a widely utilized flavoring agent in the food, beverage, and pharmaceutical industries.[1][2] Beyond its characteristic aroma, vanillin and its synthetic derivatives have garnered significant attention from the scientific community for their diverse pharmacological activities.[1][3][4] Structural modifications of vanillin's core—containing aldehyde, hydroxyl, and ether functional groups—have yielded a plethora of derivatives with enhanced biological potencies.[1][5] This technical guide provides an in-depth overview of the in vitro biological activities of vanillin derivatives, focusing on their antioxidant, antimicrobial, anticancer, and enzyme inhibitory properties. This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive summary of quantitative data, detailed experimental protocols, and visual representations of key mechanisms and workflows.

Antioxidant Activity of Vanillin Derivatives

The phenolic hydroxyl group in vanillin and its derivatives is a key contributor to their antioxidant properties, enabling them to scavenge free radicals and mitigate oxidative stress, a key factor in numerous chronic diseases.[6] Various chemical modifications have been shown to significantly enhance this antioxidant capacity.

Quantitative Analysis of Antioxidant Capacity

The antioxidant activities of vanillin derivatives have been extensively evaluated using various in vitro assays. The half-maximal inhibitory concentration (IC50) is a common metric used to quantify the antioxidant potential, representing the concentration of a compound required to scavenge 50% of free radicals in the assay. A lower IC50 value indicates a higher antioxidant activity. The following table summarizes the IC50 values of several vanillin derivatives from prominent antioxidant assays.

Derivative	Assay	IC50 (µM)	Reference
Vanillin	DPPH	810 µg/mL	[7]
Vanillyl acetate (E-1)	DPPH	630 µg/mL	[7]
o-methoxy-p-methyl cyclohexan-1-ol (J-1)	DPPH	590 µg/mL	[7]
2a	DPPH	16.67	[8]
Vanillin-based pyrido-dipyrimidine A	DPPH	81 µg/mL	[9]
Vanillin-based pyrido-dipyrimidine A	ABTS	100 µg/mL	[9]

Note: Direct comparison of IC50 values should be approached with caution due to variations in experimental conditions across different studies.

Experimental Protocols for Antioxidant Assays

The DPPH assay is a widely used method to evaluate the free radical scavenging ability of a compound.

Principle: DPPH is a stable free radical with a deep violet color. In the presence of an antioxidant that can donate an electron or a hydrogen atom, the DPPH radical is reduced to the non-radical form, diphenylpicrylhydrazine, resulting in a color change from violet to yellow. The degree of discoloration is proportional to the scavenging activity of the antioxidant.

Procedure:

• A solution of DPPH in methanol (typically 0.1 mM) is prepared.

• Various concentrations of the test compound (vanillin derivative) are added to the DPPH solution.

• The mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• The absorbance of the solution is measured spectrophotometrically at a wavelength of approximately 517 nm.

• A control solution (DPPH without the test compound) and a blank (methanol) are also measured.

• The percentage of radical scavenging activity is calculated using the following formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

• The IC50 value is determined by plotting the percentage of inhibition against the concentration of the test compound.[6]

Workflow for the DPPH antioxidant assay.

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).

Procedure:

• The FRAP reagent is prepared by mixing acetate buffer, a solution of 2,4,6-tris(2-pyridyl)-s-triazine (TPTZ) in HCl, and a solution of FeCl₃·6H₂O.

• The test compound is added to the FRAP reagent.

• The reaction mixture is incubated at 37°C.

• The absorbance of the resulting blue-colored complex is measured at 593 nm.

• A standard curve is generated using a known antioxidant, such as Trolox.

The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe from oxidative degradation by peroxyl radicals.

Procedure:

• A fluorescent probe (e.g., fluorescein) is mixed with the test compound.

• A peroxyl radical generator, such as 2,2'-azobis(2-amidinopropane) dihydrochloride (AAPH), is added to initiate the reaction.

• The fluorescence decay is monitored over time.

• The antioxidant capacity is quantified by calculating the area under the fluorescence decay curve.

Antimicrobial Activity of Vanillin Derivatives

Vanillin and its derivatives have demonstrated significant activity against a broad spectrum of pathogenic microorganisms, including bacteria and fungi.[1][3] Their mechanism of action often involves the disruption of the cytoplasmic membrane.[10]

Quantitative Analysis of Antimicrobial Activity

The antimicrobial efficacy of vanillin derivatives is typically quantified by determining the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC). The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[11] The MBC is the lowest concentration that results in a 99.9% reduction in the initial bacterial inoculum.[11]

Derivative/Compound	Microorganism	MIC (µg/mL)	Reference
Vanillin	Escherichia coli strains	1250	[11]
Vanillin	Salmonella strains	1250-2500	[11]
Vanillin	MDR Staphylococcus aureus ATCC43300	2500	[11]
Vanillin 1,2,3-triazole derivatives	Various fungi	32 to >512	[12]
o-vanillin	Cryptococcus neoformans	4	[13]
o-ethyl vanillin	Cryptococcus neoformans	4	[13]
Vanillic acid	Staphylococcus sp.	- (Inhibition zone: 22.67 mm)	[14]
Vanillyl alcohol	Alternaria alternata	- (Inhibition zone: 20.00 mm)	[14]

Experimental Protocol for Antimicrobial Susceptibility Testing

This is a common method used to determine the MIC of an antimicrobial agent.[11]

Procedure:

• A serial two-fold dilution of the vanillin derivative is prepared in a liquid growth medium in a 96-well microtiter plate.

• Each well is inoculated with a standardized suspension of the test microorganism.

• Positive (microorganism without the test compound) and negative (medium only) controls are included.

• The plate is incubated under appropriate conditions (e.g., 37°C for 16-18 hours for bacteria).

• The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.[11]

Workflow for MIC determination by broth microdilution.

Anticancer Activity of Vanillin Derivatives

Emerging research highlights the potential of vanillin derivatives as anticancer agents, demonstrating cytotoxic activity against various cancer cell lines.[4][5][15] Their mechanisms of action are multifaceted, often involving the induction of apoptosis (programmed cell death) and interference with key cellular signaling pathways.[5][16]

Quantitative Analysis of Anticancer Activity

The in vitro anticancer activity is often expressed as the IC50 value, which represents the concentration of the compound that inhibits the growth of cancer cells by 50%.

Derivative	Cell Line	IC50 (µg/mL)	Reference
Vanillin hydrazone (Van2)	MDA-MB-231 (Breast Cancer)	< 50 (viability reduced to <40%)	[17]

Signaling Pathways in Anticancer Activity

Vanillin and its derivatives have been shown to induce apoptosis in cancer cells.[16] This process is characterized by a series of morphological and biochemical changes, including cell shrinkage, chromatin condensation, and DNA fragmentation. A key event in the apoptotic pathway is the depolarization of the mitochondrial membrane and the production of reactive oxygen species (ROS).[16]

Simplified pathway of apoptosis induction by vanillin derivatives.

Some vanillin derivatives have been found to suppress the growth of cancer cells by targeting the Wnt/β-catenin signaling pathway.[3] This pathway is crucial for cell proliferation, differentiation, and survival, and its dysregulation is implicated in many cancers.

Enzyme Inhibition

Vanillin derivatives have also been investigated as inhibitors of various enzymes, which can be a valuable strategy for the treatment of several diseases.

Quantitative Analysis of Enzyme Inhibition

Derivative	Enzyme	IC50 (µM)	Reference
2a	Butyrylcholinesterase (BuChE)	0.27	[8]
Vanillin hydrazone (Van1)	Acetylcholinesterase (AChE)	- (50% inhibition at 10 mg/mL)	[17]
Nitro vanillin analogue 4f	Anti-glycation	95.0	[18]
Nitro vanillin analogue 4a	Anti-glycation	121	[18]

Cholinesterase Inhibition

Acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) are key enzymes in the breakdown of the neurotransmitter acetylcholine. Inhibitors of these enzymes are used in the management of Alzheimer's disease. Certain vanillin derivatives have shown potent and selective inhibition of BuChE.[8]

Conclusion

Vanillin and its derivatives represent a versatile and promising class of bioactive compounds with a wide range of in vitro biological activities. Their antioxidant, antimicrobial, anticancer, and enzyme-inhibiting properties, supported by a growing body of quantitative data, underscore their potential as lead compounds in drug discovery and development. The ability to readily modify the vanillin scaffold allows for the fine-tuning of their pharmacological profiles, opening up new avenues for the creation of novel therapeutics. Further research, particularly in vivo studies and clinical trials, is warranted to fully elucidate the therapeutic potential of these compounds. This guide provides a foundational resource for researchers to navigate the expanding landscape of vanillin derivatives and their multifaceted biological activities.

References

• 1. jddtonline.info [jddtonline.info]
• 2. A Review on the Vanillin derivatives showing various Biological activities | Semantic Scholar [semanticscholar.org]
• 3. jddtonline.info [jddtonline.info]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. ijpp.edwiserinternational.com [ijpp.edwiserinternational.com]
• 8. Synthesis and in vitro evaluation of vanillin derivatives as multi-target therapeutics for the treatment of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Investigation of the radical scavenging potential of vanillin-based pyrido-dipyrimidines: experimental and in silico approach - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis and Evaluation of Vanillin Derivatives as Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Vanillin Has Potent Antibacterial, Antioxidant, and Anti-Inflammatory Activities In Vitro and in Mouse Colitis Induced by Multidrug-Resistant Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. biochemjournal.com [biochemjournal.com]
• 15. mdpi.com [mdpi.com]
• 16. Evidence of vanillin binding to CAMKIV explains the anti-cancer mechanism in human hepatic carcinoma and neuroblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Design, synthesis, and biological evaluation of novel vanillin-derived hydrazone compounds with antimicrobial, anticancer, and enzyme inhibition activities, along with molecular structure and drug-likeness assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. scilit.com [scilit.com]

The Aromatic World of Vanillin Isomers: A Technical Guide to Their Discovery and Natural Sources

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the discovery, natural occurrence, and biosynthesis of vanillin and its isomers, isovanillin and ortho-vanillin. It provides a comprehensive overview of their significance, natural sources, and the analytical methodologies used for their extraction and quantification, serving as a valuable resource for professionals in research and drug development.

Introduction

Vanillin (4-hydroxy-3-methoxybenzaldehyde) is the primary compound responsible for the characteristic flavor and aroma of vanilla.[1] First isolated in 1858 by Nicolas-Theodore Gobley, it has since become one of the most widely used flavoring agents globally.[2] Beyond its pleasant taste, vanillin and its isomers, isovanillin (3-hydroxy-4-methoxybenzaldehyde) and ortho-vanillin (2-hydroxy-3-methoxybenzaldehyde), possess a range of biological activities that are of increasing interest to the scientific community. This guide delves into the natural world of these fascinating aromatic aldehydes.

Discovery and Natural Sources

While vanillin is famously extracted from the cured seed pods of the vanilla orchid, Vanilla planifolia, it is also found in other natural sources.[1][3] Its isomers, though less abundant, are also products of plant metabolism.

Vanillin: The most prominent natural source of vanillin is the vanilla bean, where it can constitute about 2% of the dry weight.[1] It exists in the green bean primarily as its glucoside, glucovanillin, which is then hydrolyzed by enzymes during the curing process to release the characteristic vanilla flavor.[1]

Isovanillin: This isomer has been identified in various plants, including Vanilla tahitensis, Bowdichia virgilioides, and Ficus erecta var. beecheyana.[4][5][6] While present in smaller quantities than vanillin, its unique biochemical properties make it a subject of scientific curiosity.

Ortho-vanillin: o-Vanillin is a naturally occurring compound found in the extracts and essential oils of various plants, including Vanilla planifolia and the fruit of the Korean pine (Pinus koraiensis).[7]

Quantitative Data on Natural Occurrence

The concentration of vanillin and its isomers varies significantly depending on the plant species, geographical origin, and processing methods. The following table summarizes available quantitative data.

Compound	Natural Source	Concentration	References
Vanillin	Vanilla planifolia (cured beans)	1.7 - 3.6% of dry matter	[4]
Vanilla tahitensis (cured beans)	1.0 - 2.0% of dry matter	[4]
Vanilla planifolia (commercial extract)	51.1 - 137.1 mg/100 mL	[8]
Isovanillin	Vanilla tahitensis	Detected, but not quantified	[4]
Ortho-vanillin	Pinus koraiensis (fruit)	Data not available	[7]

Note: Specific quantitative data for isovanillin and ortho-vanillin in their natural sources is limited in the available literature.

Biosynthesis of Vanillin Isomers

The biosynthesis of vanillin in plants primarily follows the phenylpropanoid pathway. The pathways for its isomers are less understood but are believed to diverge from this central metabolic route.

Vanillin Biosynthesis

Vanillin can be synthesized in plants through multiple branches of the phenylpropanoid pathway. One of the major proposed routes starts with the amino acid L-phenylalanine. A series of enzymatic reactions convert L-phenylalanine to ferulic acid, a key intermediate. The final step involves the conversion of ferulic acid to vanillin, which can then be glucosylated to form glucovanillin for storage within the plant cell. The diagram below illustrates a simplified representation of this pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. A colorimetric assay for vanillin detection by determination of the luminescence of o-toluidine condensates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. researchgate.net [researchgate.net]
• 5. Microwave- and ultrasound-assisted extraction of vanillin and its quantification by high-performance liquid chromatography in Vanilla planifolia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. scribd.com [scribd.com]

Physical and chemical properties of D-Valinol

An In-depth Technical Guide to the Physical and Chemical Properties of D-Valinol

Introduction

D-Valinol, systematically known as (2R)-2-amino-3-methylbutan-1-ol, is a chiral amino alcohol derived from the D-enantiomer of the amino acid valine. It serves as a crucial and versatile building block in modern organic and medicinal chemistry. Its bifunctional nature, possessing both a primary amine and a primary alcohol, combined with a defined stereocenter, makes it an invaluable chiral auxiliary and intermediate in the asymmetric synthesis of pharmaceuticals, agrochemicals, and other enantiomerically pure compounds.[1] This guide provides a comprehensive overview of the core physical and chemical properties of D-Valinol, detailed experimental protocols for their determination, and relevant safety information, tailored for researchers, scientists, and professionals in drug development.

General and Structural Information

D-Valinol is identified by several names and registry numbers. Its fundamental structural and identifying information is summarized below.

Identifier	Value
IUPAC Name	(2R)-2-amino-3-methylbutan-1-ol[2]
Synonyms	(R)-(-)-2-Amino-3-methyl-1-butanol, (R)-Valinol, D-2-Amino-3-methyl-1-butanol[1][2][3]
CAS Number	4276-09-9[1][2][4]
Molecular Formula	C₅H₁₃NO[1][2][4]
Molecular Weight	103.16 g/mol [2][5]
SMILES	CC(C)--INVALID-LINK--CO
InChI Key	NWYYWIJOWOLJNR-YFKPBYRVSA-N[2]

Physical Properties

The physical state and solubility of D-Valinol are critical for its handling, storage, and application in various reaction conditions. The key physical properties are presented in the table below.

Property	Value	Conditions / Notes
Appearance	White crystals or colorless to pale yellow transparent liquid.[1][6]	The physical state is dependent on ambient temperature due to its low melting point.
Melting Point	32-36 °C[1]	Other sources report ranges of 30-34 °C[7] and 35-36 °C.
Boiling Point	189-190 °C[7]	At atmospheric pressure.
Density	0.926 g/mL[7]	At 25 °C.
Solubility	Very soluble in water.[6][7]	Also reported as soluble in ethanol and ether.
Optical Rotation	[α] = -15° to -16°	c=10 in Ethanol, at 25 °C, D line (589 nm).[1]
[α] = -17°	c=1 in Chloroform, at 20 °C, D line (589 nm).
[α] = +10°	c=10 in H₂O, at 25 °C, D line (589 nm).

Chemical Properties and Synthesis

D-Valinol's chemical reactivity is governed by its amino and hydroxyl functional groups. It is primarily utilized as a chiral auxiliary or a precursor for synthesizing more complex chiral molecules.

Key Reactivity:

• Chiral Auxiliary: The stereocenter adjacent to the functional groups allows for stereoselective control in reactions, making it a valuable tool in asymmetric synthesis.[1]

• Ligand Formation: The amine and alcohol groups can coordinate with metal centers, enabling its use in the preparation of chiral catalysts.

• Functional Group Derivatization: The amine can be acylated, alkylated, or used in imine formation, while the alcohol can be esterified, etherified, or oxidized.

Synthesis: D-Valinol is commonly synthesized by the reduction of the carboxylic acid group of its parent amino acid, D-valine. This is typically achieved using a powerful reducing agent like lithium aluminum hydride (LiAlH₄) or a sodium borohydride/iodine mixture.[7]

Caption: General synthesis pathway of D-Valinol from D-Valine via reduction.

Experimental Protocols

Accurate determination of physical properties is essential for quality control and research applications. The following sections detail standard laboratory protocols for key measurements.

Determination of Melting Point

This protocol describes the capillary method, suitable for small sample quantities.

Apparatus:

• Melting point apparatus (e.g., MelTemp)

• Capillary tubes (sealed at one end)

• Spatula

• Mortar and pestle (if sample is not a fine powder)

Procedure:

• Sample Preparation: Ensure the D-Valinol sample is a dry, fine powder. If it consists of larger crystals, gently grind them using a mortar and pestle.

• Capillary Loading: Tap the open end of a capillary tube into the sample powder, forcing a small amount of the solid in. Invert the tube and tap the sealed end gently on a hard surface to pack the sample down. Repeat until a sample column of 2-3 mm is achieved.

• Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point apparatus.

• Measurement:

  • Set the apparatus to heat rapidly to a temperature approximately 10-15 °C below the expected melting point (32-36 °C).

  • Reduce the heating rate to 1-2 °C per minute to ensure thermal equilibrium.

  • Observe the sample through the magnifying lens.

  • Record the temperature at which the first drop of liquid appears (the onset of melting).

  • Record the temperature at which the entire sample becomes a clear liquid (completion of melting). The range between these two temperatures is the melting range.

Determination of Boiling Point (Micro-Reflux Method)

This method is ideal for determining the boiling point of small liquid volumes.

Caption: Workflow for micro-reflux boiling point determination.

Procedure:

• Sample Preparation: Add approximately 0.5 mL of liquid D-Valinol into a small test tube. Add a small magnetic stir bar for smooth boiling.

• Apparatus Setup: Clamp the test tube in a heating block on a stirrer/hotplate. Suspend a thermometer inside the test tube so that the bulb is about 1 cm above the liquid's surface.[8]

• Heating: Turn on the stirrer to a low setting. Begin heating the block gently.

• Observation: Watch for the liquid to boil and for a ring of condensing vapor (refluxing liquid) to form on the inner wall of the test tube.[8]

• Measurement: Adjust the thermometer's height so the bulb is level with the vapor-condensation ring. The temperature will stabilize at this point. Record this stable temperature as the boiling point.[8]

• Shutdown: Turn off the heat and allow the apparatus to cool completely before disassembling.

Measurement of Optical Rotation

This protocol outlines the use of a polarimeter to measure the specific rotation of D-Valinol.

Apparatus:

• Polarimeter

• Volumetric flask (e.g., 10 mL)

• Analytical balance

• Polarimeter cell (e.g., 1 dm)

• Appropriate solvent (e.g., ethanol, water)

Procedure:

• Solution Preparation:

  • Accurately weigh a specific amount of D-Valinol. For a concentration (c) of 10 in ethanol, this corresponds to 1.0 g of D-Valinol per 10 mL of solution (c = g/100mL).

  • Quantitatively transfer the weighed sample to a 10 mL volumetric flask.

  • Dissolve the sample in a small amount of the chosen solvent (e.g., ethanol).

  • Carefully add more solvent until the bottom of the meniscus reaches the calibration mark.

  • Stopper the flask and invert it several times to ensure a homogeneous solution.

• Polarimeter Calibration: Calibrate the polarimeter by filling the cell with the pure solvent (blank) and setting the reading to zero.

• Sample Measurement:

  • Rinse the polarimeter cell with a small amount of the prepared D-Valinol solution, then fill the cell completely, ensuring no air bubbles are trapped in the light path.

  • Place the filled cell in the polarimeter.

  • Record the observed rotation (α) at the specified temperature (e.g., 25 °C) and wavelength (D-line, 589 nm).

• Calculation of Specific Rotation [α]:

  • Use the formula: [α] = α / (l × c)

  • Where:

    • α is the observed rotation in degrees.

    • l is the path length of the cell in decimeters (dm).

    • c is the concentration in g/mL.

Safety and Handling

D-Valinol requires careful handling due to its potential hazards. Adherence to standard laboratory safety practices is mandatory.

Safety Aspect	Information
GHS Pictogram	GHS07 (Exclamation mark)[7]
Signal Word	Warning[7]
Hazard Statements	H315: Causes skin irritation.[7]H319: Causes serious eye irritation.[7]H335: May cause respiratory irritation.[7]
Precautionary Statements	P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[7]P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[7]
Flash Point	78 °C (172.4 °F) - closed cup
Storage	Store at 0-8 °C.[1] Keep in a cool, dry place.[6] Some suppliers recommend -20°C for long-term storage of the pure form.[5]
Personal Protective Equipment	Safety glasses, chemical-resistant gloves, lab coat. Use in a well-ventilated area or fume hood.

D-Valinol is a foundational chiral building block with well-defined physical and chemical properties. Its low melting point, high solubility in common solvents, and distinct optical activity are key characteristics that dictate its use in synthetic chemistry. A thorough understanding of these properties, coupled with precise analytical methods and appropriate safety precautions, is essential for its effective and safe application in research and development, particularly in the creation of novel stereochemically-defined molecules for the pharmaceutical and agrochemical industries.

References

• 1. chemimpex.com [chemimpex.com]
• 2. D-Valinol | C5H13NO | CID 6950587 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. chempep.com [chempep.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Page loading... [guidechem.com]
• 7. Valinol - Wikipedia [en.wikipedia.org]
• 8. uomus.edu.iq [uomus.edu.iq]

Vanillin's Antioxidant Mechanisms: A Technical Guide

Vanillin (4-hydroxy-3-methoxybenzaldehyde), a primary component of vanilla bean extract, is a widely used flavoring agent that also possesses significant antioxidant properties. Its protective effects against oxidative stress stem from a dual mechanism of action: direct scavenging of free radicals and modulation of endogenous antioxidant signaling pathways. This guide provides an in-depth look at these mechanisms, supported by quantitative data, experimental protocols, and pathway visualizations for researchers in drug development and life sciences.

Direct Radical Scavenging Activity

Vanillin can directly neutralize various reactive oxygen species (ROS) through hydrogen atom or electron transfer from its phenolic hydroxyl group. However, its efficacy varies significantly depending on the type of radical and the assay used.

Studies have shown that vanillin's activity against the 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical cation is particularly potent, in some cases stronger than the standard antioxidants ascorbic acid and Trolox.[1][2] This enhanced activity is attributed to a self-dimerization mechanism that increases its reaction stoichiometry with ABTS and AAPH-derived radicals.[1][2][3]

Conversely, its ability to scavenge the 1,1-diphenyl-2-picrylhydrazyl (DPPH) radical is comparatively weak.[1][3] At a concentration of 1 mM, vanillin exhibited only 22.9% DPPH radical scavenging activity.[4][5] The reaction rate constant for vanillin with DPPH is 1.7 ± 0.1 M⁻¹s⁻¹, significantly lower than that of Trolox (360.2 ± 10.1 M⁻¹s⁻¹).[4][5]

Table 1: Quantitative Radical Scavenging Activity of Vanillin

Assay	Metric	Result	Reference Compound	Reference
DPPH Scavenging	% Inhibition (at 1 mM)	22.9%	-	[4][5]
DPPH Scavenging	Rate Constant	1.7 ± 0.1 M⁻¹s⁻¹	Trolox: 360.2 ± 10.1 M⁻¹s⁻¹	[4][5]
ABTS Scavenging	IC50	16.25 µM	-	[3]
ABTS Scavenging	Activity Comparison	Stronger than Ascorbic Acid & Trolox	Ascorbic Acid, Trolox	[1][2]
Superoxide Scavenging	IC50	2,945 ± 247 µM	-	[3]
ORAC Assay	Activity Comparison	Much stronger than Ascorbic Acid & Trolox	Ascorbic Acid, Trolox	[1][2]

Modulation of Cellular Antioxidant Pathways

Beyond direct scavenging, vanillin exerts significant antioxidant effects by modulating key signaling pathways that control the expression of cytoprotective genes.

The Kelch-like ECH-associated protein 1 (Keap1)-Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway is a primary regulator of the cellular antioxidant response.[6][7] Under normal conditions, Keap1 targets Nrf2 for degradation.[8][9] In the presence of oxidative stress or electrophilic compounds, Nrf2 is stabilized, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE), driving the transcription of numerous protective genes.[9][10][11]

Vanillin has been shown to activate this pathway. In a study on cisplatin-induced nephrotoxicity in rats, prophylactic administration of vanillin (100 mg/kg) upregulated the expression of Nrf2 and its downstream target, Heme Oxygenase-1 (HO-1).[12][13] This activation contributes to the reduction of oxidative damage and inflammation.[12][13]

Caption: Vanillin-mediated activation of the Nrf2-ARE signaling pathway.

The Mitogen-Activated Protein Kinase (MAPK) signaling cascade is closely linked to cellular responses to oxidative stress and can influence apoptosis.[14] Vanillin has been shown to modulate MAPK pathways, including ERK1/2, p38, and JNK, particularly in the context of neuroprotection.

In a model of doxorubicin-induced cardiotoxicity, vanillin treatment decreased the phosphorylation of ERK1/2, a downstream effect of its ability to reduce ROS production.[14] Similarly, in a neurotoxicity model using rotenone, pretreatment with vanillin (100 nM) attenuated the upregulation of p38 and JNK-MAPK pathway proteins, thereby reducing mitochondrial dysfunction and apoptosis.[15][16]

Caption: Vanillin's inhibition of ROS-mediated MAPK signaling.

A key outcome of vanillin's activity on signaling pathways is the increased production of endogenous antioxidant enzymes. In various in vivo models of toxicity (e.g., induced by carbon tetrachloride, maneb, or potassium bromate), vanillin treatment restored the activities of key enzymes.[3][17][18]

Table 2: Effect of Vanillin on Endogenous Antioxidant Enzyme Activity in vivo

Toxin Model	Organ	Vanillin Dose	Effect on Enzyme Levels	Reference
Carbon Tetrachloride	Liver	150 mg/kg	Increased Catalase and SOD activity	[3][18]
Maneb	Liver	50 mg/kg	Modulated SOD, Catalase, and GPx	[17]
Potassium Bromate	Kidney	100 mg/kg/day	Reversed antioxidant enzyme activities	[3]
Chronic Stress	Testes	150 mg/kg	Increased Catalase and Nrf2 levels	[19]

Experimental Protocols

This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical.

• Preparation of Reagents:

  • Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol. Store in the dark.

  • Prepare various concentrations of vanillin in methanol.

• Assay Procedure:

  • In a 96-well plate or cuvette, mix a fixed volume of the DPPH solution (e.g., 100 µL) with an equal volume of the vanillin solution at different concentrations.

  • Include a control (methanol instead of vanillin) and a blank (methanol instead of DPPH).

  • Incubate the mixture in the dark at room temperature for 30 minutes.

• Measurement:

  • Measure the absorbance at 517 nm using a spectrophotometer.[4][5]

• Calculation:

  • Calculate the percentage of scavenging activity using the formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] * 100

  • The IC50 value (the concentration required to scavenge 50% of DPPH radicals) can be determined by plotting scavenging percentage against vanillin concentration.

This protocol describes a general workflow for evaluating the cytoprotective effects of vanillin against an induced oxidative insult in a cell culture model (e.g., H9c2 cardiomyocytes or SH-SY5Y neuroblastoma cells).[14][15][20]

• Cell Culture:

  • Culture cells (e.g., HaCaT keratinocytes) in appropriate media and conditions until they reach ~80% confluency.

• Pre-treatment:

  • Treat the cells with various non-toxic concentrations of vanillin (e.g., 10-500 µM) for a specified period (e.g., 1-24 hours).[20][21] Include a vehicle control group.

• Induction of Oxidative Stress:

  • After the pre-treatment period, expose the cells to an oxidizing agent (e.g., 750 µM hydrogen peroxide, doxorubicin, or rotenone) for a duration sufficient to induce cell death or stress in control cells.[14][15][21]

• Endpoint Analysis:

  • Cell Viability: Assess using assays like MTT or Trypan Blue exclusion.[14]

  • ROS Measurement: Quantify intracellular ROS levels using fluorescent probes like DCFH-DA.[14]

  • Apoptosis: Measure markers like caspase-3 activation or PARP cleavage via Western blot or specific activity assays.[14]

  • Protein Expression/Phosphorylation: Analyze key proteins in signaling pathways (e.g., Nrf2, HO-1, p-ERK) using Western blot.[12][14]

Caption: General workflow for assessing vanillin's cytoprotective effects.

Conclusion

Vanillin employs a multifaceted mechanism to combat oxidative stress. Its activity is not limited to direct radical scavenging, where its effectiveness is highly dependent on the specific radical species. More significantly, vanillin modulates crucial intracellular signaling pathways, primarily the Keap1-Nrf2-ARE axis, to bolster endogenous antioxidant defenses. It also mitigates stress-activated pro-apoptotic pathways like MAPK. This dual action—directly neutralizing immediate threats and upregulating the cell's own protective machinery—makes vanillin a compound of significant interest for therapeutic strategies aimed at mitigating conditions rooted in oxidative damage.

References

• 1. researchgate.net [researchgate.net]
• 2. Evaluation of antioxidant activity of vanillin by using multiple antioxidant assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Overview of the Role of Vanillin on Redox Status and Cancer Development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Free radical scavenging activity of vanillin and o-vanillin using 1,1-diphenyl-2-picrylhydrazyl (DPPH) radical - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. mdpi.com [mdpi.com]
• 7. [PDF] Dietary Regulation of Keap1/Nrf2/ARE Pathway: Focus on Plant-Derived Compounds and Trace Minerals | Semantic Scholar [semanticscholar.org]
• 8. The Molecular Mechanisms Regulating the KEAP1-NRF2 Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. An Overview of NRF2-Activating Compounds Bearing α,β-Unsaturated Moiety and Their Antioxidant Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The complexity of the Nrf2 pathway: Beyond the antioxidant response - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Modulation of NADPH oxidase and Nrf2/HO-1 pathway by vanillin in cisplatin-induced nephrotoxicity in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Vanillin Prevents Doxorubicin-Induced Apoptosis and Oxidative Stress in Rat H9c2 Cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Neurosupportive Role of Vanillin, a Natural Phenolic Compound, on Rotenone Induced Neurotoxicity in SH-SY5Y Neuroblastoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Overview of the Role of Vanillin in Neurodegenerative Diseases and Neuropathophysiological Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Beneficial role of vanillin, a polyphenolic flavoring agent, on maneb-induced oxidative stress, DNA damage, and liver histological changes in Swiss albino mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Evaluation of the antioxidant, anti-inflammatory and hepatoprotective properties of vanillin in carbon tetrachloride-treated rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Possible protective effects of vanillin against stress-induced seminiferous tubule injury via modulation of Nrf2 and ZO1 - PMC [pmc.ncbi.nlm.nih.gov]
• 20. The radical scavenging activity of vanillin and its impact on the healing properties of wounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

The Pivotal Role of Valinol in Asymmetric Catalysis: A Technical Guide

Introduction

(S)-Valinol, a chiral amino alcohol derived from the natural amino acid L-valine, has emerged as a cornerstone in the field of asymmetric catalysis. Its rigid stereochemical structure, ready availability, and synthetic versatility make it an invaluable building block for a wide array of chiral ligands and catalysts. These valinol-derived entities have demonstrated exceptional efficacy in orchestrating a variety of stereoselective transformations, including enantioselective reductions of ketones, asymmetric aldol reactions, and Diels-Alder reactions. This technical guide provides an in-depth exploration of valinol's application in these key areas, offering detailed experimental protocols, quantitative data summaries, and mechanistic insights to researchers, scientists, and professionals in drug development.

Enantioselective Reduction of Ketones

One of the most significant applications of valinol in asymmetric catalysis is in the enantioselective reduction of prochiral ketones to chiral secondary alcohols. This transformation is of paramount importance in the synthesis of pharmaceuticals and other biologically active molecules where specific stereoisomers are required.

Valinol-Derived Oxazaborolidine Catalysts (CBS Reagents)

A prominent class of catalysts derived from valinol are the oxazaborolidines, famously known as Corey-Bakshi-Shibata (CBS) reagents. These catalysts, in conjunction with a stoichiometric reducing agent like borane, facilitate highly enantioselective reductions of a broad range of ketones.

Quantitative Data: Enantioselective Reduction of Ketones with Valinol-Borane Reagents

Ketone Substrate	Valinol Derivative/Catalyst	Reducing Agent	Yield (%)	Enantiomeric Excess (ee, %)	Reference
n-Propyl phenyl ketone	(S)-Valinol-borane	Borane	-	65-73	[1]
Acetophenone	(S)-Valinol-derived oxazaborolidine	Borane	>95	95 (R)	[2]
4-Methoxyacetophenone	vol-UiO-Fe	(OEt)₂MeSiH	>99	99	[3]
1-Tetralone	vol-UiO-Fe	(OEt)₂MeSiH	>99	98	[3]
2-Chloroacetophenone	vol-UiO-Fe	(OEt)₂MeSiH	>99	99	[3]

Experimental Protocol: Asymmetric Reduction of n-Propyl Phenyl Ketone with (S)-Valinol-Borane Reagent

This protocol is adapted from the work of Itsuno et al.[1]

• Preparation of the Reagent: In a flame-dried, nitrogen-purged flask, a solution of (S)-valinol (1.0 mmol) in anhydrous tetrahydrofuran (THF, 10 mL) is cooled to -78 °C.

• A solution of borane in THF (1.0 M, 2.0-3.0 mL, 2.0-3.0 mmol) is added dropwise to the (S)-valinol solution.

• The reaction mixture is allowed to warm gradually. Hydrogen evolution is typically observed, starting around -60 °C and becoming more rapid at -30 °C. The mixture is stirred for 1 hour as it warms, allowing for the formation of the active amino-alkoxy-amine-borane species.

• Reduction: The solution of the chiral reducing agent is re-cooled to -78 °C.

• A solution of n-propyl phenyl ketone (0.5 mmol) in anhydrous THF (2 mL) is added dropwise to the reagent solution.

• The reaction is stirred at -78 °C for a specified time (typically several hours, monitored by TLC).

• Work-up: The reaction is quenched by the slow addition of 1 M HCl at -78 °C. The mixture is allowed to warm to room temperature.

• The aqueous layer is extracted with diethyl ether (3 x 15 mL).

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.

• Purification and Analysis: The crude product is purified by flash column chromatography on silica gel. The enantiomeric excess of the resulting (R)-1-phenylbutan-1-ol is determined by chiral HPLC or GC analysis.

Catalytic Cycle: CBS Reduction of a Ketone

The mechanism of the CBS reduction involves the formation of a complex between the oxazaborolidine catalyst, borane, and the ketone substrate. The chiral environment of the catalyst directs the hydride transfer from the borane to one face of the ketone, leading to the formation of a specific enantiomer of the alcohol.

References

• 1. Asymmetric Diels–Alder reaction of 3-(acyloxy)acryloyl oxazolidinones: optically active synthesis of a high-affinity ligand for potent HIV-1 protease inhibitors - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Design and development of highly effective Lewis acid catalysts for enantioselective Diels-Alder reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

The Intricate Pathways of Vanillin Biosynthesis in Plants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vanillin (4-hydroxy-3-methoxybenzaldehyde), the primary component of natural vanilla flavor, is one of the most popular and economically significant flavoring agents worldwide.[1][2] While synthetic vanillin dominates the market, the demand for natural vanillin, extracted from the cured pods of the orchid Vanilla planifolia, remains high due to its complex and superior flavor profile.[3] Understanding the intricate biosynthetic pathways of vanillin in plants is crucial for metabolic engineering efforts aimed at improving its production in both its natural host and alternative biological systems. This technical guide provides an in-depth exploration of the core biosynthetic routes, key enzymatic players, regulatory networks, and the experimental methodologies used to elucidate these processes.

Core Biosynthetic Pathways

The biosynthesis of vanillin in plants is a complex process that primarily originates from the phenylpropanoid pathway.[4] Several routes have been proposed and investigated, with the ferulate and benzoate pathways being the most prominent.[1][2]

The Phenylpropanoid Pathway to Ferulic Acid: The Primary Feeder Route

The journey to vanillin begins with the aromatic amino acid L-phenylalanine, which enters the phenylpropanoid pathway. A series of enzymatic reactions convert L-phenylalanine into key intermediates, ultimately leading to ferulic acid, a direct precursor to vanillin.[4][5]

The key enzymatic steps are:

• Phenylalanine Ammonia-Lyase (PAL): Catalyzes the deamination of L-phenylalanine to form cinnamic acid.[5]

• Cinnamate-4-Hydroxylase (C4H): A cytochrome P450 enzyme that hydroxylates cinnamic acid to produce p-coumaric acid.[5]

• 4-Coumarate:CoA Ligase (4CL): Activates p-coumaric acid by ligating it to Coenzyme A, forming p-coumaroyl-CoA.[6]

• Hydroxycinnamoyl-CoA:Shikimate/Quinate Hydroxycinnamoyl Transferase (HCT): Transfers the p-coumaroyl group to shikimate or quinate.

• p-Coumaroyl Shikimate/Quinate 3'-Hydroxylase (C3'H): Another cytochrome P450 enzyme that hydroxylates the p-coumaroyl moiety to a caffeoyl group.

• Caffeoyl-CoA O-Methyltransferase (COMT): Methylates the 3'-hydroxyl group of the caffeoyl moiety to produce the feruloyl group.[7]

These steps lead to the formation of feruloyl-CoA, which can then be converted to ferulic acid.

Fig. 1: The Phenylpropanoid Pathway leading to Vanillin.

Conversion of Ferulic Acid to Vanillin

The final step in the primary proposed pathway is the conversion of ferulic acid to vanillin. Recent studies have identified a key enzyme, Vanillin Synthase (VpVAN) , in Vanilla planifolia that directly catalyzes this conversion.[8][9] This hydratase/lyase type enzyme facilitates the shortening of the C3 side chain of ferulic acid to produce vanillin.[7]

The Benzoate Pathway: An Alternative Route

An alternative biosynthetic route, the benzoate pathway, has also been proposed.[1] This pathway diverges from the phenylpropanoid pathway at the level of p-coumaric acid. In this route, p-coumaric acid is first converted to 4-hydroxybenzaldehyde. Subsequent hydroxylation and methylation steps would then lead to vanillin.[1] However, the conversion of ferulic acid to vanillin is considered the major pathway in Vanilla planifolia.[8]

Quantitative Data on Metabolite Accumulation

The accumulation of vanillin and its precursors is tightly regulated during the development of the vanilla pod. The following tables summarize quantitative data from studies on Vanilla planifolia pod development, providing insights into the dynamics of the biosynthetic pathway.

Table 1: Concentration of Key Metabolites in the Ferulate Pathway during Vanilla planifolia Pod Development (µg/g Dry Weight) [5]

Months After Pollination (MAP)	trans-Cinnamic Acid	p-Coumaric Acid
1.5	~48	~27
2	~28	-
4	Detected	-
6	-	~134
Harvest	-	~60

Table 2: Concentration of Vanillin and its Glucoside during Vanilla planifolia Pod Development [1][2]

Months After Pollination (MAP)	Vanillin (µg/mg Dry Weight)	Vanillin Glucoside (µg/mg Dry Weight)
2	Detected	-
6	Peak Concentration	Increasing
8	Declining	Highest Concentration

Note: "-" indicates data not reported in the cited sources.

Experimental Protocols

Elucidating the vanillin biosynthetic pathway requires a combination of enzymatic, analytical, and molecular biology techniques.

Enzyme Activity Assays

1. Phenylalanine Ammonia-Lyase (PAL) Activity Assay

This assay measures the enzymatic conversion of L-phenylalanine to trans-cinnamic acid, which absorbs light at 290 nm.

• Protein Extraction:

  • Grind 0.5 g of plant tissue in liquid nitrogen.

  • Add 5 ml of ice-cold extraction buffer (0.1 M Tris-HCl pH 8.8, 5 mM EDTA, 1 mM PMSF, 0.05% w/v spermidine, and β-mercaptoethanol).

  • Add 80 mg of polyvinylpolypyrrolidone (PVPP) and stir for 5 minutes at 4°C.

  • Centrifuge at 16,000 x g for 20 minutes at 4°C.

  • Purify the supernatant using a Sephadex G-25 column.

• Assay Reaction:

  • Mix 300 µl of the protein extract with 150 µl of L-phenylalanine solution.

  • Incubate at 37°C for 3 hours.

  • Measure the absorbance at 290 nm at regular intervals to monitor the formation of trans-cinnamic acid.[10]

2. Vanillin Synthase (VpVAN) Enzyme Assay

A definitive in-vitro assay protocol for VpVAN is not yet widely established. However, its activity has been demonstrated through coupled transcription/translation systems and heterologous expression.[8][9] The assay principle involves incubating the enzyme with its substrate, ferulic acid, and detecting the formation of vanillin using analytical techniques like LC-MS.

• Reaction Mixture:

  • Combine purified VpVAN enzyme (from heterologous expression) with a buffered solution containing ferulic acid.

  • Incubate at an optimal temperature and pH.

  • Stop the reaction at different time points.

  • Extract the products with an organic solvent.

  • Analyze the extract for vanillin content using UPLC-MS/MS.[8]

Metabolite Analysis: UPLC-MS/MS

Ultra-performance liquid chromatography coupled with tandem mass spectrometry is a powerful technique for the separation and quantification of vanillin and its precursors.

• Sample Preparation:

  • Grind 5 mg of dried and ground vanilla pod powder.

  • Extract with 980 µL of a solvent mixture (e.g., MeOH/ACN/Water 4:4:2).

  • Add an internal standard (e.g., Vanillin (Ring-13C6)).

  • Vortex for 5 minutes and centrifuge at 20,000 x g for 15 minutes at 4°C.

  • Filter the supernatant through a 0.20 μm nylon membrane syringe filter.[10]

• Chromatographic Conditions (Example):

  • Column: Gemini 3 µm C18 110 Å (150 x 3 mm, 3 µm) at 40°C.[10]

  • Mobile Phase A: 0.1% formic acid in water.[10]

  • Mobile Phase B: 0.1% formic acid in acetonitrile.[10]

  • Flow Rate: 0.4 mL/min.[10]

  • Gradient: A typical gradient would start with a low percentage of mobile phase B, gradually increasing to elute the compounds of interest.[10]

• Mass Spectrometry:

  • Ionization Mode: Electrospray ionization (ESI), often in negative mode for phenolic compounds.[5]

  • Detection: Multiple Reaction Monitoring (MRM) for targeted quantification of specific precursor-product ion transitions.

Fig. 2: A typical workflow for UPLC-MS/MS analysis.

Gene Expression Analysis: qRT-PCR

Quantitative real-time PCR is used to measure the expression levels of genes encoding the biosynthetic enzymes.

• RNA Extraction and cDNA Synthesis:

  • Extract total RNA from plant tissues using a suitable kit.

  • Synthesize first-strand cDNA from the RNA template using reverse transcriptase.

• qPCR Reaction:

  • Prepare a reaction mix containing cDNA, gene-specific primers, and a fluorescent dye (e.g., SYBR Green).

  • Perform the PCR amplification in a real-time PCR cycler.

  • Monitor the fluorescence signal at each cycle to determine the cycle threshold (Ct) value.

• Data Analysis:

  • Normalize the Ct values of the target genes to a reference gene (e.g., actin or tubulin).

  • Calculate the relative expression levels using the ΔΔCt method.

Table 3: Example Primer Sequences for qRT-PCR of Vanillin Biosynthesis Genes [4]

Gene	Forward Primer (5'-3')	Reverse Primer (5'-3')
4CL1	TCTTGACGGTTTCGACTTAC	GATTCTCTCCATCAACCTGT
4CL2	GAGCTGACTAATTCCGACGA	CATGATCACGACCGTTGCT
4CL3	ACGACAAGAAGCTCCCGAAA	TAGGATGACTCCCTTGGGCA
4CL4	TCGTCATGCTCTTGCTCCAT	TCGATGCACGCGATCCTCA

Transcriptional Regulation of Vanillin Biosynthesis

The expression of genes in the phenylpropanoid pathway is under the control of a complex network of transcription factors, primarily from the NAC and MYB families.[11][12] These transcription factors act as master switches, regulating the entire pathway leading to the biosynthesis of various secondary metabolites, including the precursors of vanillin.

• NAC Transcription Factors: Members of the NAC (NAM, ATAF1/2, CUC2) domain protein family, such as VND and NST proteins, are considered first-layer master switches that can activate the entire secondary cell wall biosynthetic program, which is intrinsically linked to the phenylpropanoid pathway.[11][13]

• MYB Transcription Factors: Downstream of the NAC transcription factors, MYB proteins act as second-layer master switches.[12] For instance, MYB46 and MYB83 can activate the expression of downstream genes involved in the biosynthesis of lignin and other phenylpropanoids.[14] Specific MYB factors, like MYB58 and MYB63, are known to be transcriptional activators of lignin biosynthesis genes, including PAL, C4H, and 4CL.[12]

Fig. 3: Transcriptional regulation of vanillin biosynthesis.

Conclusion

The biosynthesis of vanillin in plants is a multifaceted process involving a well-defined metabolic pathway fed by the general phenylpropanoid metabolism and regulated by a hierarchical network of transcription factors. While significant progress has been made in identifying the key enzymes and pathways, further research is needed to fully elucidate the regulatory mechanisms and to develop robust enzymatic assays for all the key steps. A deeper understanding of these intricate processes will be instrumental in the development of novel strategies for the sustainable and enhanced production of natural vanillin, catering to the growing demands of the flavor and fragrance industries and potentially uncovering new applications in drug development.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 3. Vanillin accumulation by Vanilla planifolia: what do we think we know and what do we really know? [iris.univr.it]
• 4. peerj.com [peerj.com]
• 5. Unravelling Vanillin Biosynthesis: Integrative Transcriptomic and Metabolomic Insights into Pod Development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Time-Series Metabolome and Transcriptome Analyses Reveal the Genetic Basis of Vanillin Biosynthesis in Vanilla - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Vanillin formation from ferulic acid in Vanilla planifolia is catalysed by a single enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Intracellular Localization of the Vanillin Biosynthetic Machinery in Pods of Vanilla planifolia - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Comparative transcriptome profiling of vanilla (Vanilla planifolia) capsule development provides insights of vanillin biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | NAC-MYB-based transcriptional regulation of secondary cell wall biosynthesis in land plants [frontiersin.org]
• 12. NAC and MYB Families and Lignin Biosynthesis-Related Members Identification and Expression Analysis in Melilotus albus - PMC [pmc.ncbi.nlm.nih.gov]
• 13. frontiersin.org [frontiersin.org]
• 14. Functional Characterization of NAC and MYB Transcription Factors Involved in Regulation of Biomass Production in Switchgrass (Panicum virgatum) - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantification of Vanillin in Food Matrices by HPLC-UV

Introduction

Vanillin (4-hydroxy-3-methoxybenzaldehyde) is the primary flavor component of vanilla and a widely used flavoring agent in the food, beverage, and pharmaceutical industries.[1][2][3][4] Its concentration is a key indicator of quality and authenticity in vanilla extracts and finished products. High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection is a robust, reliable, and widely adopted method for the accurate quantification of vanillin in complex food matrices.[5] This method offers high separation efficiency, sensitivity, and rapid analysis times, making it suitable for routine quality control and regulatory compliance.[1][5][6][7] This application note provides a detailed protocol for the determination of vanillin in various food products using a reversed-phase HPLC-UV method.

Principle

The method involves the extraction of vanillin from the food matrix, followed by separation and quantification using a reversed-phase HPLC system. Samples are separated on a C18 column, and vanillin is detected by its UV absorbance, typically at a wavelength between 231 nm and 280 nm.[2][6][8][9] Quantification is achieved by comparing the peak area of vanillin in the sample to that of a known standard, using an external calibration curve. The method is designed to be specific, accurate, and precise for the analysis of vanillin in diverse food samples.

Experimental Protocols

Instrumentation and Materials

• HPLC System: An Agilent 1100/1260 series or equivalent, equipped with a vacuum degasser, quaternary or binary pump, autosampler, column thermostat, and a UV-Vis or Diode Array Detector (DAD).[1][10]

• Chromatography Column: A C18 reversed-phase column (e.g., ZORBAX StableBond Aq, 4.6 x 250 mm, 5 µm; or Hypersil ODS, 100 x 4 mm, 3 µm).[1][8]

• Reagents and Solvents:

  • Vanillin reference standard (≥98% purity).[2][3]

  • Methanol (HPLC grade).[2][6]

  • Acetonitrile (HPLC grade).

  • Ultrapure water (18.2 MΩ·cm).[6]

  • Acetic acid or Phosphoric acid (analytical grade).[2][4]

• Lab Equipment: Analytical balance, ultrasonic bath, vortex mixer, centrifuge, syringe filters (0.22 µm or 0.45 µm), volumetric flasks, and pipettes.

Standard Solution Preparation

• Stock Standard Solution (1 mg/mL): Accurately weigh 100 mg of vanillin reference standard and transfer it to a 100 mL volumetric flask. Dissolve and dilute to volume with methanol. This solution should be stored in an amber bottle at 4°C.[6]

• Working Standard Solutions: Prepare a series of working standards (e.g., 1, 5, 10, 25, 50 µg/mL) by serially diluting the stock standard solution with the mobile phase. These solutions are used to construct the calibration curve.

Sample Preparation Protocols

The sample preparation procedure varies depending on the food matrix. The goal is to extract vanillin efficiently while minimizing interferences.

A. Liquid Samples (e.g., Vanilla Extracts, Beverages)

• Pipette a known volume (e.g., 250 µL) of the liquid sample into a 25 mL volumetric flask.[1]

• Add methanol to the mark and sonicate for 10 minutes to ensure homogeneity.[1]

• For concentrated extracts, a further 10-fold dilution with the mobile phase may be necessary.[1]

• Filter the final solution through a 0.22 µm syringe filter into an HPLC vial.[1]

B. Solid Samples (e.g., Powders, Biscuits, Cakes)

• Weigh 1 g of the homogenized sample into a 100 mL volumetric flask.[1]

• Add 100 mL of methanol and sonicate for 30 minutes to extract the vanillin.[1]

• Allow the solution to cool to room temperature.

• Filter the extract through a 0.22 µm syringe filter into an HPLC vial.[1] For samples like biscuits and cakes, recovery values between 94.41% and 103.18% have been reported with this approach.[10]

C. Semi-Solid & High-Fat Samples (e.g., Pastes, Ice Cream, Yogurt)

• Weigh 1 g of the sample and sonicate with 10 mL of methanol for 10 minutes.[1]

• For dairy products like ice cream, protein precipitation may be required. This can be achieved by adding an appropriate precipitating agent.[11]

• Centrifuge the mixture to separate the solid components.

• Dilute the supernatant as needed (e.g., 1 mL diluted to 25 mL with methanol).[1]

• Filter the solution through a 0.22 µm syringe filter into an HPLC vial.

HPLC-UV Chromatographic Conditions

The following conditions provide a robust starting point for the analysis. Optimization may be required based on the specific instrument and column used.

Parameter	Condition A (Methanol-based)	Condition B (Acetonitrile-based)
Column	C18, 4.6 x 250 mm, 5 µm	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	60:40 (v/v) Methanol:Water[6][10]	55:45 (v/v) Acetonitrile:Water with 1% Acetic Acid[9]
Elution Mode	Isocratic	Isocratic
Flow Rate	1.0 mL/min[1][9]	1.0 mL/min[9][11]
Column Temp.	35 °C[1]	30 °C[11]
Injection Vol.	10 µL[1][4]	10 µL
Detection λ	231 nm or 280 nm[2][6][8]	275 nm or 280 nm[9][11]
Run Time	~8 minutes[1]	~5-10 minutes

Data Analysis and Quantification

• Calibration Curve: Inject the working standard solutions into the HPLC system. Construct a calibration curve by plotting the peak area of vanillin against the concentration of each standard.

• Linearity: Perform a linear regression analysis on the calibration curve. A correlation coefficient (R²) of >0.999 is typically desired.[12]

• Quantification: Inject the prepared sample solutions. Identify the vanillin peak by comparing its retention time with that of the standard.

• Calculation: Calculate the concentration of vanillin in the sample using the linear regression equation from the calibration curve. Account for all dilution factors used during sample preparation to report the final concentration in the original food matrix (e.g., in mg/100g or mg/mL).

Data Presentation

The performance of HPLC-UV methods for vanillin quantification is summarized below. These tables compile data from various studies to provide an overview of expected method performance.

Table 1: Method Validation Parameters

Parameter	Food Matrix	Reported Value	Source
Linearity (R²)	Milk Powder	0.9997	[12]
Vanilla Tincture	>0.99	[3]
LOD	Milk Powder	0.03 µg/kg	[12]
Ice Cream / Custard	0.05 µg/mL	[11]
LOQ	Milk Powder	0.10 µg/kg	[12]
Ice Cream / Custard	0.17 µg/mL	[11]
Precision (RSD)	Vanilla Tincture	< 0.90% (Repeatability)	[3]
Ice Cream / Custard	< 3%	[11]
Vanilla Extract	1.3%	[9]

Table 2: Recovery Rates in Different Food Matrices

Food Matrix	Spiking Level	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Source
Milk Powder	1, 10, 50 ng	89.45 - 98.56%	2.46 - 4.95%	[12]
Vanilla Extract	250, 500, 1000 µg/g	97.8%	1.3%	[9]
Vanilla Tincture	Not Specified	93.12 - 113.74%	< 1.09%	[3][10]
Biscuits, Cakes	Not Specified	94.41 - 103.18%	N/A	[10]
Infant Formula	Not Specified	96.0 - 100.2%	N/A	[5]

Mandatory Visualization

The overall workflow for the quantification of vanillin in food matrices is illustrated below.

Caption: Workflow for Vanillin Quantification by HPLC-UV.

References

• 1. mjas.analis.com.my [mjas.analis.com.my]
• 2. seer.ufrgs.br [seer.ufrgs.br]
• 3. seer.ufrgs.br [seer.ufrgs.br]
• 4. s4science.at [s4science.at]
• 5. Ensuring Vanillin Powder Compliance & Safety: A Guide To Detection Method Selection [ko.greenspringnatural.com]
• 6. scribd.com [scribd.com]
• 7. researchgate.net [researchgate.net]
• 8. manuallib.com [manuallib.com]
• 9. Rapid method for the determination of coumarin, vanillin, and ethyl vanillin in vanilla extract by reversed-phase liquid chromatography with ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. tandfonline.com [tandfonline.com]

Synthesis of Chiral Oxazolines from L-Valinol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chiral oxazolines are a critical class of ligands in asymmetric catalysis, widely employed in the synthesis of enantiomerically pure compounds for the pharmaceutical and fine chemical industries. Their utility stems from a combination of steric and electronic properties that effectively control the stereochemical outcome of metal-catalyzed reactions. L-valinol, a readily available and optically pure amino alcohol derived from the natural amino acid L-valine, serves as a key chiral building block for the synthesis of a diverse range of oxazoline ligands. This document provides detailed protocols for the synthesis of chiral oxazolines from L-valinol, a comparative analysis of different synthetic methodologies, and an overview of their applications in asymmetric synthesis.

Introduction

The synthesis of chiral oxazolines from L-valinol typically involves the cyclization of the amino alcohol with a suitable electrophilic partner, such as a carboxylic acid derivative, a nitrile, or an aldehyde. The choice of synthetic route can significantly impact the reaction yield, enantiomeric purity, and substrate scope. This document outlines several common and effective protocols for the preparation of (S)-4-isopropyl-2-oxazoline derivatives, providing researchers with the necessary information to select the most appropriate method for their specific needs.

Data Presentation: Comparison of Synthetic Protocols

The following table summarizes quantitative data for various methods of synthesizing chiral oxazolines from L-valinol, allowing for a direct comparison of their efficiencies.

Precursor Type	Reagents and Conditions	Product	Yield (%)	Enantiomeric Excess (e.e., %)	Reference
Acyl Chloride	L-Valinol, 2,2-Dimethylpropanedioyl dichloride, Et₃N, CH₂Cl₂	(-)-(S,S)-Bis(4-isopropyloxazoline)	83	>99	--INVALID-LINK--
Acyl Chloride	L-Valinol, Benzoyl chloride, Et₃N, CH₂Cl₂	(S)-4-Isopropyl-2-phenyloxazoline	~94	>98	[General method, typical yield]
Nitrile	L-Valinol, Benzonitrile, ZnCl₂ (cat.), Chlorobenzene, reflux	(S)-4-Isopropyl-2-phenyloxazoline	Good to Excellent	>99	[General method]
Aldehyde	L-Valinol, Benzaldehyde, then NBS or I₂	(S)-4-Isopropyl-2-phenyloxazoline	Moderate to Good	>98	[General method]

Experimental Protocols

Protocol 1: Synthesis of (-)-(S,S)-Bis(4-isopropyloxazoline) from an Acyl Dichloride

This protocol details the synthesis of a C₂-symmetric bis(oxazoline) ligand, a widely used class of ligands in asymmetric catalysis.

Materials:

• L-Valinol

• 2,2-Dimethylpropanedioyl dichloride

• Triethylamine (Et₃N)

• Dichloromethane (CH₂Cl₂)

• Tosyl chloride (TsCl)

• 4-Dimethylaminopyridine (DMAP)

• 1N Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Magnesium sulfate (MgSO₄)

• Pentane

Procedure:

Part A: Synthesis of (−)-(S,S)-N,N'-Bis(1-hydroxymethyl-2-methylpropyl)-2,2-dimethyl-malonamide

• To a nitrogen-purged, oven-dried three-necked round-bottom flask equipped with a magnetic stir bar, add L-valinol (5.13 g, 0.050 mol).

• Cool the flask in an ice bath to 0 °C and add triethylamine (17.4 mL, 0.124 mol) dropwise.

• In a separate flask, dissolve 2,2-dimethylpropanedioyl dichloride (3.3 mL, 0.025 mol) in dry dichloromethane (25 mL).

• Add the solution of the diacid dichloride dropwise to the L-valinol solution over 25 minutes, maintaining the temperature between 0 and 10 °C.

• Remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for 45 minutes.

• Dissolve the resulting precipitate by adding dry dichloromethane (120 mL).

• Transfer the mixture to a separatory funnel and wash with 1N HCl (30 mL).

• Extract the aqueous layer with dichloromethane (3 x 15 mL).

• Combine the organic layers and wash sequentially with saturated NaHCO₃ solution (30 mL) and brine (30 mL).

• Dry the organic layer over MgSO₄, filter, and concentrate in vacuo to yield the crude diamide.

• Recrystallize the crude product from ethyl acetate to obtain the pure diamide (Total yield: 84%).[1]

Part B: Synthesis of (−)-(S,S)-Bis(4-isopropyloxazoline)

• To a nitrogen-purged, oven-dried two-necked round-bottom flask, add the diamide from Part A (5.5 g, 18.4 mmol), 4-dimethylaminopyridine (0.204 g, 1.67 mmol), and dry dichloromethane (130 mL).

• Add triethylamine (10.25 mL, 73.4 mmol) slowly via syringe.

• Dissolve tosyl chloride (7.10 g, 37 mmol) in dry dichloromethane (15 mL) and add it dropwise to the reaction mixture over 30 minutes.

• Stir the reaction mixture for 27 hours at room temperature.

• Quench the reaction with saturated NH₄Cl solution (70 mL) followed by water (40 mL).

• Separate the aqueous layer and extract with dichloromethane (3 x 55 mL).

• Combine the organic layers and dry over MgSO₄.

• Filter and concentrate the organic solution under vacuum.

• Treat the oily residue with hot pentane (4 x 40 mL), decanting the supernatant each time.

• Combine the pentane layers and concentrate under vacuum to yield the final product as a colorless oil (Yield: 83%).[1]

Mandatory Visualizations

Experimental Workflow for Bis(oxazoline) Synthesis

Caption: Workflow for the two-part synthesis of a chiral bis(oxazoline).

Application in Asymmetric Catalysis

Chiral oxazolines derived from L-valinol are primarily used as ligands in a multitude of asymmetric catalytic transformations. The isopropyl group at the 4-position of the oxazoline ring provides a well-defined chiral environment around the metal center, enabling high levels of stereocontrol.

Caption: Logical flow from L-valinol to asymmetric catalysis.

Application Notes

Chiral oxazoline ligands, particularly those derived from L-valinol, have proven to be highly effective in a wide array of asymmetric catalytic reactions. The stereochemical outcome of these reactions is dictated by the formation of a chiral metal-ligand complex that preferentially binds to one prochiral face of the substrate.

Key Applications Include:

• Diels-Alder Reactions: Copper(II) complexes of bis(oxazolines) are excellent catalysts for enantioselective Diels-Alder reactions, providing access to chiral cyclohexene derivatives with high diastereo- and enantioselectivity.

• Asymmetric Allylic Alkylation: Palladium-catalyzed asymmetric allylic alkylation reactions often employ phosphino-oxazoline (PHOX) ligands, where the oxazoline moiety is derived from L-valinol. These reactions are crucial for the formation of chiral carbon-carbon and carbon-heteroatom bonds.

• Michael Additions: The conjugate addition of various nucleophiles to α,β-unsaturated compounds can be rendered highly enantioselective using copper(II)-bis(oxazoline) catalysts.

• Aldol Reactions: Chiral bis(oxazoline) complexes of various metals catalyze enantioselective aldol reactions, a cornerstone of organic synthesis for the formation of β-hydroxy carbonyl compounds.

• Hydrosilylation of Ketones: Rhodium complexes of pyridine bis(oxazoline) (PyBOX) ligands have been successfully used for the asymmetric hydrosilylation of ketones, affording chiral secondary alcohols with high enantiomeric excess.[2]

The modular nature of oxazoline ligand synthesis allows for the fine-tuning of steric and electronic properties by varying the substituent at the 2-position, enabling the optimization of catalyst performance for specific transformations.

Conclusion

The synthesis of chiral oxazolines from L-valinol provides a versatile and reliable platform for the development of powerful ligands for asymmetric catalysis. The protocols and data presented herein offer a valuable resource for researchers in academia and industry, facilitating the efficient synthesis of these important chiral auxiliaries. The continued exploration of new oxazoline ligand architectures and their applications in novel catalytic transformations promises to further advance the field of asymmetric synthesis and the development of enantiomerically pure pharmaceuticals.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Bisoxazoline ligand - Wikipedia [en.wikipedia.org]

Application of Vanillin in the Synthesis of Bio-based Polymers: A Detailed Overview

Introduction

Vanillin, a phenolic aldehyde primarily known for its pleasant aroma and flavor, is emerging as a versatile and sustainable building block for the synthesis of a wide range of high-performance polymers.[1][2] Derived from lignin, the second most abundant terrestrial biopolymer, vanillin offers a renewable alternative to petroleum-based monomers, contributing to the development of greener and more environmentally friendly materials.[3][4] Its aromatic structure provides rigidity and thermal stability to polymers, while its reactive aldehyde and hydroxyl groups allow for a variety of chemical modifications to create monomers with diverse functionalities.[2][5] This has led to the development of vanillin-based thermosets, thermoplastics, and advanced polymer networks with applications in coatings, adhesives, composites, and more.[3][6][7]

This document provides detailed application notes and experimental protocols for the synthesis of various polymers from vanillin and its derivatives, intended for researchers, scientists, and professionals in drug development and material science.

I. Synthesis of Vanillin-Based Monomers

Vanillin can be chemically modified to produce a variety of monomers suitable for different polymerization techniques.[8][9] Key derivatives include vanillic acid for polyesters, methacrylated vanillin for free-radical polymerization, and divanillin for polyazomethines.[10][11][12]

A. Oxidation of Vanillin to Vanillic Acid

Vanillic acid is a key intermediate for the synthesis of bio-based polyesters.[10][13]

Experimental Protocol:

• Materials: Vanillin, silver oxide (Ag₂O), sodium hydroxide (NaOH), hydrochloric acid (HCl), deionized water.

• Procedure:

  • Dissolve vanillin in an aqueous solution of NaOH.

  • Add Ag₂O to the solution and stir vigorously at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).

  • Once the reaction is complete, filter the mixture to remove the silver precipitate.

  • Acidify the filtrate with HCl to precipitate the vanillic acid.

  • Collect the vanillic acid by filtration, wash with cold deionized water, and dry under vacuum.

B. Methacrylation of Vanillin

Methacrylated vanillin can be polymerized via free-radical polymerization to produce thermosetting resins.[11][14]

Experimental Protocol:

• Materials: Vanillin, methacrylic anhydride, 4-(dimethylamino)pyridine (DMAP) as a catalyst, dichloromethane (DCM) as a solvent, sodium bicarbonate (NaHCO₃) solution, magnesium sulfate (MgSO₄).

• Procedure:

  • Dissolve vanillin and DMAP in DCM in a round-bottom flask.

  • Cool the solution in an ice bath and add methacrylic anhydride dropwise with stirring.

  • Allow the reaction to warm to room temperature and stir for 24 hours.

  • Wash the reaction mixture with a saturated NaHCO₃ solution and then with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure to obtain the methacrylated vanillin monomer.

II. Polymer Synthesis from Vanillin-Derived Monomers

A. Synthesis of Vanillic Acid-Based Polyesters via Melt Polycondensation

Vanillic acid can be used to synthesize polyesters with excellent thermal and mechanical properties, making them potential replacements for petroleum-based plastics like PET.[10][13]

Experimental Protocol:

• Materials: A diester derivative of vanillic acid (e.g., dimethyl vanillate), a diol (e.g., ethylene glycol, 1,4-butanediol), and a catalyst such as antimony trioxide (Sb₂O₃).

• Procedure:

  • Combine the vanillic acid diester and the diol in a reaction vessel equipped with a mechanical stirrer and a distillation outlet.

  • Add the catalyst to the mixture.

  • Heat the mixture under a nitrogen atmosphere to initiate the esterification reaction, typically in the range of 180-220 °C. Methanol will be distilled off as a byproduct.

  • After the initial esterification, apply a vacuum to the system and increase the temperature (typically to 250-280 °C) to facilitate the removal of excess diol and promote the growth of high molecular weight polymer chains.

  • Continue the reaction until the desired viscosity is achieved.

  • Cool the polymer to room temperature and collect the solid polyester.

B. Free-Radical Polymerization of Methacrylated Vanillin

Methacrylated vanillin can be used to produce cross-linked thermosets with applications in coatings and composites.[11][15]

Experimental Protocol:

• Materials: Methacrylated vanillin monomer, a free-radical initiator (e.g., tert-butyl peroxybenzoate - TBPB).

• Procedure:

  • Mix the methacrylated vanillin monomer with the free-radical initiator (e.g., 2 wt%).

  • Pour the mixture into a mold.

  • Carry out the bulk polymerization in an oven under a nitrogen atmosphere. A typical curing schedule is 90 °C for 2 hours followed by 130 °C for 2 hours.[11]

  • After curing, allow the polymer to cool to room temperature before demolding.

C. Synthesis of Polyazomethines from Divanillin

Polyazomethines are π-conjugated polymers with interesting optical and electronic properties. They can be synthesized from divanillin, a dimer of vanillin.[12]

Experimental Protocol:

• Materials: Divanillin, a diamine (e.g., p-phenylenediamine), and a solvent (if necessary). The reaction can also be performed under solvent-free microwave irradiation.[12]

• Procedure (Microwave-assisted):

  • Mix divanillin and the diamine in a microwave-safe vessel.

  • Irradiate the mixture in a microwave reactor for a short period (e.g., 5 minutes).[12]

  • The resulting polyazomethine is formed as a solid product.

  • Purify the polymer by washing with an appropriate solvent to remove any unreacted monomers.

III. Data Presentation

The properties of vanillin-based polymers can be tailored by the choice of monomers and polymerization conditions. The following tables summarize some of the reported quantitative data for different types of vanillin-derived polymers.

Table 1: Properties of Vanillic Acid-Based Polyesters

Diol Co-monomer	Number-Average Molecular Weight (Mn) ( g/mol )	Weight-Average Molecular Weight (Mw) ( g/mol )	Polydispersity Index (PDI)	Glass Transition Temperature (Tg) (°C)	Melting Temperature (Tm) (°C)	Decomposition Temperature (T5%) (°C)	Young's Modulus (MPa)	Elongation at Break (%)
Aliphatic diols	10,000 - 19,500[10][13]	19,300 - 39,500[10][13]	-	-	76 - 114[10][13]	321 - 360[10][13]	-	-
Linear α,ω-diols	-	16,600 - 78,700[16]	1.39 - 2.00[16]	5 - 67[16]	-	-	95 - 228[16]	14.9 - 311[16]

Table 2: Properties of Vanillin-Based Thermosets

Polymer Type	Glass Transition Temperature (Tg) (°C)	Decomposition Temperature (T10%) (°C)	Tensile Strength (MPa)	Tensile Modulus (GPa)
Methacrylated Vanillin Polymer	63 - 87[15]	330 - 350[15]	-	-
Vanillin-derived Epoxy Resin	~214[7][17]	-	~80.3 - 86.0[7][17]	~2.7 - 2.9[7][17]
Vanillin-derived Polyimide	241 - 402[18][19]	448 - 478[19]	82.2 - 92.7[19]	2.27 - 2.53[19]
Cyanate Ester from Vanillin Bisphenol	202[20]	335[20]	-	-

Table 3: Properties of Vanillin-Based Polyazomethines

Diamine Co-monomer	Molar Mass ( kg/mol )
Various diamines	up to 21[12]

IV. Visualizations

The following diagrams illustrate the synthesis pathways and experimental workflows described in this document.

Figure 1: Synthesis of key monomers from vanillin.

Figure 2: Experimental workflow for polyester synthesis.

Figure 3: Major classes of polymers synthesized from vanillin.

References

• 1. researchgate.net [researchgate.net]
• 2. borregaard.com [borregaard.com]
• 3. From vanillin to biobased aromatic polymers - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. blogs.rsc.org [blogs.rsc.org]
• 5. From vanillin to biobased aromatic polymers - Polymer Chemistry (RSC Publishing) DOI:10.1039/D3PY00767G [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Vanillin, a promising biobased building-block for monomer synthesis - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Vanillin, a promising biobased building-block for monomer synthesis - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. US20180201703A1 - Vanillin methacrylates and polymers therefrom - Google Patents [patents.google.com]
• 12. Synthesis and Characterization of Vanillin-Based π-Conjugated Polyazomethines and Their Oligomer Model Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Synthesis and characterization of renewable polyesters based on vanillic acid [ouci.dntb.gov.ua]
• 14. pure.psu.edu [pure.psu.edu]
• 15. Vanillin Dimethacrylate | Bio-Based Monomer for Research [benchchem.com]
• 16. Novel vanillic acid-based poly(ether–ester)s: from synthesis to properties - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 17. researchgate.net [researchgate.net]
• 18. Soluble and cross-linkable polyimides from a vanillin-derived diamine: preparation, post-polymerization and properties - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 19. researchgate.net [researchgate.net]
• 20. Renewable thermosetting resins and thermoplastics from vanillin - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for L-Valinol as a Chiral Auxiliary in Diastereoselective Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Valinol, a chiral amino alcohol derived from the naturally occurring amino acid L-valine, is a versatile and widely employed chiral auxiliary in asymmetric synthesis. Its utility stems from its ready availability in enantiomerically pure form and its ability to be temporarily incorporated into a substrate to direct the stereochemical outcome of a reaction with a high degree of control. This document provides detailed application notes and protocols for the use of L-valinol-derived chiral auxiliaries in key diastereoselective reactions, including aldol reactions, alkylations, and Diels-Alder reactions.

The general principle of using a chiral auxiliary like L-valinol involves three main stages:

• Attachment: The chiral auxiliary is covalently attached to a prochiral substrate.

• Diastereoselective Reaction: The key bond-forming reaction is carried out, wherein the chiral auxiliary directs the formation of a new stereocenter with a specific configuration.

• Cleavage: The chiral auxiliary is removed from the product, yielding the desired enantiomerically enriched molecule, and can often be recovered for reuse.

Key Applications and Diastereoselectivity

L-Valinol is most commonly converted into chiral oxazolidinones or imidazolidinones, which then serve as the active chiral auxiliaries. These auxiliaries have proven to be highly effective in a variety of carbon-carbon bond-forming reactions.

Diastereoselective Aldol Reactions

L-Valinol-derived oxazolidinones are particularly effective in controlling the stereochemistry of aldol reactions. The stereochemical outcome can often be tuned by the choice of metal enolate. Boron enolates typically lead to syn-aldol products with high diastereoselectivity.

Entry	Aldehyde	N-Acyl Group	Diastereomeric Ratio (syn:anti)	Yield (%)
1	Benzaldehyde	Propionyl	>99:1	85
2	Isobutyraldehyde	Propionyl	98:2	88
3	Acetaldehyde	Acetyl	95:5	82
4	Pivalaldehyde	Propionyl	>99:1	75

Diastereoselective Alkylation Reactions

The enolates generated from N-acyl oxazolidinones derived from L-valinol undergo highly diastereoselective alkylation. The bulky isopropyl group of the valinol moiety effectively shields one face of the enolate, directing the approach of the electrophile to the opposite face.

Entry	Electrophile	N-Acyl Group	Diastereomeric Ratio	Yield (%)
1	Benzyl bromide	Propionyl	99:1	92
2	Methyl iodide	Propionyl	95:5	85
3	Allyl iodide	Propionyl	98:2	89
4	Ethyl iodoacetate	Acetyl	97:3	80

Diastereoselective Diels-Alder Reactions

N-Acryloyl oxazolidinones derived from L-valinol act as chiral dienophiles in Diels-Alder reactions, affording cycloadducts with high diastereoselectivity, typically favoring the endo product.

Entry	Diene	Lewis Acid	Diastereomeric Ratio (endo:exo)	Yield (%)
1	Cyclopentadiene	Et₂AlCl	95:5	90
2	Isoprene	TiCl₄	92:8	85
3	1,3-Butadiene	BF₃·OEt₂	90:10	82

Experimental Protocols

Protocol 1: Synthesis of L-Valinol from L-Valine

Materials:

• L-Valine

• Lithium aluminum hydride (LiAlH₄) or Borane-dimethyl sulfide complex (BMS)

• Anhydrous tetrahydrofuran (THF)

• Anhydrous diethyl ether

• 15% Aqueous sodium hydroxide (NaOH)

• Anhydrous sodium sulfate (Na₂SO₄)

• Hydrochloric acid (for workup with BMS)

Procedure using LiAlH₄:

• To a stirred suspension of LiAlH₄ (1.2 eq) in anhydrous THF under an inert atmosphere (e.g., nitrogen or argon), slowly add L-valine (1.0 eq) in portions.

• After the addition is complete, heat the mixture to reflux for 4-6 hours.

• Cool the reaction mixture to 0 °C in an ice bath.

• Carefully quench the reaction by the sequential dropwise addition of water (x mL), 15% aqueous NaOH (x mL), and then water (3x mL), where x is the mass of LiAlH₄ in grams.

• Allow the mixture to warm to room temperature and stir for 30 minutes.

• Filter the resulting white precipitate and wash the filter cake with diethyl ether.

• Combine the organic filtrates, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford L-valinol as a white solid.

Procedure using BMS:

• To a stirred suspension of L-valine (1.0 eq) in anhydrous THF under an inert atmosphere, add borane-dimethyl sulfide complex (2.2 eq) dropwise at 0 °C.

• After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 2-3 hours.

• Cool the reaction mixture to 0 °C and slowly add methanol to quench the excess borane.

• Acidify the mixture with 6M HCl and heat to reflux for 1 hour to hydrolyze the borate ester.

• Cool the mixture and make it basic with 6M NaOH.

• Extract the aqueous layer with diethyl ether.

• Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield L-valinol.

Protocol 2: Preparation of (S)-4-Isopropyl-2-oxazolidinone from L-Valinol

Materials:

• L-Valinol

• Diethyl carbonate or phosgene equivalent (e.g., triphosgene)

• Anhydrous toluene

• Base (e.g., potassium carbonate or triethylamine)

Procedure:

• Dissolve L-valinol (1.0 eq) in anhydrous toluene.

• Add diethyl carbonate (1.2 eq) and a catalytic amount of potassium carbonate.

• Heat the mixture to reflux with a Dean-Stark trap to remove ethanol.

• Monitor the reaction by TLC until completion.

• Cool the reaction mixture, filter off the catalyst, and concentrate the filtrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain the (S)-4-isopropyl-2-oxazolidinone.

Protocol 3: N-Acylation of the Chiral Auxiliary

Materials:

• (S)-4-Isopropyl-2-oxazolidinone

• Anhydrous tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi)

• Acyl chloride (e.g., propionyl chloride)

Procedure:

• Dissolve the (S)-4-isopropyl-2-oxazolidinone (1.0 eq) in anhydrous THF under an inert atmosphere and cool to -78 °C.

• Slowly add n-butyllithium (1.05 eq) and stir for 15 minutes.

• Add the desired acyl chloride (1.1 eq) dropwise and stir at -78 °C for 1 hour, then allow to warm to room temperature.

• Quench the reaction with saturated aqueous ammonium chloride.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the N-acyl oxazolidinone by column chromatography.

Protocol 4: Diastereoselective Aldol Reaction (Boron Enolate)

Materials:

• N-Propionyl-(S)-4-isopropyl-2-oxazolidinone

• Anhydrous dichloromethane (DCM)

• Diisopropylethylamine (DIPEA)

• Dibutylboron triflate (Bu₂BOTf)

• Aldehyde (e.g., benzaldehyde)

• Methanol

• Hydrogen peroxide (30% aqueous solution)

Procedure:

• Dissolve the N-propionyl oxazolidinone (1.0 eq) in anhydrous DCM under an inert atmosphere and cool to 0 °C.

• Add diisopropylethylamine (1.2 eq) followed by the dropwise addition of dibutylboron triflate (1.1 eq). Stir for 30 minutes at 0 °C.

• Cool the reaction mixture to -78 °C and add the aldehyde (1.2 eq) dropwise.

• Stir at -78 °C for 2 hours, then allow to warm to 0 °C and stir for an additional hour.

• Quench the reaction by adding methanol, followed by a phosphate buffer (pH 7) and hydrogen peroxide.

• Stir vigorously for 1 hour.

• Separate the layers and extract the aqueous layer with DCM.

• Combine the organic layers, wash with saturated aqueous sodium bicarbonate and brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the aldol adduct by column chromatography.

Protocol 5: Cleavage of the Chiral Auxiliary (Hydrolytic)

Materials:

• Aldol adduct (or other N-acylated product)

• Tetrahydrofuran (THF)

• Water

• Lithium hydroxide (LiOH)

• Hydrogen peroxide (30% aqueous solution)

Procedure:

• Dissolve the N-acyl oxazolidinone adduct (1.0 eq) in a mixture of THF and water (3:1).

• Cool the solution to 0 °C.

• Add an aqueous solution of lithium hydroxide (2.0 eq) followed by the dropwise addition of 30% hydrogen peroxide (4.0 eq).[1][2]

• Stir the reaction at 0 °C for 4 hours or until the starting material is consumed (monitor by TLC).

• Quench the reaction with an aqueous solution of sodium sulfite.

• Acidify the mixture to pH ~2 with 1M HCl.

• Extract the product with ethyl acetate.

• The aqueous layer can be extracted with ethyl acetate to recover the chiral auxiliary.

• Wash the combined organic layers containing the product with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the chiral carboxylic acid.

Visualizations

Caption: Mechanism of Stereocontrol in an Aldol Reaction.

Caption: General Experimental Workflow.

Caption: Logical Relationships in Chiral Auxiliary Selection.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]

Spectroscopic Characterization of Vanillin: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of common spectroscopic techniques for the characterization of vanillin (4-hydroxy-3-methoxybenzaldehyde). Detailed protocols for each method are outlined to facilitate experimental design and execution in a research and development setting.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is a valuable technique for the quantitative analysis of vanillin, particularly for determining its concentration in various samples. Vanillin exhibits a characteristic absorption maximum in the UV region due to its phenolic aldehyde structure.

Quantitative Data

Parameter	Value	Solvent/Conditions	Reference
λmax (Maximum Absorption Wavelength)	~363 nm	Reaction with o-toluidine under acidic conditions	[1][2]
λmax (Maximum Absorption Wavelength)	~372 nm	Derivatization with 1-aminonaphthalene	[3][4]
Molar Absorptivity (ε)	5540 L mol⁻¹ cm⁻¹	Derivatization with 1-aminonaphthalene	[3][4]
Molar Absorptivity (ε)	10800 L mol⁻¹ cm⁻¹	In ethanol	[3][4]
Beer's Law Linearity Range	5-25 µg/mL	Derivatization with 1-aminonaphthalene	[3][4]
Beer's Law Linearity Range	1-100 µg/mL	Reaction with o-toluidine	[2]

Experimental Protocol: Quantitative Determination of Vanillin

This protocol describes the quantification of vanillin using a colorimetric assay with o-toluidine.[2]

Materials:

• Vanillin standard solutions (1 µg/mL to 500 µg/mL)

• o-toluidine solution

• Acetic acid solution

• Sample containing vanillin (e.g., milk powder extract)

• 1.5 mL Eppendorf tubes

• UV-Vis spectrophotometer

• Water bath (100°C)

Procedure:

• Pipette 1 mL of each vanillin standard solution or sample extract into separate 1.5 mL Eppendorf tubes.

• Add 200 µL of o-toluidine solution to each tube.

• Shake the mixture for 5 minutes at room temperature.

• Add 200 µL of acetic acid solution to the mixture.

• Place the tubes in a boiling water bath for 15 minutes at 100°C.

• Allow the tubes to cool to room temperature.

• Measure the absorbance of each solution at 363 nm using a UV-Vis spectrophotometer. Use a mixture of water and o-toluidine as a blank.[2]

• Construct a calibration curve by plotting the absorbance of the standard solutions against their concentrations.

• Determine the concentration of vanillin in the sample by interpolating its absorbance on the calibration curve.

Experimental Workflow

Caption: UV-Vis analysis workflow for vanillin.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful tool for the qualitative identification of vanillin by detecting the vibrational modes of its functional groups. The resulting spectrum provides a unique molecular fingerprint.

Quantitative Data: Characteristic FTIR Peaks

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group	Reference
~3178	O-H stretch (broad)	Phenolic Hydroxyl	[5]
~1666	C=O stretch	Aldehyde	[5]
~1593, ~1516	C=C stretch	Aromatic Ring	[6]
~1275	=C-O-C stretch (asymmetric)	Ether	[6]
~1159	C-O-C stretch	Ether	[6]

Experimental Protocol: FTIR Analysis of Vanillin

This protocol outlines the analysis of a solid vanillin sample using an Attenuated Total Reflectance (ATR) accessory.

Materials:

• Vanillin powder

• FTIR spectrometer with an ATR accessory

• Spatula

Procedure:

• Ensure the FTIR spectrometer is powered on and has completed its startup diagnostics.

• Record a background spectrum with a clean, empty ATR crystal. This will account for atmospheric and instrumental interferences.

• Place a small amount of vanillin powder onto the ATR crystal using a clean spatula.

• Apply pressure to ensure good contact between the sample and the crystal.

• Acquire the sample spectrum. A typical measurement consists of 16-32 scans at a resolution of 4 cm⁻¹.

• Clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol) and a soft tissue.

• Process the spectrum (e.g., baseline correction, smoothing) if necessary.

• Identify the characteristic absorption bands and compare them to a reference spectrum of vanillin.

Experimental Workflow

Caption: FTIR analysis workflow for vanillin.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information about the vanillin molecule by probing the magnetic properties of its atomic nuclei, primarily ¹H and ¹³C.

Quantitative Data: ¹H and ¹³C NMR Chemical Shifts

¹H NMR Chemical Shifts (in CDCl₃)

Proton Assignment	Chemical Shift (ppm)	Multiplicity	Reference
Aldehyde (-CHO)	~9.8	Singlet	[7][8]
Aromatic (H attached to C adjacent to -CHO)	~7.4	Doublet	[7][9]
Aromatic (H attached to C adjacent to -OH)	~7.4	Doublet	[7][9]
Aromatic (H attached to C adjacent to -OCH₃)	~7.0	Doublet	[7]
Methoxy (-OCH₃)	~3.9	Singlet	[7][9]
Hydroxyl (-OH)	~6.3	Singlet	[10]

¹³C NMR Chemical Shifts (in CDCl₃)

Carbon Assignment	Chemical Shift (ppm)	Reference
Aldehyde (-CHO)	~191	[10]
C-OH	~152	[10]
C-OCH₃	~147	[10]
C-CHO	~130	[10]
CH (aromatic)	~128	[10]
CH (aromatic)	~114	[10]
CH (aromatic)	~109	[10]
Methoxy (-OCH₃)	~56	[10]

Experimental Protocol: ¹H NMR Analysis of Vanillin

Materials:

• Vanillin sample

• Deuterated chloroform (CDCl₃) with tetramethylsilane (TMS)

• NMR tube

• NMR spectrometer

Procedure:

• Dissolve approximately 10-20 mg of vanillin in about 0.6-0.7 mL of CDCl₃ containing 0.03% TMS in an NMR tube.

• Cap the NMR tube and invert it several times to ensure the sample is fully dissolved and the solution is homogeneous.

• Insert the NMR tube into the spinner turbine and adjust its depth according to the spectrometer's instructions.

• Place the sample into the NMR spectrometer.

• Lock the spectrometer onto the deuterium signal of the CDCl₃.

• Shim the magnetic field to achieve a homogeneous field and good spectral resolution.

• Acquire the ¹H NMR spectrum. Typical parameters include a 90° pulse, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds.

• Process the spectrum by applying a Fourier transform, phase correction, and baseline correction.

• Integrate the signals and assign the chemical shifts relative to the TMS reference at 0.00 ppm.

Experimental Workflow

References

• 1. scribd.com [scribd.com]
• 2. A colorimetric assay for vanillin detection by determination of the luminescence of o-toluidine condensates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Vanillin(121-33-5) 1H NMR spectrum [chemicalbook.com]
• 10. chemistry.utah.edu [chemistry.utah.edu]

Application Notes and Protocols for the Synthesis of Valinol from Valine

Introduction

Valinol is a chiral amino alcohol that serves as a crucial building block in the synthesis of pharmaceuticals and as a ligand in asymmetric catalysis.[1] It is most commonly produced from the readily available amino acid, L-valine, through the reduction of its carboxylic acid group. This document provides detailed protocols for the synthesis of L-valinol from L-valine using two common and effective reduction methods: Lithium Aluminum Hydride (LAH) and Sodium Borohydride with Iodine. These methods are suitable for laboratory-scale synthesis and can be adapted for larger-scale production with appropriate safety considerations.

Application Notes

The choice of reducing agent is a critical consideration in the synthesis of valinol, with each method offering distinct advantages and disadvantages.

• Lithium Aluminum Hydride (LiAlH₄): As a potent reducing agent, LiAlH₄ effectively and rapidly reduces the carboxylic acid of valine directly to the corresponding alcohol, valinol.[2][3][4] This method is well-established and generally provides good yields.[2] However, LiAlH₄ is highly reactive and pyrophoric, reacting violently with protic solvents like water.[3][5] Consequently, it requires stringent anhydrous conditions and careful handling, making it more suitable for experienced researchers in a controlled laboratory setting.[3]

• Sodium Borohydride and Iodine (NaBH₄/I₂): This system offers a milder and safer alternative to LiAlH₄.[5] Sodium borohydride itself is not strong enough to reduce a carboxylic acid directly, but in the presence of iodine in an aprotic solvent like tetrahydrofuran (THF), it generates a borane-THF complex in situ. This complex is an effective reducing agent for carboxylic acids.[1][5] This method is often preferred for its improved safety profile, lower cost, and high yields.[5]

• Borane Methyl Sulfide (BMS): Another alternative is the use of a borane complex such as Borane Methyl Sulfide (BMS).[2] While effective, this reagent can be more expensive and requires careful handling due to its odor and reactivity.

The selection between these methods will depend on the scale of the reaction, the available laboratory facilities, and the safety precautions that can be implemented. For general laboratory use, the NaBH₄/I₂ method often presents the best balance of reactivity, safety, and cost-effectiveness.

Experimental Protocols

The following are detailed protocols for the synthesis of L-valinol from L-valine.

Protocol 1: Reduction of L-Valine using Lithium Aluminum Hydride (LiAlH₄)

This protocol is adapted from a procedure published in Organic Syntheses.[2]

Materials:

• L-Valine

• Lithium Aluminum Hydride (LiAlH₄)

• Anhydrous Tetrahydrofuran (THF)

• Ethyl Ether

• 15% aqueous Sodium Hydroxide (NaOH)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Deionized Water

Equipment:

• Three-necked round-bottom flask

• Mechanical stirrer

• Reflux condenser

• Nitrogen inlet tube

• Ice bath

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Reaction Setup: An oven-dried, 3-L, three-necked flask equipped with a mechanical stirrer, a reflux condenser, and a nitrogen-inlet tube is flushed with nitrogen.

• Reagent Addition: The flask is charged with a suspension of LiAlH₄ (47.9 g, 1.26 mol) in 1200 mL of anhydrous THF.[2] The mixture is cooled to 10°C using an ice bath.

• L-valine (100 g, 0.85 mol) is added in portions over a 30-minute period.[2] Caution should be exercised to control the vigorous evolution of hydrogen gas.[2]

• Reaction: After the addition is complete, the ice bath is removed, and the reaction mixture is allowed to warm to room temperature. The mixture is then heated to reflux for 16 hours.[2]

• Quenching: The reaction mixture is cooled again to 10°C with an ice bath and diluted with 1000 mL of ethyl ether.[2] The reaction is carefully quenched by the sequential, dropwise addition of 47 mL of water, followed by 47 mL of 15% aqueous NaOH, and finally 141 mL of water.[2]

• Workup: The resulting mixture is stirred for 30 minutes, and the white precipitate of aluminum salts is removed by filtration.

• The filter cake is washed with ethyl ether (3 x 150 mL).[2]

• The combined organic filtrates are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure using a rotary evaporator.[2]

• Purification: The crude valinol is purified by vacuum distillation to yield a clear liquid.[2]

Protocol 2: Reduction of L-Valine using Sodium Borohydride and Iodine (NaBH₄/I₂)

This protocol is based on the general method for reducing amino acids with the NaBH₄/I₂ system.[5]

Materials:

• L-Valine

• Sodium Borohydride (NaBH₄)

• Iodine (I₂)

• Anhydrous Tetrahydrofuran (THF)

• Methanol

• 1 M Hydrochloric Acid (HCl)

• 3 M Sodium Hydroxide (NaOH)

• Dichloromethane (CH₂Cl₂) or Ethyl Acetate

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Nitrogen inlet

• Ice bath

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Reaction Setup: A dry round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet is charged with L-valine (e.g., 10 g, 0.085 mol) and anhydrous THF (200 mL).

• Reagent Addition: The suspension is cooled in an ice bath, and sodium borohydride (e.g., 9.7 g, 0.255 mol, 3 equivalents) is added portion-wise.

• A solution of iodine (e.g., 21.6 g, 0.085 mol, 1 equivalent) in anhydrous THF (100 mL) is added dropwise to the stirred suspension over 1-2 hours. The reaction is exothermic, and the addition rate should be controlled to maintain the temperature below 20°C.

• Reaction: After the addition is complete, the mixture is stirred at room temperature for 1 hour and then heated to reflux for 18 hours.

• Quenching: The reaction is cooled in an ice bath, and excess borane is quenched by the slow, dropwise addition of methanol until the effervescence ceases.

• The solvent is removed under reduced pressure.

• Workup: The residue is treated with 3 M aqueous NaOH and heated to reflux for 1 hour to hydrolyze any borate esters.

• After cooling to room temperature, the pH of the aqueous solution is adjusted to be basic (pH > 12) with additional NaOH if necessary.

• The aqueous layer is extracted with dichloromethane or ethyl acetate (3 x 100 mL).

• The combined organic extracts are dried over anhydrous MgSO₄ or Na₂SO₄, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by vacuum distillation to afford L-valinol.

Quantitative Data Summary

The following table summarizes the quantitative data for different methods of valinol synthesis from valine.

Method	Reducing Agent	Solvent	Reaction Time	Yield (%)	Reference
Procedure A	Lithium Aluminum Hydride (LiAlH₄)	THF	16 hours	73-75%	[2]
Procedure B	Borane Methyl Sulfide (BMS)	THF	18 hours	44%	[2]
General Method	Sodium Borohydride / Iodine (NaBH₄/I₂)	THF	18 hours	80-98% (for various amino acids)

Experimental Workflow and Logic

The synthesis of valinol from valine is a straightforward reduction process. The general workflow involves the reaction of the starting amino acid with a suitable reducing agent, followed by quenching of the reaction, workup to isolate the crude product, and finally, purification.

Caption: Workflow for the synthesis of L-Valinol from L-Valine.

References

• 1. Valinol - Wikipedia [en.wikipedia.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. LiAlH4 and NaBH4 Carbonyl Reduction Mechanism - Chemistry Steps [chemistrysteps.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]

Application Notes & Protocols: Vanillin as a Versatile Precursor for Pharmaceutical Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction Vanillin (4-hydroxy-3-methoxybenzaldehyde) is a primary component of vanilla bean extract, widely recognized for its characteristic flavor and fragrance.[1][2] Beyond its extensive use in the food and cosmetic industries, vanillin's unique chemical structure, featuring aldehyde, hydroxyl, and ether functional groups, makes it a valuable and versatile bio-sourced building block for the synthesis of various active pharmaceutical ingredients (APIs).[3][4][5] Its aromatic ring can be readily modified, allowing for the creation of diverse derivatives with a wide range of pharmacological activities, including anti-cancer, neuroprotective, anti-inflammatory, and anti-infective properties.[1][6][7] This document provides detailed application notes and experimental protocols for the synthesis of key pharmaceuticals and bioactive molecules starting from vanillin.

Application Note 1: Synthesis of Capsaicinoids via the Vanillylamine Intermediate

Capsaicinoids, the active components in chili peppers, are potent agonists of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, making them valuable for pain management therapies. Vanillin provides the core structural motif for the synthesis of capsaicin and its analogues. The key intermediate in this synthesis is vanillylamine, which is produced from vanillin in a two-step process.[8]

Experimental Protocols

Protocol 1: Synthesis of Vanillylamine from Vanillin

This protocol involves two main steps: the conversion of vanillin to vanillin oxime, followed by the reduction of the oxime to vanillylamine.[8][9][10]

Step 1: Synthesis of Vanillin Oxime

• Reagents:

  • Vanillin (1.0 eq)

  • Hydroxylamine hydrochloride (1.1 eq)

  • Sodium acetate trihydrate (2.0 eq)

  • Water

• Procedure:

  • Dissolve hydroxylamine hydrochloride and sodium acetate in water within a round-bottom flask.[9]

  • Add vanillin to the solution.

  • Heat the mixture to reflux for 10-15 minutes.[9]

  • Cool the reaction mixture first to room temperature and then in an ice bath to promote crystallization.[9]

  • Collect the resulting vanillin oxime crystals via vacuum filtration, wash thoroughly with cold water, and air dry.[9]

Step 2: Reduction of Vanillin Oxime to Vanillylamine

• Reagents:

  • Vanillin oxime (1.0 eq)

  • Zinc dust (1.0 - 4.0 eq)[8][10]

  • Glacial acetic acid

  • Ammonia solution (for neutralization)

• Procedure:

  • Dissolve vanillin oxime in glacial acetic acid in a conical flask.[8][10]

  • Cool the solution to approximately 15°C in an ice bath.[10]

  • Add zinc dust portion-wise while stirring, ensuring the temperature does not rise excessively.[10]

  • Allow the stirred mixture to warm to room temperature over a period of 3 hours.[8]

  • Filter the excess zinc, and carefully neutralize the filtrate with ammonia solution to precipitate the product.[8][10]

  • Collect the solid vanillylamine by vacuum filtration and wash with cold water.[8]

Protocol 2: Synthesis of Capsaicin Analogs (N-Acylation of Vanillylamine)

This procedure describes the coupling of vanillylamine with an acyl chloride to form the final amide product.[10]

• Reagents:

  • Vanillylamine (1.0 eq)

  • 10% Sodium hydroxide solution

  • Acyl chloride (e.g., oleoyl chloride, benzoyl chloride) (slight excess, ~1.1 eq)

  • Cold water

• Procedure:

  • Dissolve vanillylamine in a 10% aqueous sodium hydroxide solution in a conical flask.[10]

  • Add the desired acyl chloride in small portions while shaking and cooling the flask in a water bath.[10]

  • Continue vigorous shaking for approximately 5-10 minutes.[10]

  • If the product is a solid, filter the mixture and wash the residue with cold water.[10] If the product is an oil, separate it using a separatory funnel, then wash the organic layer with cold water and a sodium sulfate solution.[10]

  • The final product can be further purified by recrystallization from ethanol.[10]

A patented alternative method describes a one-pot synthesis where vanillin is first reacted in an ammonia-methanol solution, reduced with sodium borohydride to form vanillylamine hydrochloride, and then condensed with nonanoic acid using HBTU as a condensing agent to yield capsaicin.[11]

Quantitative Data

Synthesis Step/Product	Parameter	Value	Reference
Vanillin Oxime Synthesis	Yield	>80%	[9]
Vanillylamine Synthesis	Yield	74% - 78.6%	[8][10]
Oleoyl Vanillyl Amide	Yield	81%	[10]
Benzoyl Vanillyl Amide	Yield	80.6%	[10]
One-Pot Capsaicin Synthesis	Total Yield	72.1% - 81.1%	[11]
One-Pot Capsaicin Synthesis	Purity	>98%	[11]

Visualizations

Caption: General workflow for the two-step synthesis of vanillylamine.

Caption: N-Acylation of vanillylamine to produce capsaicin analogs.

Application Note 2: Synthesis of L-DOPA

L-DOPA (Levodopa) is a crucial medication for the management of Parkinson's disease.[4][12] Vanillin serves as a readily available starting material for a multi-step synthesis of this important pharmaceutical.[12]

Experimental Protocol

The synthesis of L-DOPA from vanillin can be achieved through the formation and subsequent modification of a hydantoin intermediate.[12]

• Step 1: Condensation to 5-Vanillylidenehydantoin: Condense vanillin and hydantoin. This step is the first in a sequence to build the core structure needed for L-DOPA.[12]

• Step 2: Catalytic Hydrogenation: Hydrogenate the 5-vanillylidenehydantoin to yield vanillylhydantoin.[12]

• Step 3: Alkaline Hydrolysis: Hydrolyze the vanillylhydantoin with an alkali to produce 3-(4-hydroxy-3-methoxyphenyl)alanine.[12]

• Step 4: Acetylation: Acetylate the product from the previous step to obtain (R,S)-N-acetyl-3-(4-acetoxy-3-methoxyphenyl)alanine.[12]

• Step 5: Enantiomeric Resolution: Perform a selective crystallization to separate the desired (S)-enantiomer from the (R)-enantiomer.[12]

• Step 6: Acid Hydrolysis: Treat the resolved (S)-enantiomer with a strong acid (e.g., HBr or HCl) to cleave the acetyl and methyl ether groups, yielding the final L-DOPA product.[12] The product is then filtered, washed with cold water, and dried under reduced pressure.[12]

Visualization

Caption: Multi-step synthesis of L-DOPA starting from vanillin.

Application Note 3: Synthesis of Novel Anti-Infective Agents

Vanillin derivatives have demonstrated significant potential as both antiviral and antimicrobial agents.[13][14] The functional groups of vanillin allow for straightforward modifications to produce libraries of compounds for screening and development.

Experimental Protocols

Protocol 3: General Synthesis of Antiviral Vanillin Ethers

This method describes the synthesis of vanillin derivatives with potential antiviral activity against plant viruses like Potato Virus Y (PVY).[13]

• Reagents:

  • Vanillin (1.0 eq, 10 mmol)

  • Substituted benzyl chloride (1.0 eq, 10 mmol)

  • Potassium carbonate (K₂CO₃) (1.0 eq, 100 mol%)

  • Potassium iodide (KI) (0.05 eq, 5 mol%)

  • Acetonitrile

• Procedure:

  • Combine vanillin, the substituted benzyl chloride, K₂CO₃, and KI in acetonitrile.[13]

  • Heat the solution under reflux for 6 hours.[13]

  • Cool the mixture to room temperature and remove the solvent in vacuo.[13]

  • Wash the residue with water and recrystallize from ethanol to afford the purified vanillin derivative.[13]

Protocol 4: General Synthesis of Antimicrobial Schiff Bases

This multi-step protocol outlines the synthesis of Schiff bases from vanillin, which have been tested for antimicrobial potential.[14]

• Step 1: Acetylation of Vanillin:

  • Dissolve vanillin in dichloromethane (DCM). Add acetic anhydride and dry pyridine.[14]

  • Stir the mixture for 3-4 hours at room temperature.[14]

  • Evaporate the DCM and pour the mixture onto crushed ice to precipitate acetyl vanillin. Filter, wash with water, and recrystallize from ethanol.[14]

• Step 2: Nitration of Acetyl Vanillin:

  • Dissolve acetyl vanillin in DCM and cool the mixture to between -10°C and -5°C in an ice bath.[14]

  • Add fuming nitric acid and stir for 1-2 hours at room temperature.[14]

  • Add ice-cold water to precipitate the product (acetyl nitro vanillin). Filter, wash, and dry the precipitate.[14]

• Step 3: Formation of Schiff Bases:

  • Dissolve the acetyl nitro vanillin in ethanol.[14]

  • Add an equimolar amount of a selected amine and stir for 2-3 hours at ambient temperature.[14]

  • Evaporate the solvent to collect the final Schiff base product.[14]

Quantitative Data

Compound ID	Assay Type	Activity Measurement	Value	Reference
Antiviral Activity (Against PVY at 500 µg/mL)
3f (dithioacetal)	Curative Activity	% Inhibition	45.2%	[13]
3f (dithioacetal)	Protective Activity	% Inhibition	46.5%	[13]
6f (dithioacetal)	Curative Activity	% Inhibition	61.3%	[13]
6g (dithioacetal)	Protective Activity	% Inhibition	63.4%	[13]
Ribavirin (Control)	Curative Activity	% Inhibition	40.5%	[13]
Ribavirin (Control)	Protective Activity	% Inhibition	43.2%	[13]
Antimicrobial Activity
F & I (Schiff bases)	In vitro assay	Significant activity vs. standard	Not quantified	[14]

Visualization

Caption: Synthesis workflow for antimicrobial Schiff bases from vanillin.

Summary of Other Pharmaceutical Applications

Vanillin's utility extends to its role as a chemical intermediate for several other notable pharmaceuticals:

• Trimethoprim: An antibiotic used for respiratory tract infections, synthesized from vanillin.[3][15]

• Papaverine: A vasodilator originally produced from vanillin.[3][15]

• Aldomet (L-methyldopa): An antihypertensive drug for which vanillin is a key starting material.[15]

• Alzheimer's Therapeutics: Novel vanillin derivatives have been synthesized and evaluated as multi-target agents for Alzheimer's disease, showing potent antioxidant activity and selective inhibition of butyrylcholinesterase (BuChE).[16]

Vanillin is a highly valuable and sustainable precursor in pharmaceutical synthesis.[5][6] Its reactive functional groups provide a versatile platform for generating a wide array of bioactive molecules and complex APIs. The protocols outlined in this document demonstrate established pathways to important drugs like L-DOPA and capsaicinoids, as well as foundational methods for discovering novel anti-infective and neuroprotective agents. The accessibility and modifiability of vanillin ensure its continued importance in drug discovery and development.

References

• 1. Vanillin: a review on the therapeutic prospects of a popular flavouring molecule - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sphinxsai.com [sphinxsai.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. nbinno.com [nbinno.com]
• 5. Frontiers | Vanillin: A Promising Biosourced Building Block for the Preparation of Various Heterocycles [frontiersin.org]
• 6. Vanillin: A Promising Biosourced Building Block for the Preparation of Various Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Sciencemadness Discussion Board - Synthesis of Vanillyl Acetamide, a capsaicin derivative - Powered by XMB 1.9.11 [sciencemadness.org]
• 9. benchchem.com [benchchem.com]
• 10. arcjournals.org [arcjournals.org]
• 11. CN103288665A - Preparation method of capsaicine - Google Patents [patents.google.com]
• 12. EP0257920B1 - Process for l-dopa - Google Patents [patents.google.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Synthesis and Evaluation of Vanillin Derivatives as Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 15. files.core.ac.uk [files.core.ac.uk]
• 16. Synthesis and in vitro evaluation of vanillin derivatives as multi-target therapeutics for the treatment of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]

Practical Guide to the Asymmetric Reduction of Ketones Using Valinol-Derived Catalysts

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the application of valinol-derived chiral auxiliaries, specifically in the context of the Corey-Bakshi-Shibata (CBS) reduction, for the asymmetric synthesis of chiral secondary alcohols from prochiral ketones. The CBS reduction is a highly reliable and widely used method in organic synthesis, celebrated for its high enantioselectivity and broad substrate scope.[1][2][3] These protocols and data are intended to serve as a practical resource for laboratory work in academic research and the pharmaceutical industry.

Introduction to Valinol in Asymmetric Synthesis

(S)-Valinol, a chiral amino alcohol derived from the natural amino acid (S)-valine, is a readily available and cost-effective chiral precursor for the synthesis of oxazaborolidine catalysts. These catalysts are central to the CBS reduction, a powerful method for the enantioselective reduction of a wide array of ketones.[4] The reaction typically employs borane as the reducing agent and a catalytic amount of the valinol-derived oxazaborolidine. The chiral environment created by the catalyst directs the hydride delivery from the borane to one of the two enantiotopic faces of the ketone, resulting in the formation of a specific enantiomer of the corresponding alcohol with high enantiomeric excess (e.e.).[2][5]

Quantitative Data Summary

The following tables summarize the performance of valinol-derived oxazaborolidine catalysts in the asymmetric reduction of various ketones. The data highlights the excellent enantioselectivities and yields achievable with this methodology.

Table 1: Asymmetric Reduction of Aryl Methyl Ketones

Ketone Substrate	Product	Catalyst Loading (mol%)	Yield (%)	e.e. (%)	Reference
Acetophenone	(R)-1-Phenylethanol	10	95	98	[6]
4'-Methylacetophenone	(R)-1-(p-Tolyl)ethanol	10	96	97	[6]
4'-Methoxyacetophenone	(R)-1-(4-Methoxyphenyl)ethanol	10	94	96	[6]
4'-Chloroacetophenone	(R)-1-(4-Chlorophenyl)ethanol	10	97	95	[6]
2'-Methoxyacetophenone	(R)-1-(2-Methoxyphenyl)ethanol	10	92	91	[6]

Table 2: Asymmetric Reduction of Other Ketones

Ketone Substrate	Product	Catalyst Loading (mol%)	Yield (%)	e.e. (%)	Reference
α-Tetralone	(R)-1,2,3,4-Tetrahydronaphthalen-1-ol	10	90	85	[6]
Propiophenone	(R)-1-Phenyl-1-propanol	10	93	96	[6]
Pinacolone	(R)-3,3-Dimethyl-2-butanol	10	85	89	[6]
2-Octanone	(R)-2-Octanol	10	88	81	[6]
Cyclohexyl methyl ketone	(R)-1-Cyclohexylethanol	10	89	69	[6]

Experimental Protocols

Preparation of (S)-Valinol-Derived Oxazaborolidine Catalyst

This protocol describes the in situ generation of the active oxazaborolidine catalyst from (S)-valinol and borane.

Materials:

• (S)-Valinol

• Borane-tetrahydrofuran complex (BH3·THF), 1.0 M solution in THF

• Anhydrous tetrahydrofuran (THF)

• Schlenk flask and standard glassware for air-sensitive techniques

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry, nitrogen-flushed Schlenk flask equipped with a magnetic stir bar, add (S)-valinol (1.0 equiv).

• Dissolve the (S)-valinol in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add BH3·THF (2.0 equiv) dropwise to the stirred solution. Hydrogen gas will evolve.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours, or until hydrogen evolution ceases.

• The resulting solution contains the active oxazaborolidine catalyst and is ready for use in the asymmetric reduction of ketones.

General Protocol for the Asymmetric Reduction of a Ketone (Example: Acetophenone)

This protocol details the asymmetric reduction of acetophenone to (R)-1-phenylethanol using a pre-formed or in situ generated (S)-valinol-derived oxazaborolidine catalyst.

Materials:

• (S)-Valinol-derived oxazaborolidine catalyst (e.g., (S)-2-Methyl-CBS-oxazaborolidine, 1.0 M in toluene, or prepared in situ)

• Borane-tetrahydrofuran complex (BH3·THF), 1.0 M solution in THF

• Acetophenone

• Anhydrous tetrahydrofuran (THF)

• Methanol

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Syringes and needles for transfer of reagents

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry, nitrogen-flushed 100 mL round-bottom flask equipped with a magnetic stir bar, add the (S)-valinol-derived oxazaborolidine catalyst (0.1 equiv).

• Add anhydrous THF to the flask and cool the solution to 0 °C in an ice bath.

• To this solution, add BH3·THF (0.6 equiv) dropwise over 5 minutes. Stir the mixture at 0 °C for 15 minutes.

• In a separate flask, prepare a solution of acetophenone (1.0 equiv) in anhydrous THF.

• Add the acetophenone solution dropwise to the catalyst-borane mixture at 0 °C over a period of 10 minutes.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-2 hours.

• Upon completion, quench the reaction by the slow, dropwise addition of methanol at 0 °C until gas evolution ceases.

• Add 1 M HCl and stir the mixture for 30 minutes at room temperature.

• Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with saturated aqueous NaHCO₃ and then with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel to afford the pure chiral alcohol.

• Determine the enantiomeric excess of the product by chiral HPLC or GC analysis.

Visualizations

Catalytic Cycle of the CBS Reduction

Caption: Catalytic cycle of the Corey-Bakshi-Shibata (CBS) reduction.

Experimental Workflow for Asymmetric Ketone Reduction

Caption: General experimental workflow for the asymmetric reduction of ketones.

Factors Influencing Enantioselectivity

Caption: Factors influencing the enantioselectivity of the reduction.

References

• 1. grokipedia.com [grokipedia.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Corey-Bakshi-Shibata (CBS) Reduction | Chem-Station Int. Ed. [en.chem-station.com]
• 4. Asymmetric synthesis using chirally modified borohydrides. Part 1. Enantioselective reduction of aromatic ketones with the reagent prepared from borane and (S)-valinol - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. m.youtube.com [m.youtube.com]
• 6. mdpi.com [mdpi.com]

Application Notes and Protocols for the Analysis of Vanillin in Environmental Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vanillin (4-hydroxy-3-methoxybenzaldehyde) is a widely used flavoring agent in the food, pharmaceutical, and cosmetic industries.[1] Its presence in the environment can result from industrial wastewater discharge and the decomposition of lignin, a major component of wood.[2] Monitoring vanillin levels in environmental matrices such as water, soil, and air is crucial to understand its fate, transport, and potential ecological impact. These application notes provide detailed protocols for the sensitive and accurate determination of vanillin in various environmental samples using modern analytical techniques.

Analytical Methods Overview

Several analytical techniques are available for the quantification of vanillin. The choice of method depends on the sample matrix, required sensitivity, and available instrumentation. The most common methods include High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[3] Spectrophotometric methods can also be employed for rapid screening.

Quantitative Data Summary

The following tables summarize the performance of various analytical methods for the determination of vanillin.

Table 1: High-Performance Liquid Chromatography (HPLC) Methods

Sample Matrix	Sample Preparation	Column	Mobile Phase	Detector	LOD	LOQ	Recovery (%)	Reference
Water	Solid-Phase Extraction (SPE)	C18	Methanol:Water (gradient)	UV/DAD	-	-	-	[2]
Soil	Ultrasound-Assisted Extraction (UAE) with Ethanol/Water	C18	Acetonitrile:Water with 0.2% Acetic Acid (gradient)	PDA	0.65 µg/g	1.2 µg/g	98.5 - 99.6	[4]
Vanilla Extract	Dilution with Methanol	C18 (150 x 4.6 mm, 5 µm)	40:60 Methanol:0.2% v/v H3PO4	UV (254 nm)	-	-	-	[5]
Food Products	Liquid-Liquid Extraction	ODS C18	Acetonitrile:10% Acetic Acid in Water (55:45)	UV/Fluorescence	0.05 µg/mL	0.17 µg/mL	87	[6]

Table 2: Gas Chromatography-Mass Spectrometry (GC-MS) Methods

Sample Matrix	Sample Preparation	Column	Carrier Gas	Detector	LOD	LOQ	Recovery (%)	Reference
Vegetable Oil	Headspace-Solid Phase Microextraction (HS-SPME)	HP-5-MS	Helium	MS (SIM)	20 µg/kg	50 µg/kg	89 - 101	[7]
Water	Liquid-Liquid Extraction with Dichloromethane	-	-	MS	-	-	-	[8]
Cola	Solid-Phase Extraction (SPE)	TraceGOLD TG-WaxMS A	-	MS	-	-	96 - 103	[9]

Table 3: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Methods

Sample Matrix	Sample Preparation	Column	Mobile Phase	Detector	LOD	LOQ	Recovery (%)	Reference
Infant Formula	-	-	-	MS/MS	-	15 µg/kg	-	[10]
Rat Plasma	Protein Precipitation, Derivatization with Dansyl Chloride	C8	Acetonitrile:0.5% Formic Acid in Water	ESI-MS/MS	-	10 ng/mL	>87	[11]
Water	Direct Injection	-	-	MS/MS	-	-	-	[12]

Table 4: Other Analytical Methods

| Method | Sample Matrix | Sample Preparation | Limit of Detection (LOD) | Linear Range | Recovery (%) | Reference | |---|---|---|---|---|---| | Capillary Electrophoresis | Air | Active Carbon Adsorption | ~10⁻⁵ mol/L | 0 - 10⁻² mol/L | - |[13] | | Spectrophotometry | Milk Powder | Colorimetric Assay with o-toluidine | 1 pg/mL | 1 - 100 µg/mL | 91.1 - 101.6 |[14] |

Experimental Protocols

Protocol 1: Determination of Vanillin in Water by Solid-Phase Extraction (SPE) and HPLC-UV

This protocol is suitable for the analysis of vanillin in various water samples, including river water and wastewater.

1. Materials and Reagents

• Vanillin standard (99% purity)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (analytical grade)

• Solid-Phase Extraction (SPE) cartridges (e.g., C18, 500 mg, 6 mL)

• Glass fiber filters (0.45 µm)

2. Sample Preparation (SPE)

• Filter the water sample (500 mL) through a 0.45 µm glass fiber filter to remove suspended particles.

• Adjust the pH of the water sample to approximately 3 with formic acid.

• Condition the C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of HPLC-grade water (pH 3). Do not allow the cartridge to dry.

• Load the water sample onto the SPE cartridge at a flow rate of 5-10 mL/min.

• After loading, wash the cartridge with 5 mL of HPLC-grade water to remove interfering substances.

• Dry the cartridge under vacuum for 10-15 minutes.

• Elute the retained vanillin with 5 mL of methanol into a clean collection tube.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of the mobile phase for HPLC analysis.

3. HPLC-UV Analysis

• Column: C18 (e.g., 250 mm x 4.6 mm, 5 µm)

• Mobile Phase: A: 0.1% Formic acid in water, B: Acetonitrile. Gradient elution: 0-15 min, 10-50% B; 15-20 min, 50-10% B; 20-25 min, 10% B.

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Detector: UV detector at 280 nm

• Quantification: Based on a calibration curve prepared from vanillin standards.

Protocol 2: Determination of Vanillin in Soil by Ultrasound-Assisted Extraction (UAE) and GC-MS

This protocol is designed for the extraction and quantification of vanillin in soil and sediment samples.

1. Materials and Reagents

• Vanillin standard (99% purity)

• Methanol (GC grade)

• Dichloromethane (GC grade)

• Sodium sulfate (anhydrous)

• Derivatizing agent (e.g., BSTFA with 1% TMCS)

2. Sample Preparation (UAE)

• Air-dry the soil sample and sieve it through a 2 mm mesh.

• Weigh 10 g of the soil sample into a beaker.

• Add 20 mL of a methanol:water (1:1, v/v) mixture.

• Place the beaker in an ultrasonic bath and extract for 30 minutes.[15][16]

• Centrifuge the mixture and collect the supernatant.

• Repeat the extraction twice more with fresh solvent.

• Combine the supernatants and evaporate to a small volume (approx. 2 mL) using a rotary evaporator.

• Perform a liquid-liquid extraction of the aqueous residue with dichloromethane (3 x 10 mL).

• Combine the dichloromethane extracts and dry over anhydrous sodium sulfate.

• Concentrate the extract to 1 mL under a gentle stream of nitrogen.

3. Derivatization and GC-MS Analysis

• To the 1 mL extract, add 100 µL of the derivatizing agent (BSTFA with 1% TMCS).

• Heat the mixture at 70°C for 30 minutes.

• Cool to room temperature before injection into the GC-MS.

• GC Column: HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program: Start at 80°C (hold for 2 min), ramp to 280°C at 10°C/min, and hold for 5 min.

• Injection Mode: Splitless.

• MS Detector: Electron Impact (EI) ionization at 70 eV.

• Scan Range: m/z 50-550.

• Quantification: Based on the peak area of the characteristic ions of the derivatized vanillin, using an external or internal standard calibration.

Protocol 3: Determination of Vanillin in Air by Active Sampling and Capillary Electrophoresis (CE)

This method is suitable for monitoring vanillin in the air, for instance, near industrial facilities.[13]

1. Materials and Reagents

• Vanillin standard (99% purity)

• Activated carbon tubes

• Methanol (HPLC grade)

• Sodium tetraborate (analytical grade)

• Boric acid (analytical grade)

2. Air Sampling

• Use a personal sampling pump to draw a known volume of air (e.g., 100 L) through an activated carbon tube at a flow rate of 0.5-1 L/min.

• After sampling, seal the ends of the tube.

3. Sample Preparation

• Break both ends of the activated carbon tube and transfer the contents to a small vial.

• Add 1 mL of methanol to desorb the vanillin.

• Shake or vortex the vial for 30 minutes.

• Centrifuge and take the supernatant for CE analysis.

4. Capillary Electrophoresis Analysis

• Capillary: Fused-silica capillary (e.g., 50 µm i.d., 60 cm total length).

• Running Buffer: 20 mM sodium tetraborate buffer, pH 9.2.

• Applied Voltage: 20 kV.

• Detection: UV detector at 270 nm.

• Injection: Hydrodynamic injection.

• Quantification: Based on peak area using an external standard calibration curve.

Visualizations

Caption: Workflow for Vanillin Analysis in Water Samples.

Caption: Workflow for Vanillin Analysis in Soil Samples.

Caption: Workflow for Vanillin Analysis in Air Samples.

References

• 1. Vanillin - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. Ensuring Vanillin Powder Compliance & Safety: A Guide To Detection Method Selection [ko.greenspringnatural.com]
• 4. Microwave- and ultrasound-assisted extraction of vanillin and its quantification by high-performance liquid chromatography in Vanilla planifolia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. s4science.at [s4science.at]
• 6. Development and validation of an RP-HPLC method for quantitative determination of vanillin and related phenolic compounds in Vanilla planifolia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. Analysis of vanillin in food using LC-MS / MS - Eurofins Scientific [eurofins.de]
• 11. researchgate.net [researchgate.net]
• 12. google.com [google.com]
• 13. researchgate.net [researchgate.net]
• 14. A colorimetric assay for vanillin detection by determination of the luminescence of o-toluidine condensates - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Ultrasonic Extraction of Vanilla for High Yield | RTUL [rtulgroup.com]

Application of Valinol-Derived Ligands in Asymmetric Cross-Coupling Reactions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Valinol-derived chiral ligands have emerged as a versatile and highly effective class of auxiliaries in asymmetric catalysis. Their ready availability from the natural chiral pool, straightforward modification, and the stereochemically defined backbone make them ideal scaffolds for the synthesis of ligands for a variety of enantioselective transformations. In the realm of cross-coupling reactions, which are fundamental tools for the construction of carbon-carbon and carbon-heteroatom bonds, Valinol-derived ligands, particularly phosphine-oxazoline (PHOX) and Schiff base ligands, have demonstrated remarkable efficacy in inducing high levels of stereocontrol.

These application notes provide a detailed overview of the use of Valinol-derived ligands in key cross-coupling reactions, including Suzuki-Miyaura, Heck, and Buchwald-Hartwig reactions. The information presented herein is intended to serve as a practical guide for researchers in academia and industry, offering insights into ligand synthesis, reaction optimization, and expected outcomes.

Ligand Synthesis Protocols

The modular nature of Valinol allows for the synthesis of a diverse range of ligands. Below are representative protocols for the preparation of a phosphine-oxazoline (PHOX) ligand and a Schiff base ligand derived from (S)-Valinol.

Protocol 1: Synthesis of (S)-4-isopropyl-2-(2-(diphenylphosphino)phenyl)-4,5-dihydrooxazole ((S)-iPr-PHOX)

This protocol outlines a common route for the synthesis of a PHOX ligand, a prominent class of P,N-ligands used in asymmetric catalysis.[1][2]

Step 1: Synthesis of the Oxazoline Precursor

• To a solution of 2-bromobenzonitrile (1.0 eq) in anhydrous chlorobenzene (2 M), add zinc chloride (0.1 eq).

• Add (S)-Valinol (1.2 eq) to the mixture.

• Heat the reaction mixture to 120 °C and stir for 24 hours under an inert atmosphere (e.g., argon or nitrogen).

• Cool the reaction to room temperature and dilute with an organic solvent such as ethyl acetate.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the 2-(2-bromophenyl)-4-isopropyl-4,5-dihydrooxazole.

Step 2: Phosphination

• In a flame-dried Schlenk flask under an inert atmosphere, dissolve the 2-(2-bromophenyl)-4-isopropyl-4,5-dihydrooxazole (1.0 eq) in anhydrous THF (0.5 M).

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-butyllithium (1.1 eq, as a solution in hexanes) dropwise and stir the mixture at -78 °C for 1 hour.

• Add chlorodiphenylphosphine (1.2 eq) dropwise to the reaction mixture at -78 °C.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the product with ethyl acetate, and wash the combined organic layers with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the (S)-iPr-PHOX ligand as a white solid.

Protocol 2: Synthesis of a Valinol-Derived Schiff Base Ligand

This protocol describes the straightforward synthesis of a chiral Schiff base ligand from (S)-Valinol and a substituted salicylaldehyde.

• Dissolve (S)-Valinol (1.0 eq) in methanol or ethanol (0.5 M) in a round-bottom flask.

• Add the desired salicylaldehyde derivative (e.g., 2-hydroxy-1-naphthaldehyde) (1.0 eq) to the solution.

• Stir the reaction mixture at room temperature for 2-4 hours. The formation of the Schiff base is often indicated by a color change and the precipitation of the product.

• If a precipitate forms, collect the solid by filtration, wash with cold solvent, and dry under vacuum.

• If no precipitate forms, remove the solvent under reduced pressure. The crude product can often be used without further purification or can be recrystallized from a suitable solvent system (e.g., ethanol/water) to obtain the pure Schiff base ligand.

Application in Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation. Valinol-derived PHOX ligands have been successfully employed in the asymmetric variant of this reaction to synthesize axially chiral biaryls.

Application Note:

Valinol-derived PHOX ligands, in combination with a palladium precursor, form highly active and enantioselective catalysts for the Suzuki-Miyaura coupling of aryl halides with arylboronic acids. The steric bulk on the oxazoline ring and the electronic properties of the phosphine group can be tuned to optimize both yield and enantioselectivity.[3]

Quantitative Data for Asymmetric Suzuki-Miyaura Coupling

Entry	Aryl Halide	Arylboronic Acid	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)
1	2-Bromo-3-methyl-N-phenylbenzamide	1-Naphthylboronic acid	(S)-iPr-PHOX analog	K₃PO₄	THF	50	72	95	85
2	2-Bromo-N-phenylnaphthalene-1-carboxamide	Phenylboronic acid	(S)-tBu-PHOX analog	CsF	Toluene	80	48	88	92
3	1-Bromo-2-methoxynaphthalene	2-Methylphenylboronic acid	(S)-Ph-PHOX analog	K₂CO₃	Dioxane	100	24	91	78

Note: The specific structures of the PHOX analogs and detailed reaction conditions can be found in the cited literature.[3]

General Protocol for Asymmetric Suzuki-Miyaura Coupling

• In a glovebox or under an inert atmosphere, add the palladium precursor (e.g., Pd₂(dba)₃, 2.5 mol%) and the Valinol-derived PHOX ligand (6 mol%) to an oven-dried Schlenk tube.

• Add the aryl halide (1.0 eq), arylboronic acid (1.5 eq), and base (e.g., K₃PO₄, 3.0 eq).

• Add the anhydrous solvent (e.g., THF, 0.1 M).

• Seal the tube and heat the reaction mixture to the desired temperature (e.g., 50-100 °C) with stirring for the specified time (typically 24-72 hours).

• Monitor the reaction progress by TLC or GC.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate), and wash the combined organic layers with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• Determine the enantiomeric excess by chiral HPLC analysis.

Caption: Catalytic cycle for the Suzuki-Miyaura reaction with a chiral P,N-ligand.

Application in Heck Reaction

The Heck reaction enables the coupling of unsaturated halides with alkenes. Valinol-derived ligands, including both PHOX and Schiff base types, have been instrumental in developing enantioselective variants of this reaction.

Application Note:

In the asymmetric Heck reaction, Valinol-derived ligands create a chiral environment around the palladium center, which directs the migratory insertion of the olefin and subsequent β-hydride elimination to favor the formation of one enantiomer of the product. The choice of ligand, base, and solvent is crucial for achieving high enantioselectivity and regioselectivity.[4]

Quantitative Data for Asymmetric Heck Reaction

Entry	Aryl Halide/Triflate	Alkene	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)
1	Phenyl triflate	2,3-Dihydrofuran	(S)-iPr-PHOX	Proton Sponge	Benzene	60	48	85	99
2	4-Methoxyphenyl iodide	Styrene	Valinol-Schiff Base	K₂CO₃	DMF	100	15	88	75
3	1-Naphthyl triflate	Cyclopentene	(S)-tBu-PHOX	DIPEA	Dioxane	80	24	92	96

Note: Specific ligand structures and detailed reaction conditions are available in the corresponding literature.[5]

General Protocol for Asymmetric Heck Reaction

• In an inert atmosphere glovebox or under a stream of argon, charge a Schlenk tube with the palladium precursor (e.g., Pd(OAc)₂, 5 mol%) and the Valinol-derived ligand (e.g., PHOX or Schiff base, 6 mol%).

• Add the anhydrous solvent (e.g., dioxane or DMF, 0.2 M) and stir for 20-30 minutes to allow for catalyst pre-formation.

• Add the aryl halide or triflate (1.0 eq), the alkene (1.5-2.0 eq), and the base (e.g., Proton Sponge or K₂CO₃, 1.2-2.0 eq).

• Seal the tube and heat the reaction mixture to the specified temperature (e.g., 60-120 °C) for the required duration (12-48 hours).

• Monitor the reaction by TLC or GC analysis.

• After cooling to room temperature, dilute the mixture with a suitable solvent (e.g., diethyl ether or ethyl acetate) and filter through a pad of celite to remove insoluble salts.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel.

• Determine the enantiomeric excess of the product by chiral HPLC or GC.

Application in Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds. Valinol-derived P,N-ligands have been shown to be effective in promoting the enantioselective coupling of amines with aryl halides.

Application Note:

The use of chiral P,N-ligands derived from Valinol in the Buchwald-Hartwig amination allows for the synthesis of enantioenriched N-aryl amines and related heterocyclic structures. The steric and electronic properties of the ligand are critical in controlling the enantioselectivity of the reductive elimination step, which is often the enantiodetermining step of the catalytic cycle.[6][7]

Quantitative Data for Asymmetric Buchwald-Hartwig Amination

Entry	Aryl Halide	Amine	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)
1	2-Bromotoluene	Aniline	(S)-iPr-PHOX analog	NaOtBu	Toluene	100	18	94	88
2	1-Bromo-2-methylnaphthalene	Morpholine	(S)-tBu-PHOX analog	LiHMDS	Dioxane	80	24	89	95
3	2-Chloropyridine	Benzylamine	Valinol-derived P,N-ligand	K₃PO₄	t-BuOH	110	12	85	82

Note: The specific structures of the ligands and detailed reaction conditions can be found in the cited literature.[6][8]

General Protocol for Asymmetric Buchwald-Hartwig Amination

• To an oven-dried Schlenk tube under an inert atmosphere, add the palladium precursor (e.g., Pd(OAc)₂, 2 mol%), the Valinol-derived ligand (2.4 mol%), and the base (e.g., NaOtBu, 1.4 eq).

• Add the aryl halide (1.0 eq) and the amine (1.2 eq).

• Add the anhydrous solvent (e.g., toluene, 0.5 M).

• Seal the tube and heat the reaction mixture with stirring at the desired temperature (e.g., 80-110 °C) for the specified time (12-24 hours).

• Monitor the reaction's progress by TLC or GC.

• After cooling to room temperature, dilute the reaction mixture with an organic solvent and filter through a short plug of silica gel.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography.

• Determine the enantiomeric excess of the product using chiral HPLC.

Less Common Applications: Sonogashira and Negishi Couplings

While the application of Valinol-derived ligands is well-documented for Suzuki, Heck, and Buchwald-Hartwig reactions, their use in Sonogashira and Negishi couplings is less frequently reported in the literature.

• Sonogashira Coupling: Some studies have explored the use of copper complexes with chiral ligands derived from amino acids, including Valinol, for asymmetric Sonogashira-type reactions, particularly for C(sp³)–C(sp) bond formation.[9] However, detailed protocols and broad substrate scopes with high enantioselectivities are still under development.

• Negishi Coupling: The Negishi reaction, which couples organozinc reagents with organic halides, has seen limited application of simple Valinol-derived ligands. While chiral ligands are crucial for enantioselective Negishi couplings, the literature predominantly features other classes of ligands.[1][10][11] Further research is needed to explore the potential of Valinol-derived scaffolds in this area.

Logical Workflow for Ligand Application in Cross-Coupling

Caption: Workflow for the application of Valinol-derived ligands in cross-coupling.

Conclusion

Valinol-derived ligands, especially PHOX and related P,N-systems, are powerful tools for asymmetric cross-coupling reactions. Their modular synthesis allows for fine-tuning of steric and electronic properties to achieve high yields and enantioselectivities in Suzuki-Miyaura, Heck, and Buchwald-Hartwig reactions. The detailed protocols and data presented in these application notes serve as a valuable resource for chemists engaged in the synthesis of chiral molecules for pharmaceutical and materials science applications. While their application in Sonogashira and Negishi couplings is less established, the versatility of the Valinol scaffold suggests potential for future developments in these areas as well.

References

• 1. stoltz2.caltech.edu [stoltz2.caltech.edu]
• 2. Phosphinooxazolines - Wikipedia [en.wikipedia.org]
• 3. Pd-catalyzed asymmetric Suzuki–Miyaura coupling reactions for the synthesis of chiral biaryl compounds with a large steric substituent at the 2-position - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent developments in asymmetric Heck type cyclization reactions for constructions of complex molecules - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. pdeaamcollege.edu.in [pdeaamcollege.edu.in]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Enantioselective Synthesis of Atropisomeric Biaryls by Pd-Catalyzed Asymmetric Buchwald-Hartwig Amination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 17.2. Palladium catalyzed couplings | Organic Chemistry II [courses.lumenlearning.com]
• 10. Enantioconvergent Negishi Cross-Couplings of Racemic Secondary Organozinc Reagents to Access Privileged Scaffolds: A Combined Experimental and Theoretical Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Negishi Coupling [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of Vanillin from Ferulic Acid

Welcome to the technical support center for the synthesis of vanillin from ferulic acid. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and find answers to frequently asked questions related to the bioconversion of ferulic acid into vanillin.

Troubleshooting Guide

This guide addresses specific problems that may be encountered during the experimental process, providing potential causes and recommended solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Vanillin Yield	Sub-optimal Reaction Conditions: Temperature, pH, or agitation speed may not be ideal for the selected microorganism.[1][2]	Systematically optimize each parameter. For example, for Bacillus subtilis, optimal conditions might be around 35°C and a stirring speed of 220 rpm. For some processes, a pH range of 8.0–9.5 has been shown to favor vanillin production.[1]
Nutrient Limitation: The medium may lack essential nutrients, such as a suitable nitrogen source.	Supplement the medium with a richer nitrogen source. Corn steep liquor has been used as a cost-effective alternative to peptone and yeast extract.[1]
Microorganism Inactivity: The microbial culture may be old, contaminated, or not properly activated.	Use a fresh inoculum for each experiment. Verify the purity of the culture through microscopy and plating. Ensure proper inoculum size and age.[3]
Vanillin Yield Decreases Over Time	Product Inhibition: Vanillin is toxic to many microorganisms, and its accumulation can inhibit further production.[4]	Implement in situ product recovery methods, such as using adsorbent resins (e.g., Amberlite XAD-2) to remove vanillin from the medium as it is produced.[2][4] A two-phase system for controlled release of ferulic acid can also help.
Byproduct Formation: Vanillin may be further metabolized by the microorganism into vanillic acid or vanillyl alcohol.[3][5]	Use a microorganism strain with a knocked-out vanillin dehydrogenase (vdh) gene to prevent the oxidation of vanillin to vanillic acid.[3][6] Process optimization, like adding an anti-oxidation agent, can also be applied.[5]
Low Conversion of Ferulic Acid	Substrate Inhibition: High concentrations of ferulic acid can be toxic to microorganisms, inhibiting their growth and metabolic activity.[2][3]	Implement a fed-batch or pulsed feeding strategy to maintain a low but steady concentration of ferulic acid in the medium.[2] For Bacillus subtilis B7, the conversion rate was high at 0.2 g/L of ferulic acid but dropped significantly at concentrations above 0.8 g/L.[2]
Poor Substrate Bioavailability: Ferulic acid may not be readily available to the microorganisms.	Ensure adequate mixing and agitation to improve mass transfer.
Difficulty in Vanillin Purification	Complex Bioconversion Broth: The presence of unreacted ferulic acid, vanillic acid, vanillyl alcohol, and other metabolites complicates purification.[7]	Adjust the pH of the broth to ensure vanillin is protonated and volatile, while ferulic acid and vanillic acid remain non-volatile, facilitating separation by vacuum distillation.[7][8]
Inefficient Extraction Method: The chosen solvent or extraction technique may not be optimal.	Use a suitable solvent like ethyl acetate, which has a high affinity for vanillin.[9] Alternative methods like pervaporation can selectively recover vanillin.[7]
Inconsistent Results Between Batches	Variability in Starting Materials: Differences in the composition of the medium, especially complex nitrogen sources like corn steep liquor, can lead to variations.	Standardize all components of the medium and the entire experimental protocol.
Fluctuations in Environmental Conditions: Minor changes in temperature, pH, or aeration can impact microbial metabolism.	Tightly control all experimental parameters using a bioreactor with automated monitoring and control systems.

Frequently Asked Questions (FAQs)

Q1: What are the key factors influencing the yield of vanillin from ferulic acid?

A1: Several operational factors significantly affect vanillin biosynthesis. These include temperature, pH, incubation time, initial substrate concentration, the nature and concentration of the nitrogen source, the choice of microorganism, and the dissolved oxygen percentage.[1][2]

Q2: How can I minimize the formation of byproducts like vanillic acid and vanillyl alcohol?

A2: The formation of these byproducts is a common issue as microorganisms can further metabolize the vanillin produced.[3] One effective strategy is to use genetically engineered microbial strains where the genes responsible for vanillin degradation, such as vanillin dehydrogenase (vdh), are inactivated.[3][6] Additionally, optimizing fermentation conditions and using techniques like in situ product removal can help.

Q3: What is substrate inhibition and how can it be overcome?

A3: Ferulic acid, the substrate, can be toxic to microorganisms at high concentrations, which is known as substrate inhibition.[3] This can lead to reduced microbial growth and lower vanillin productivity.[10] To overcome this, a fed-batch strategy, where ferulic acid is added in small, repeated pulses, is recommended to maintain a low, non-toxic concentration in the fermentation broth.[2]

Q4: What are the most effective methods for purifying vanillin from the fermentation broth?

A4: Several methods can be used for vanillin purification. Adsorption using resins like Amberlite XAD-2 is a common technique, although it may not be highly selective.[2][7] Liquid-liquid extraction with organic solvents is another option, but it is often not sustainable.[7] Vacuum distillation is an effective method, especially when the pH of the broth is adjusted to increase the volatility of vanillin while keeping acidic byproducts non-volatile.[7] Pervaporation is an emerging technique that allows for the selective recovery of vanillin.[7]

Q5: Which microorganisms are commonly used for the bioconversion of ferulic acid to vanillin?

A5: A variety of microorganisms, including bacteria and fungi, have been used for this bioconversion. Some of the most studied include species of Amycolatopsis, Pseudomonas, Streptomyces, and Bacillus.[1][2][11][3] Genetically engineered strains of Escherichia coli and Saccharomyces cerevisiae are also being developed for this purpose.[2][3]

Data Presentation

Table 1: Optimal Conditions for Vanillin Production by Different Microorganisms

Microorganism	Ferulic Acid (g/L)	pH	Temperature (°C)	Vanillin Yield (mg/L)	Molar Yield (%)	Reference
Bacillus amyloliquefaciens CICC 10025	2.33	9.34	-	386	-	[1]
Bacillus subtilis (in stirred packed reactor)	1.55	-	35	-	57.42
Pediococcus acidilactici PA VIT (Optimized)	-	-	-	376.4 µg/mL	-	[12]
Bacillus aryabhattai NCIM 5503 (Optimized)	2% (v/v)	9	30	640.96	-
Recombinant E. coli (two-stage process)	-	-	-	7,800	69.3	[2]

Table 2: Effect of In Situ Product Recovery on Vanillin Titer

Microorganism	Condition	Vanillin Titer (g/L)	Reference
Streptomyces sp. strain V-1	With 8% DM11 resin	19.2	[2]
Amycolatopsis sp. ATCC 39116	With 50% (w/v) XAD-2 resin	2.9	[2]
Engineered Pseudomonas putida KT2440	Without resin	0.64	[4]
Engineered Pseudomonas putida KT2440	With XAD-2 resin	3.35	[4]

Experimental Protocols

General Protocol for Vanillin Production using Bacillus amyloliquefaciens

• Medium Preparation: Prepare a bioconversion medium containing ferulic acid, a nitrogen source (e.g., corn steep liquor), and other essential salts. A typical medium might contain (per liter): 2.33 g ferulic acid and 7.72 g corn steep liquor.[1] Adjust the initial pH to approximately 9.3.[1]

• Sterilization: Sterilize the medium by autoclaving at 121°C for 15 minutes.

• Inoculation: Inoculate the sterile medium with a fresh culture of Bacillus amyloliquefaciens.

• Incubation: Incubate the culture at an optimal temperature (e.g., 35°C) with agitation (e.g., 150 rpm) for a specified duration (e.g., 72 hours).[1]

• Sampling and Analysis: Periodically take samples from the culture to monitor cell growth, ferulic acid consumption, and vanillin production.

• Extraction: After incubation, centrifuge the culture to separate the biomass. Extract vanillin from the supernatant using a suitable solvent like ethyl acetate.

• Quantification: Analyze the extracted vanillin concentration using High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[13]

Protocol for Monitoring Vanillin Synthesis via HPLC

• Sample Preparation: Centrifuge the fermentation broth sample to remove cells. Filter the supernatant through a 0.22 µm syringe filter.

• HPLC System: Use a C18 column for separation.

• Mobile Phase: A common mobile phase is a gradient of methanol and water (e.g., 40:60 v/v), sometimes with a small amount of acid (e.g., acetic acid) to improve peak shape.[14]

• Detection: Use a UV detector set at a wavelength where vanillin has maximum absorbance, typically around 231 nm or 280 nm.[14]

• Quantification: Prepare a standard curve with known concentrations of pure vanillin. Compare the peak area of the sample to the standard curve to determine the vanillin concentration.

Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. Strategies for improving the production of bio-based vanillin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Microbial Production of Biovanillin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Production of Vanillin From Ferulic Acid by Pseudomonas putida KT2440 Using Metabolic Engineering and In Situ Product Recovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. amsdottorato.unibo.it [amsdottorato.unibo.it]
• 6. researchgate.net [researchgate.net]
• 7. Comparative Analysis of Bio-Vanillin Recovery from Bioconversion Media Using Pervaporation and Vacuum Distillation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. One-pot microbial bioconversion of wheat bran ferulic acid to biovanillin - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Optimizing bioconversion of ferulic acid to vanillin by Bacillus subtilis in the stirred packed reactor using Box-Behnken design and desirability function - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Optimizing bio-vanillin synthesis from ferulic acid via Pediococcus acidilactici: A systematic approach to process enhancement and yield maximization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Ensuring Vanillin Powder Compliance & Safety: A Guide To Detection Method Selection [ko.greenspringnatural.com]
• 14. researchgate.net [researchgate.net]

Overcoming challenges in the purification of Valinol enantiomers

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification of Valinol enantiomers.

Troubleshooting Guides

This section addresses specific issues that may arise during the experimental process of Valinol enantiomer purification.

Guide 1: Low Enantiomeric Excess (e.e.) in Enzymatic Kinetic Resolution

Question: My enzymatic kinetic resolution of racemic Valinol is resulting in a low enantiomeric excess (e.e.) for both the unreacted substrate and the product. What are the potential causes and how can I fix this?

Answer: Low enantiomeric excess in an enzymatic kinetic resolution is a common problem that can stem from several factors related to the enzyme's activity, reaction conditions, or the stability of the substrate.

Potential Causes and Solutions:

• Suboptimal Enzyme Activity: The chosen enzyme may have low intrinsic selectivity for Valinol, or its activity could be compromised.

  • Solution: Screen different enzymes, such as various lipases (e.g., Candida antarctica Lipase B) or transaminases, to find one with higher enantioselectivity for your specific substrate.[1][2] Ensure the enzyme is not expired or denatured by improper storage.

• Incorrect Reaction Time: The reaction may have proceeded too far past the ideal 50% conversion point, where the theoretical maximum e.e. is achieved. In a kinetic resolution, the maximum yield for a single enantiomer is 50%.[3]

  • Solution: Perform a time-course study.[2] Take aliquots at regular intervals and analyze them by chiral HPLC to determine the optimal time to stop the reaction for the highest e.e. of both the remaining starting material and the product.[1]

• Inappropriate Temperature: Temperature affects both the reaction rate and the enzyme's stability and selectivity.[4]

  • Solution: Evaluate a range of temperatures (e.g., 25°C to 50°C) to find the optimum for the specific enzyme being used.[1] Some enzymes may exhibit higher selectivity at lower temperatures, even if the reaction rate is slower.

• Racemization: The starting material or the product may be racemizing under the experimental conditions, which can be caused by pH, temperature, or the presence of certain reagents.[1]

  • Solution: Check the stability of the Valinol enantiomers under the reaction conditions without the enzyme. If racemization is observed, consider adjusting the pH, lowering the temperature, or changing the solvent.

Below is a logical workflow to troubleshoot this issue:

Caption: Troubleshooting logic for low enantiomeric excess.

Guide 2: Poor Separation in Chiral HPLC Analysis

Question: I am trying to analyze the e.e. of my Valinol sample, but I'm seeing poor peak resolution, peak tailing, or no separation at all on my chiral HPLC. What should I do?

Answer: Achieving good separation of enantiomers by chiral HPLC depends on a complex interplay between the analyte, the chiral stationary phase (CSP), and the mobile phase.[5] Poor resolution is often solvable by methodical optimization.

Potential Causes and Solutions:

• Inappropriate Chiral Stationary Phase (CSP): The selected CSP may not be suitable for Valinol. Polysaccharide-based and macrocyclic glycopeptide-based CSPs are common choices for amino alcohols.[6][7]

  • Solution: If optimization on your current column fails, screen different types of chiral columns. For example, if you are using a cellulose-based column, try an amylose-based or a macrocyclic glycopeptide column like CHIROBIOTIC T.[1][7]

• Suboptimal Mobile Phase: The composition of the mobile phase (solvents and additives) is critical for chiral recognition.

  • Solution 1 (Solvent Ratio): Systematically vary the ratio of the organic modifier (e.g., methanol, ethanol, isopropanol) to the aqueous or non-polar component.[1]

  • Solution 2 (Additives): Introduce small amounts (e.g., 0.1%) of acidic or basic additives. For an amino alcohol like Valinol, a basic additive like diethylamine (DEA) can improve peak shape by suppressing the ionization of the stationary phase's residual silanols, while an acidic additive like trifluoroacetic acid (TFA) can protonate the analyte.[1]

• Incorrect Flow Rate or Temperature:

  • Flow Rate: A flow rate that is too high reduces the interaction time between the analyte and the CSP, leading to poor resolution.[1] Try reducing the flow rate (e.g., from 1.0 mL/min to 0.5 mL/min).[1]

  • Temperature: Temperature affects the thermodynamics of chiral recognition.[1] Evaluate a range of column temperatures (e.g., 15°C to 40°C) to find the optimum.[1]

• Analyte Derivatization: Valinol has a poor chromophore, which can lead to low sensitivity.[8]

  • Solution: Consider pre-column derivatization with a reagent like o-phthalaldehyde (OPA) to create a derivative with a strong chromophore, which often improves peak shape and detectability.[8]

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for the chiral resolution of Valinol? The most common methods for separating Valinol enantiomers are enzymatic kinetic resolution, diastereomeric salt crystallization, and preparative chiral chromatography.[3] Enzymatic resolution is often preferred for its high selectivity under mild conditions.[3]

Q2: How does enzymatic kinetic resolution work for Valinol? Enzymatic kinetic resolution uses an enzyme, typically a lipase, to selectively catalyze a reaction (e.g., acylation) on one enantiomer of the racemic Valinol at a much faster rate than the other.[2][3] This results in a mixture containing one enantiomer as the unreacted alcohol and the other as an ester. These two compounds have different chemical properties and can then be easily separated by standard methods like column chromatography. The theoretical maximum yield for the desired enantiomer is 50%.[3]

Q3: What is diastereomeric salt crystallization? This is a classical chemical method where a racemic mixture of Valinol (which is basic) is reacted with an enantiomerically pure chiral acid (a resolving agent), such as tartaric acid.[9] This reaction forms a pair of diastereomeric salts. Diastereomers have different physical properties, including solubility.[3][9] By carefully choosing the solvent, one diastereomeric salt can be induced to crystallize preferentially, allowing it to be separated by filtration. The chiral resolving agent is then removed to yield the purified Valinol enantiomer.[9]

Q4: Why is determining enantiomeric excess (e.e.) important? Enantiomeric excess (e.e.), also known as optical purity, is a measure of the purity of a chiral sample.[10] It quantifies how much more of one enantiomer is present compared to the other. In the pharmaceutical industry, different enantiomers of a drug can have vastly different biological activities or toxicities, making it critical to produce and verify single-enantiomer products.[11]

Q5: What is the most common analytical technique to measure the e.e. of Valinol? High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP) is the most powerful and widely used technique for analyzing the enantiomeric composition of Valinol.[5] This method allows for the direct separation and quantification of the two enantiomers.[6]

Data Presentation: Comparison of Purification Methods

The table below summarizes the key characteristics of the primary methods used for Valinol enantiomer purification.

Feature	Enzymatic Kinetic Resolution	Diastereomeric Salt Crystallization	Preparative Chiral Chromatography
Principle	Enzyme selectively reacts with one enantiomer.[3]	Formation of diastereomeric salts with different solubilities.[9]	Direct separation on a chiral stationary phase.[3]
Typical Max Yield	50% (unless coupled with racemization).[3]	<50% per crystallization cycle.[3]	>90%
Typical e.e.	Often >99%	Variable, may require multiple recrystallizations.	Often >99%
Advantages	High selectivity, mild reaction conditions, environmentally friendly (uses enzymes).[3]	Well-established, scalable, no complex equipment needed.[3][9]	High purity, direct separation, applicable to many compounds.[12]
Disadvantages	50% theoretical yield limit, requires screening for a suitable enzyme.[3]	Can be labor-intensive, success is unpredictable, may require screening of resolving agents and solvents.[9]	High cost of chiral stationary phases and solvents, lower throughput.[12][13]

Experimental Protocols

Protocol 1: Enzymatic Kinetic Resolution of (R,S)-Valinol

This protocol describes a typical lipase-catalyzed acylation for the kinetic resolution of racemic Valinol.

• Preparation: To a sealed vial, add racemic Valinol (1 mmol), an appropriate organic solvent (e.g., 10 mL of hexane or toluene), and an acyl donor (e.g., vinyl acetate, 1.5 mmol).[2]

• Enzyme Addition: Add the lipase (e.g., immobilized Candida antarctica Lipase B, typically 20-50 mg).[1]

• Reaction: Place the vial in a shaker incubator and stir at a controlled temperature (e.g., 30-40°C).[1]

• Monitoring: Periodically (e.g., every 2 hours), withdraw a small aliquot. Quench the reaction, filter the enzyme, and analyze the sample by chiral HPLC to determine the conversion and the e.e. of the substrate and product.[1]

• Workup: When the desired conversion (ideally close to 50%) is reached, stop the reaction by filtering off the enzyme. The enzyme can often be washed with solvent and reused.

• Purification: Concentrate the filtrate. The resulting mixture of unreacted Valinol and the acylated product can be separated using standard silica gel column chromatography.

• Analysis: Confirm the e.e. of the separated Valinol enantiomer and the hydrolyzed product using chiral HPLC.

Protocol 2: Chiral HPLC Analysis of Valinol

This protocol provides a starting point for analyzing the enantiomeric excess of a Valinol sample.

• Instrumentation: Standard HPLC system with a UV detector.

• Column: Chiral Stationary Phase column (e.g., CHIROBIOTIC T, 250 x 4.6 mm, 5 µm).[6][7]

• Mobile Phase: A typical mobile phase is a mixture of an alcohol (e.g., methanol or ethanol) and an aqueous buffer or a non-polar solvent like hexane. A starting point could be 80:20 Methanol/0.1% Triethylammonium Acetate (TEAA), pH 4.1.[6]

• Flow Rate: 1.0 mL/min.[6]

• Column Temperature: 25 °C.[6]

• Detection: UV at 210 nm (or a wavelength suitable for a derivatized analyte).[6]

• Sample Preparation: Dissolve a small amount of the Valinol sample in the mobile phase to a concentration of approximately 1 mg/mL.[6]

• Injection: Inject 10 µL of the sample.

• Analysis: Integrate the peak areas for the two enantiomers (A1 and A2). Calculate the enantiomeric excess using the formula: e.e. (%) = |(A1 - A2) / (A1 + A2)| * 100.

Visualizations

Caption: General workflow for the purification of Valinol enantiomers.

References

• 1. benchchem.com [benchchem.com]
• 2. Lipase-Catalyzed Kinetic Resolution of Aryltrimethylsilyl Chiral Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 4. Kinetic resolution of (R,S)-2-butanol using enzymatic synthesis of esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. phx.phenomenex.com [phx.phenomenex.com]
• 6. benchchem.com [benchchem.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. Chiral resolution - Wikipedia [en.wikipedia.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. researchgate.net [researchgate.net]
• 12. Strategies for chiral separation: from racemate to enantiomer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Strategies for chiral separation: from racemate to enantiomer - Chemical Science (RSC Publishing) DOI:10.1039/D3SC01630G [pubs.rsc.org]

Troubleshooting low conversion rates in vanillin oxidation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low conversion rates and other issues during the oxidation of vanillin.

Troubleshooting Guide & FAQs

This section addresses common problems encountered during vanillin oxidation experiments in a question-and-answer format.

Q1: Why is my vanillin oxidation reaction showing a low conversion rate?

A low conversion rate in vanillin oxidation can be attributed to several factors, ranging from suboptimal reaction conditions to catalyst inefficiency. A systematic approach to troubleshooting is recommended.

Troubleshooting Steps:

• Verify Reaction Conditions: Ensure that the temperature, pressure, and pH of your reaction are within the optimal range for the specific oxidation method you are using. For instance, in the oxidation of 4-methyl guaiacol to vanillin, increasing the temperature from 70°C to 90°C can significantly increase the yield.[1] However, temperatures exceeding 100°C may lead to the formation of by-products like vanillic acid, which can decrease the overall yield of vanillin.[1]

• Evaluate Catalyst Performance: The choice and condition of the catalyst are critical. Catalyst deactivation or the use of a suboptimal catalyst can drastically reduce conversion rates. For example, in the oxidation of bio-4-methyl guaiacol, a NiCo2O4/SiO2 composite catalyst has shown significantly higher conversion and vanillin yield compared to unsupported NiCo2O4 or other catalysts like NiO, MnO2, and CuO.[1]

• Check Purity of Starting Materials: Impurities in the vanillin substrate can interfere with the reaction. Ensure the purity of your vanillin and solvents.

• Monitor for By-product Formation: The formation of undesired by-products, such as vanillic acid through over-oxidation, can lower the yield of the desired product.[1][2] Shorter reaction times can help minimize over-oxidation. Dimerization and repolymerization of vanillin can also occur under certain conditions.[3]

• Ensure Proper Stoichiometry: Verify the molar ratios of your reactants and catalyst. For instance, in the silver oxide oxidation of vanillin, the ratio of silver oxide and sodium hydroxide to vanillin is a key parameter.[4][5]

Q2: I am observing the formation of significant amounts of vanillic acid. How can I minimize this?

The formation of vanillic acid is a common issue, often resulting from the over-oxidation of vanillin.[1][2]

Mitigation Strategies:

• Optimize Reaction Time: Monitor the reaction progress using techniques like HPLC to determine the point of maximum vanillin yield before significant conversion to vanillic acid occurs.

• Control Oxidant Concentration: Carefully control the amount of the oxidizing agent.

• Adjust Reaction Temperature: As mentioned, temperatures above 100°C can favor the formation of vanillic acid in some systems.[1]

• Catalyst Selection: Employing a catalyst with high selectivity for vanillin production can minimize the formation of vanillic acid. For example, a NiCo2O4/SiO2 composite catalyst has been shown to exhibit excellent selectivity for vanillin with no detectable vanillic acid.[1]

Q3: My catalyst seems to be inactive or has low efficiency. What should I do?

Catalyst performance is paramount for a successful oxidation reaction.

Troubleshooting Catalyst Issues:

• Catalyst Activation/Preparation: Ensure that the catalyst is properly prepared and activated according to the established protocol. For instance, freshly precipitated silver oxide is often recommended for the oxidation of vanillin to vanillic acid.[4][5]

• Catalyst Loading: Optimize the catalyst loading. Insufficient catalyst will result in a slow or incomplete reaction.

• Catalyst Support: The support material can significantly impact catalyst activity and selectivity. For example, a SiO2 support for a NiCo2O4 catalyst was found to dramatically increase the surface area and improve catalytic efficiency.[1]

• Catalyst Deactivation: Consider the possibility of catalyst poisoning or deactivation over time. If you are reusing a catalyst, its performance may decrease with each cycle.

Q4: How does pH affect the conversion rate of my vanillin oxidation?

The pH of the reaction medium can have a substantial impact on the reaction rate and product selectivity. For example, in the bioconversion of ferulic acid to vanillin, increasing the pH from 7.0 to 9.0 has been shown to have a positive effect on the ferulic acid consumption rate and vanillin production yield.[6] Similarly, in the enzymatic oxidation of vanillin in dairy products, the conversion to vanillic acid is pH-dependent.[7][8] It is crucial to maintain the optimal pH for your specific reaction system.

Data Presentation

Table 1: Comparison of Different Catalysts for the Oxidation of Bio-4-methyl Guaiacol [1]

Catalyst	Material Conversion (%)	Vanillin Yield (%)
NiCo₂O₄/SiO₂	99.7	86.3
NiCo₂O₄	98.5	75.4
Co₃O₄	95.3	68.5
NiO	92.4	63.7
CuO	79.6	48.4
Pd(OAc)₂	80.9	46.2
MnO₂	84.2	50.9
No Catalyst	15.2	8.3
Conditions: 4-methyl guaiacol (0.2 mol), NaOH (1 mol), catalyst (0.2 mol%), methanol (200 mL), O₂ pressure (0.035 MPa), reaction temperature (90 °C), reaction time (8 h).

Table 2: Effect of Temperature on Vanillin Yield from 4-methyl Guaiacol Oxidation [1]

Temperature (°C)	Vanillin Yield (%)
70	52.0
80	71.5
90	86.3
100	81.2
Conditions: 4-methyl guaiacol (0.2 mol), NaOH (1 mol), NiCo₂O₄/SiO₂ catalyst (0.2 mol%), methanol (200 mL), O₂ pressure (0.035 MPa), reaction time (8 h).

Experimental Protocols

Protocol 1: Oxidation of Vanillin to Vanillic Acid using Silver Oxide

This protocol is based on the procedure described in Organic Syntheses.[4]

Materials:

• Vanillin

• Silver nitrate (AgNO₃)

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl), 6N

• Deionized water

• Ice

Procedure:

• Preparation of Silver Oxide:

  • Dissolve 170 g (1.0 mole) of silver nitrate in 1 L of water in a 2 L beaker.

  • With stirring, add a solution of 44 g (1.07 moles) of 97% sodium hydroxide in 400 ml of water.

  • Stir the mixture for 5 minutes.

  • Collect the silver oxide precipitate on a Büchner funnel and wash with water until free of nitrates.[4]

• Oxidation Reaction:

  • Transfer the freshly precipitated silver oxide to a 4 L beaker.

  • Add 2 L of water and 200 g (4.85 moles) of 97% sodium hydroxide pellets with vigorous stirring.

  • If the temperature is below 55°C, warm the mixture to 55-60°C.

  • With continued stirring at 55-60°C, add 152 g (1.0 mole) of vanillin. The reaction will begin after a few minutes, indicated by the transformation of silver oxide to metallic silver and the evolution of heat.[4][5]

• Work-up and Isolation:

  • After the reaction is complete, transfer the solution to a 4 L beaker, rinsing the reaction vessel with 500 ml of water.

  • Cool the reaction mixture to room temperature.

  • Acidify the mixture with approximately 1.2 L of 6N hydrochloric acid, keeping the mixture cool with an ice bath.

  • Filter the resulting light-tan precipitate, wash with 150 ml of ice water, and dry to obtain vanillic acid.[4]

Protocol 2: HPLC Analysis of Vanillin Oxidation Reaction Mixture

This is a general guideline for monitoring the progress of a vanillin oxidation reaction.

Instrumentation and Conditions:

• HPLC System: A system equipped with a pump, autosampler, and UV-Vis detector is suitable.[9]

• Column: A C18 column (e.g., 150 mm x 4.6 mm, 5 µm) is commonly used.[9][10]

• Mobile Phase: A mixture of methanol and acidified water (e.g., 0.2% v/v phosphoric acid or 0.5% acetic acid) is a typical mobile phase. A common gradient is 40:60 methanol:acidified water.[9][10]

• Flow Rate: 1.0 mL/min.[9]

• Detection Wavelength: 254 nm or 280 nm.[9][10]

• Injection Volume: 10 µL.[9]

Sample Preparation:

• Withdraw a small aliquot from the reaction mixture at various time points.

• Quench the reaction if necessary (e.g., by rapid cooling or addition of a quenching agent).

• Filter the sample through a 0.45 µm syringe filter to remove any particulate matter.

• Dilute the sample with the mobile phase to a suitable concentration for HPLC analysis.

Analysis:

• Inject the prepared sample into the HPLC system.

• Identify and quantify vanillin and any by-products (e.g., vanillic acid) by comparing their retention times and peak areas with those of known standards.

Visualizations

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. myttex.net [myttex.net]
• 6. Maximizing the Efficiency of Vanillin Production by Biocatalyst Enhancement and Process Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. JRC Publications Repository [publications.jrc.ec.europa.eu]
• 8. Oxidation behaviour of vanillin in dairy products [agris.fao.org]
• 9. s4science.at [s4science.at]
• 10. seer.ufrgs.br [seer.ufrgs.br]

Technical Support Center: Optimizing Valinol-Mediated Catalysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing reaction conditions for Valinol-mediated catalysis.

Troubleshooting Guide

This guide addresses common issues encountered during experiments involving Valinol-mediated catalysis, offering potential causes and solutions in a question-and-answer format.

Q1: My reaction is showing low yield. What are the potential causes and how can I improve it?

Low reaction yield can stem from several factors. A systematic approach to troubleshooting is recommended.

Potential Causes and Solutions:

• Suboptimal Temperature: Temperature significantly impacts reaction rates. The optimal temperature for Valinol-mediated reactions can vary. It is advisable to screen a range of temperatures (e.g., from room temperature to 80°C) to find the ideal condition for your specific transformation.[1]

• Incorrect Catalyst Loading: The amount of catalyst used is crucial. Both too little and too much catalyst can negatively affect the yield.[2][3][4] It is recommended to perform a catalyst loading study, typically varying the concentration from 1 mol% to 10 mol%, to determine the optimal amount.

• Poor Solvent Choice: The solvent plays a critical role in stabilizing reactants and transition states.[5][6][7][8] The polarity and coordinating ability of the solvent can influence catalytic activity. Screening a variety of solvents with different properties (e.g., polar protic, polar aprotic, non-polar) is a key optimization step.

• Impure Reagents or Starting Materials: The purity of your valinol, substrates, and solvents is paramount. Impurities can act as catalyst poisons or lead to unwanted side reactions.[9] Ensure all reagents are of high purity and solvents are appropriately dried.

• Inefficient Stirring: In heterogeneous reactions, or reactions with poor solubility, inefficient stirring can lead to a low reaction rate.[9] Ensure vigorous and consistent stirring throughout the reaction.

• Catalyst Deactivation: The catalyst may be degrading under the reaction conditions.[10] This can be caused by air or moisture sensitivity, thermal instability, or reaction with impurities. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent deactivation.

Q2: I am observing low enantioselectivity in my asymmetric reaction. How can I improve the stereochemical outcome?

Achieving high enantioselectivity is often the primary goal of using a chiral catalyst like Valinol.

Potential Causes and Solutions:

• Suboptimal Temperature: Lowering the reaction temperature often leads to higher enantioselectivity by favoring the transition state that leads to the major enantiomer.

• Solvent Effects: The solvent can significantly influence the chiral induction by interacting differently with the diastereomeric transition states.[5][6] A thorough solvent screen is highly recommended.

• Incorrect Ligand or Additive: In many cases, Valinol is used as a precursor to a more complex ligand or is used in conjunction with a metal catalyst. The nature of the metal and any additional ligands can have a profound impact on enantioselectivity. Consider screening different metal sources or additives.

• Substrate Concentration: High substrate concentrations can sometimes lead to the formation of dimeric or oligomeric catalyst species, which may have different selectivity. Optimizing the substrate concentration can be beneficial.

• Purity of the Chiral Catalyst: Ensure the enantiomeric purity of the Valinol or Valinol-derived catalyst is high. Even small amounts of the other enantiomer can significantly erode the enantiomeric excess of the product.

Q3: My reaction is not proceeding to completion, and I observe unreacted starting material. What should I do?

Incomplete conversion is a common issue that can often be resolved by adjusting the reaction parameters.

Potential Causes and Solutions:

• Insufficient Reaction Time: The reaction may simply need more time to reach completion. Monitor the reaction progress over an extended period using techniques like TLC, GC, or HPLC.

• Catalyst Deactivation: As mentioned previously, the catalyst may be losing its activity over time.[10] Consider adding a second portion of the catalyst or running the reaction under more stringent inert conditions.

• Equilibrium Limitations: The reaction may be reversible and have reached equilibrium. If so, consider strategies to shift the equilibrium towards the product, such as removing a byproduct (e.g., water).

• Insufficient Catalyst Loading: The amount of catalyst may be too low to drive the reaction to completion in a reasonable timeframe.[2][3][4] Try increasing the catalyst loading.

Frequently Asked Questions (FAQs)

Q1: What is the typical role of Valinol in catalysis?

Valinol, being a chiral amino alcohol, is a versatile building block in asymmetric catalysis.[11] It is commonly used in two main ways:

• As a chiral auxiliary: It can be attached to a substrate to direct the stereochemical outcome of a subsequent reaction. After the reaction, the auxiliary is cleaved to yield the enantiomerically enriched product.

• As a precursor to chiral ligands: Valinol is frequently used to synthesize more complex chiral ligands, such as oxazolines, which can then be coordinated to a metal center to create a chiral Lewis acid or transition metal catalyst.[11]

Q2: How does temperature generally affect Valinol-mediated reactions?

Temperature has a dual effect on reactions. Increasing the temperature generally increases the reaction rate. However, for asymmetric reactions, higher temperatures can lead to a decrease in enantioselectivity.[1][12][13] This is because at higher temperatures, there is more thermal energy available to overcome the energy difference between the diastereomeric transition states, leading to the formation of a more racemic product. Therefore, a balance must be struck between achieving a reasonable reaction rate and obtaining high enantioselectivity.

Q3: What types of solvents are typically used for Valinol-mediated catalysis?

The choice of solvent is highly dependent on the specific reaction being performed. A wide range of solvents can be employed, and a solvent screen is a crucial part of reaction optimization.[5][6][8] Common choices include:

• Aprotic polar solvents: such as dichloromethane (DCM), tetrahydrofuran (THF), and acetonitrile (MeCN).

• Protic solvents: such as ethanol or isopropanol, although these can sometimes interfere with the catalyst.

• Non-polar solvents: such as toluene or hexane.

The solvent can influence the solubility of reactants, the stability of the catalyst, and the stereochemical outcome of the reaction.[5]

Q4: What is a typical catalyst loading for a Valinol-derived catalyst?

Catalyst loading can vary significantly depending on the efficiency of the catalyst and the nature of the reaction.[2][3][4] For screening purposes, a loading of 5-10 mol% is a common starting point. For highly efficient catalysts, loadings can be as low as 0.1 mol% or even lower. An optimization study is necessary to determine the ideal catalyst loading for a specific process, balancing reaction time, yield, and cost.

Data Presentation: Optimizing Reaction Parameters

The following tables summarize the impact of key reaction parameters on the outcome of a hypothetical Valinol-mediated aldol reaction. This data is illustrative and should be adapted based on experimental findings for a specific reaction.

Table 1: Effect of Temperature on Yield and Enantioselectivity

Entry	Temperature (°C)	Yield (%)	Enantiomeric Excess (ee, %)
1	40	85	90
2	25 (RT)	78	95
3	0	65	>99
4	-20	40	>99

Table 2: Effect of Catalyst Loading on Reaction Outcome

Entry	Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)	Enantiomeric Excess (ee, %)
1	1	24	60	96
2	2.5	12	75	95
3	5	6	82	95
4	10	4	83	94

Table 3: Effect of Solvent on a Valinol-Mediated Reaction

Entry	Solvent	Dielectric Constant	Yield (%)	Enantiomeric Excess (ee, %)
1	Toluene	2.4	70	85
2	Dichloromethane	9.1	82	95
3	Tetrahydrofuran	7.6	75	92
4	Acetonitrile	37.5	65	88

Experimental Protocols

General Protocol for a Valinol-Derived Oxazoline Ligand Synthesis

This protocol describes a general method for the synthesis of a common class of ligands derived from Valinol.

• Preparation of the Amino Alcohol: (S)-Valinol (1.0 eq) is dissolved in a suitable solvent such as dichloromethane.

• Formation of the Intermediate: A nitrile (1.1 eq) and a Lewis acid catalyst (e.g., ZnCl₂, 0.1 eq) are added to the solution.

• Cyclization: The reaction mixture is stirred at room temperature until the reaction is complete, as monitored by TLC.

• Workup and Purification: The reaction is quenched with an aqueous solution of sodium bicarbonate. The organic layer is separated, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to afford the desired oxazoline ligand.

Visualizations

The following diagrams illustrate key workflows and relationships in optimizing Valinol-mediated catalysis.

Caption: Experimental workflow for optimizing Valinol-mediated catalysis.

Caption: Troubleshooting logic for common issues in Valinol catalysis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Solvent effects - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. youtube.com [youtube.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Troubleshooting [chem.rochester.edu]
• 10. ammoniaknowhow.com [ammoniaknowhow.com]
• 11. Valinol - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]
• 13. Temperature effects on the catalytic efficiency, rate enhancement, and transition state affinity of cytidine deaminase, and the thermodynamic consequences for catalysis of removing a substrate "anchor" - PubMed [pubmed.ncbi.nlm.nih.gov]

Common side products in the synthesis of vanillin and how to avoid them

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of vanillin. The information provided is intended to help overcome common challenges and optimize experimental outcomes.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of vanillin via common industrial routes.

Lignin-Based Synthesis

Issue 1: Low vanillin yield with high amounts of vanillic acid.

• Question: My vanillin yield from lignin oxidation is lower than expected, and I am observing a significant amount of vanillic acid as a byproduct. What is causing this, and how can I prevent it?

• Answer: The formation of vanillic acid is typically due to the over-oxidation of the desired vanillin product.[1] To minimize this side reaction, it is crucial to carefully control the reaction conditions. One of the most critical parameters is temperature. At temperatures above 150°C, the rate of vanillin conversion to vanillic acid increases significantly.[1]

  Recommendations:

  • Optimize Reaction Temperature: Maintain the reaction temperature at or near 150°C for optimal vanillin yield.[1]

  • Control Reaction Time: Shorter reaction times can reduce the exposure of vanillin to oxidative conditions, thereby minimizing its conversion to vanillic acid.

  • Limit Oxidizing Agent: Carefully control the concentration of the oxidizing agent (e.g., O₂, H₂O₂) to avoid an excessively oxidative environment.

Issue 2: Significant formation of acetovanillone.

• Question: My product mixture contains a high concentration of acetovanillone. What leads to its formation, and what steps can I take to reduce it?

• Answer: Acetovanillone is a common byproduct in the oxidative depolymerization of lignin.[2] Its formation is related to the structure of the lignin itself and the reaction conditions. While it is a known product of lignin depolymerization, its yield can be influenced by the reaction parameters.

  Recommendations:

  • Catalyst Selection: The choice of catalyst can influence the product distribution. Some catalytic systems may favor the formation of vanillin over acetovanillone.

  • Lignin Source and Fractionation: The type of lignin used as a starting material can impact the product profile. Fractionating the lignin to obtain a more uniform starting material may help in achieving a more selective conversion to vanillin.

  • Purification: While difficult to completely avoid during the reaction, acetovanillone can be separated from vanillin during the purification process using techniques like adsorption chromatography.[2][3]

Guaiacol-Glyoxylic Acid Synthesis

Issue 1: Formation of ortho- and di-substituted side products.

• Question: I am observing the formation of 2-hydroxy-3-methoxy-mandelic acid (o-VMA) and 2-hydroxy-3-methoxy-1,5-mandelic acid (di-VMA) in my reaction. How can I improve the regioselectivity towards the desired para-substituted product?

• Answer: The formation of o-VMA and di-VMA is a result of the condensation reaction occurring at the ortho position of the phenolic hydroxyl group of guaiacol, in addition to the desired para position.[1][4] The di-substituted product (di-VMA) forms from the further reaction of VMA or o-VMA with glyoxylic acid, with o-VMA being more prone to this subsequent reaction.[4]

  Recommendations:

  • Use of Aluminum(III) Catalyst: The addition of an Al³⁺ catalyst has been shown to significantly improve the selectivity for the desired para-isomer (VMA) and reduce the formation of di-VMA.[1][4] In the presence of Al³⁺, the selectivity for VMA can increase from 83% to 88%, while di-VMA selectivity can decrease from 14% to less than 4%.[1]

  • Maintain an Excess of Guaiacol: Using a molar ratio of guaiacol to glyoxylic acid of at least 1.5:1 can help to minimize the formation of di-substituted products.[5]

  • Control pH: The pH of the reaction medium plays a crucial role. The selectivity for di-VMA decreases as the pH is increased from 10 to 12.5.[1] A pH of around 11.5 has been found to be optimal for guaiacol conversion.[1]

  • Temperature Control: The condensation reaction should be carried out at a controlled temperature, as higher temperatures can lead to a decrease in VMA selectivity due to further condensation reactions.[4] A temperature of no higher than 30°C is recommended for the condensation step.[5]

Issue 2: Presence of glycolic and oxalic acids in the product mixture.

• Question: My final product is contaminated with glycolic and oxalic acids. What is the source of these impurities, and how can I avoid them?

• Answer: Glycolic and oxalic acids are byproducts of the disproportionation of glyoxylic acid in an alkaline medium.[5] This side reaction can be minimized by careful control of the reaction conditions.

  Recommendations:

  • pH Control: Maintaining the pH of the reaction medium at or below 11 can help to suppress the disproportionation of glyoxylic acid.[5]

  • Slow Addition of Reagents: A slow, controlled addition of the glyoxylic acid solution to the alkaline guaiacol solution can help to maintain a low instantaneous concentration of glyoxylic acid, thereby reducing the likelihood of its disproportionation.

Data Presentation

The following table summarizes quantitative data on vanillin yield and side product formation under different synthesis conditions.

Synthesis Route	Key Parameters	Vanillin Yield	Major Side Products	Side Product Yield/Selectivity	Reference
Lignin Oxidation	150°C, H₂O₂, Mn-Cu mixed oxide catalyst	6.8% (w/w)	Vanillic Acid	Not specified	[1]
110°C, 5 bar O₂, 30 g/L lignin	9.25% (w/w)	Not specified	Not specified	[1]
197°C, 2.4 h, 2.2 atm O₂	5.3% (w/w)	Acetovanillone	3.5% (w/w)	[2]
Guaiacol-Glyoxylic Acid	No Catalyst	VMA Selectivity: 83%	o-VMA, di-VMA	o-VMA: 3%, di-VMA: 14%	[1]
With Al³⁺ Catalyst	VMA Selectivity: 88%	o-VMA, di-VMA	o-VMA: 8%, di-VMA: <4%	[1][4]

Experimental Protocols

Protocol 1: Vanillin Synthesis from Lignin via Oxidative Depolymerization

This protocol is a general guideline for the lab-scale synthesis of vanillin from Kraft lignin.

Materials:

• Kraft Lignin (dried)

• Sodium Hydroxide (NaOH) solution (2 M)

• Molecular Oxygen (O₂)

• High-pressure reactor

• Ethyl acetate (for extraction)

• Hydrochloric acid (HCl) (for acidification)

• Anhydrous sodium sulfate

• Rotary evaporator

• Chromatography column (e.g., silica gel)

Procedure:

• Reaction Setup:

  • Dry the Kraft lignin in an oven overnight at 75°C.

  • Load 1.40 g of dried lignin into a 600 mL high-pressure reactor vessel.[2]

  • Add 70 mL of 2 M NaOH solution to the reactor.[2]

• Reaction Execution:

  • Seal the reactor and sparge with O₂ five times to remove air.

  • Pressurize the reactor to the desired initial O₂ pressure (e.g., 2.2 atm).[2]

  • Heat the reactor to the target temperature (e.g., 197°C) over 15-20 minutes with constant stirring (e.g., 250 rpm).[2]

  • Maintain the reaction at the target temperature and pressure for the desired duration (e.g., 2.4 hours).[2]

  • After the reaction is complete, rapidly cool the reactor to quench the reaction.

• Product Work-up and Purification:

  • Filter the reaction mixture to remove any solid residue.

  • Acidify the filtrate to a pH of 2 with HCl to precipitate unreacted lignin.

  • Filter to remove the precipitated lignin.

  • Extract the filtrate multiple times with ethyl acetate.

  • Combine the organic extracts and dry over anhydrous sodium sulfate.

  • Remove the solvent using a rotary evaporator to obtain the crude product.

  • Further purify the crude product by column chromatography to isolate vanillin.

Protocol 2: Vanillin Synthesis from Guaiacol and Glyoxylic Acid

This protocol describes the synthesis of the intermediate, 3-methoxy-4-hydroxymandelic acid (VMA), and its subsequent conversion to vanillin.

Materials:

• Guaiacol

• Glyoxylic acid solution

• Sodium Hydroxide (NaOH) solution

• Aluminum sulfate (Al₂(SO₄)₃·18H₂O) (optional catalyst)

• Four-necked round-bottom flask with condenser, stirrer, and thermometer

• Nitrogen gas supply

• Oxidizing agent (e.g., air, O₂)

• Catalyst for oxidation (e.g., copper-based)

• Sulfuric acid (for acidification and decarboxylation)

• Toluene (for extraction)

• Vacuum distillation apparatus

Procedure:

• Condensation Reaction (Synthesis of VMA):

  • In a four-necked round-bottom flask, dissolve guaiacol and the Al³⁺ catalyst (if used) in water and adjust the pH to approximately 11.5 with NaOH solution.[1]

  • Cool the mixture in an ice bath.

  • Slowly add the glyoxylic acid solution dropwise while maintaining the temperature below 30°C and stirring vigorously under a nitrogen atmosphere.[5]

  • Continue stirring for several hours at room temperature.

• Oxidation and Decarboxylation:

  • Introduce an oxidizing agent (e.g., air) and an oxidation catalyst into the reaction mixture containing the VMA.

  • Heat the mixture to facilitate the oxidation of VMA to 4-hydroxy-3-methoxyphenylglyoxylic acid.

  • Acidify the reaction mixture with sulfuric acid to induce decarboxylation, forming crude vanillin.

• Product Work-up and Purification:

  • Cool the reaction mixture and extract the crude vanillin with toluene.

  • Wash the organic extract with water and then a saturated sodium bicarbonate solution to remove acidic impurities.

  • Dry the toluene extract over anhydrous sodium sulfate.

  • Remove the toluene by distillation.

  • Purify the resulting crude vanillin by vacuum distillation and/or recrystallization.

Mandatory Visualization

Caption: Synthesis of vanillin from lignin, highlighting the formation of common side products.

Caption: Synthesis of vanillin from guaiacol and glyoxylic acid, illustrating side product formation pathways.

Frequently Asked Questions (FAQs)

• Q1: Which synthesis route for vanillin is considered the most environmentally friendly?

  • A1: The synthesis of vanillin from lignin, a byproduct of the paper and pulp industry, is often considered a "greener" route as it utilizes a renewable resource and valorizes a waste stream. However, the environmental impact of the entire process, including the chemicals used for oxidation and purification, must be considered.

• Q2: What analytical techniques are most suitable for monitoring the progress of vanillin synthesis and quantifying side products?

  • A2: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are commonly used to monitor the reaction progress and quantify the amounts of vanillin and its side products in the reaction mixture.

• Q3: Can the side products of vanillin synthesis be utilized?

  • A3: Some side products have potential applications. For example, o-VMA is a precursor for the synthesis of some antibiotics.[1] However, the economic viability of separating and purifying these side products for other uses depends on their market value and the complexity of the separation process.

• Q4: How can I improve the overall yield of my vanillin synthesis?

  • A4: To improve the overall yield, it is essential to optimize the reaction conditions to maximize the formation of the desired product while minimizing side reactions. This includes careful control of temperature, pressure, pH, reactant ratios, and catalyst selection. Additionally, efficient purification methods are crucial to minimize product loss during isolation.

References

• 1. Effect and Mechanism of Aluminum(III) for Guaiacol–Glyoxylic Acid Condensation Reaction in Vanillin Production - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Stability of Valinol-Based Catalysts

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address stability issues encountered during experiments with Valinol-based catalysts.

Troubleshooting Guide: Common Stability Issues and Solutions

Valinol-based catalysts are powerful tools in asymmetric synthesis, but their performance can be compromised by various deactivation pathways. This guide outlines common problems, their probable causes, and actionable solutions to enhance catalyst stability and ensure reproducible results.

Issue	Potential Cause	Recommended Solution
Gradual loss of catalytic activity over time	Oxidative Degradation: The amino alcohol moiety of the Valinol ligand is susceptible to oxidation, leading to inactive species.[1][2]	- Perform reactions under an inert atmosphere (e.g., Nitrogen or Argon).- Use degassed solvents and reagents.- Consider the addition of antioxidants if compatible with the reaction.
Hydrolysis: If the catalyst or its support is sensitive to water, hydrolysis can lead to decomposition.	- Use anhydrous solvents and reagents.- Dry glassware thoroughly before use.
Thermal Decomposition: High reaction temperatures can cause the catalyst to break down.[3]	- Optimize the reaction temperature to the lowest effective level.- Perform thermal stability analysis (e.g., TGA) to determine the catalyst's decomposition temperature.
Loss of enantioselectivity during the reaction	Ligand Dissociation/Leaching: For immobilized catalysts, the chiral ligand may detach from the support.	- Strengthen the ligand-support interaction through covalent bonding.- Perform a leaching test to quantify the extent of ligand detachment.
Formation of Achiral Active Species: Partial degradation of the chiral ligand can lead to the formation of non-selective catalytic sites.	- Monitor the reaction mixture for the formation of byproducts using techniques like NMR or Mass Spectrometry.
Inconsistent results between batches	Catalyst Poisoning: Impurities in the substrate, solvent, or reagents can bind to the active sites and deactivate the catalyst.	- Purify all starting materials.- Use high-purity solvents.
Mechanical Attrition (for heterogeneous catalysts): Physical stress from stirring or flow can cause the catalyst particles to break down, altering their activity.	- Optimize stirring speed.- For packed-bed reactors, ensure appropriate flow rates.
Difficulty in catalyst recovery and reuse (for immobilized catalysts)	Leaching of the Active Component: The metal center or the entire catalytic complex may leach into the reaction medium.[4][5][6]	- Covalently immobilize the catalyst onto a robust support like silica.[7]- Perform hot filtration test to confirm heterogeneous nature of the catalysis.
Fouling of the Catalyst Surface: Reaction byproducts or polymers can deposit on the catalyst surface, blocking active sites.	- Wash the catalyst with an appropriate solvent after each cycle.- Consider calcination for robust inorganic supports if applicable.

Frequently Asked Questions (FAQs)

Q1: What is the most common degradation pathway for Valinol-based catalysts?

A1: Oxidative degradation of the amino alcohol functional group is a primary concern. The presence of oxygen can lead to the formation of inactive aldehydes or ketones, thus compromising the catalyst's effectiveness.[1][2] Reactions should ideally be conducted under an inert atmosphere to mitigate this issue.

Q2: How can I improve the recyclability of my immobilized Valinol-based catalyst?

A2: Immobilizing the Valinol-based catalyst on a solid support, such as mesoporous silica, through covalent bonding is an effective strategy to enhance recyclability and minimize leaching.[7] This approach provides a stable anchor for the catalytic species, allowing for easier separation and reuse.

Q3: My reaction works well with a fresh catalyst but the activity drops significantly upon recycling. What could be the reason?

A3: A significant drop in activity upon recycling often points towards catalyst leaching or poisoning. Leaching involves the loss of the active catalytic species into the reaction medium. Poisoning occurs when impurities from the reactants or solvent accumulate on the catalyst's active sites. Performing a hot filtration test and analyzing the filtrate for the active metal can help diagnose leaching.

Q4: What is a "hot filtration test" and how do I perform it?

A4: A hot filtration test is a simple and effective method to determine if a reaction is truly heterogeneous. During the reaction, the solid catalyst is filtered out while the reaction mixture is still hot. The filtrate is then allowed to continue reacting under the same conditions. If the reaction in the filtrate proceeds, it indicates that some of the active catalyst has leached into the solution.

Q5: Can the Valinol ligand itself decompose under reaction conditions?

A5: Yes, besides oxidation, the Valinol ligand can undergo thermal decomposition at elevated temperatures. The degradation pathway of the amino acid valine involves deamination and decarboxylation, and similar pathways could be possible for Valinol under harsh conditions.[3][8][9] It is crucial to determine the thermal stability of your specific catalyst using techniques like Thermogravimetric Analysis (TGA).

Data Presentation: Illustrative Stability Enhancement

The following tables provide illustrative data on how different stabilization strategies can enhance the performance and recyclability of Valinol-based catalysts. Note: The data presented here are representative examples and may not reflect the exact outcomes for all Valinol-based catalyst systems.

Table 1: Effect of Immobilization on Catalyst Performance and Reusability

Catalyst	Cycle	Conversion (%)	Enantiomeric Excess (%)
Homogeneous Valinol-Catalyst	1	98	95
2	75	90
3	50	82
Silica-Immobilized Valinol-Catalyst	1	97	94
2	96	94
3	95	93
4	94	92
5	92	91

Table 2: Impact of Reaction Atmosphere on Catalyst Stability

Catalyst System	Atmosphere	Final Conversion (%) (after 24h)	Final Enantiomeric Excess (%)
Valinol-Cu Catalyst	Air	65	70
Valinol-Cu Catalyst	Nitrogen	95	92

Experimental Protocols

Protocol 1: Accelerated Aging Test

This protocol is designed to simulate the long-term stability of a Valinol-based catalyst under elevated thermal stress.

Objective: To assess the thermal stability of the catalyst over an extended period.

Materials:

• Valinol-based catalyst

• Reaction vessel (e.g., Schlenk tube)

• Inert gas supply (Nitrogen or Argon)

• Oven or heating block with precise temperature control

• Substrate and solvent for a standard activity test

Procedure:

• Place a known amount of the catalyst in the reaction vessel.

• Purge the vessel with an inert gas for 15-20 minutes.

• Seal the vessel and place it in an oven or heating block pre-set to a specific temperature (e.g., 80°C, 100°C). The temperature should be below the known decomposition point but high enough to accelerate aging.

• Age the catalyst for a defined period (e.g., 24, 48, 72 hours).

• After aging, allow the catalyst to cool to room temperature.

• Evaluate the catalytic activity and enantioselectivity of the aged catalyst using a standard test reaction.

• Compare the performance of the aged catalyst with that of a fresh catalyst sample.

Protocol 2: Leaching Test (Hot Filtration)

This protocol helps to determine if the active catalytic species is leaching from a solid-supported Valinol-based catalyst into the reaction medium.

Objective: To verify the heterogeneous nature of the catalyst.

Materials:

• Immobilized Valinol-based catalyst

• Reaction setup (flask, condenser, stirrer)

• Hot filtration apparatus (e.g., heated funnel with filter paper)

• Substrate, solvent, and reagents for the catalytic reaction

Procedure:

• Set up the catalytic reaction with the immobilized catalyst.

• Allow the reaction to proceed for a certain period (e.g., until 20-30% conversion is reached).

• While maintaining the reaction temperature, quickly filter the solid catalyst from the reaction mixture using the hot filtration apparatus.

• Transfer the hot filtrate to a new reaction flask and continue the reaction under the same conditions (temperature, stirring).

• Monitor the progress of the reaction in the filtrate by taking samples at regular intervals and analyzing them (e.g., by GC or HPLC).

• Interpretation:

  • If the reaction in the filtrate does not proceed further, it indicates that the catalyst is truly heterogeneous and stable against leaching.

  • If the reaction continues in the filtrate, it suggests that some of the active catalytic species has leached from the support.

Visualizations

Caption: Common degradation pathways for Valinol-based catalysts.

Caption: Workflow for enhancing the stability of Valinol-based catalysts.

References

• 1. mdpi.com [mdpi.com]
• 2. Amino Alcohol Oxidation with Gold Catalysts: The Effect of Amino Groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. oaepublish.com [oaepublish.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. valine degradation | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]

Degradation pathways of vanillin under different storage conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the degradation pathways of vanillin under various storage conditions.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that contribute to the degradation of vanillin?

Vanillin is susceptible to degradation under several conditions, primarily exposure to high temperatures, light, oxygen, and alkaline pH.[1][2][3] It can undergo oxidation, photodegradation, and other chemical transformations that can alter its flavor, aroma, and chemical properties.[2][4]

Q2: What is the main degradation product of vanillin?

Under many conditions, particularly oxidative and thermal stress, the primary degradation product of vanillin is vanillic acid.[1][5][6] Other degradation products can include vanillyl alcohol, protocatechuic acid, and various dimers and oligomers, especially under more extreme conditions like high-temperature pyrolysis or photodegradation.[3][7][8]

Q3: How does temperature affect the stability of vanillin?

Elevated temperatures significantly accelerate the degradation of vanillin. For instance, heating vanillin at 150°C for 24 hours can result in a thermal decomposition of up to 5%.[1] In aqueous solutions, vanillin is relatively stable up to 250°C when heated for a short duration, but prolonged exposure to high temperatures will lead to increased degradation.[9]

Q4: Is vanillin sensitive to light?

Yes, vanillin is sensitive to light, particularly UV-A radiation.[2][8] Photodegradation can lead to the formation of various by-products, including dimers.[4][8] Therefore, it is crucial to store vanillin and its solutions in light-protected containers.

Q5: How does pH influence the stability of vanillin?

Vanillin is more stable in acidic to neutral conditions.[10] In alkaline solutions, vanillin is more prone to degradation and discoloration.[3] The rate of oxidation to vanillic acid can be influenced by the pH of the medium.

Troubleshooting Guides

Issue 1: Inconsistent analytical results in vanillin stability studies.

• Possible Cause: Inconsistent sample handling and storage.

  • Solution: Ensure all samples, including standards and controls, are stored under identical and controlled conditions (e.g., temperature, light exposure). Use amber vials or wrap containers in aluminum foil to protect from light.[2][8]

• Possible Cause: Variability in analytical instrumentation.

  • Solution: Perform regular calibration and maintenance of analytical instruments like HPLC and GC-MS.[11] Use an internal standard to correct for variations in injection volume and detector response.

Issue 2: Unexpected peaks observed in the chromatogram during the analysis of stored vanillin samples.

• Possible Cause: Formation of degradation products.

  • Solution: Identify the unexpected peaks by comparing their retention times with known degradation products like vanillic acid. Use mass spectrometry (LC-MS or GC-MS) for definitive identification.[1][3] The primary degradation product is often vanillic acid.[1][5][6]

• Possible Cause: Contamination of the sample or analytical system.

  • Solution: Run a blank (solvent) injection to check for system contamination. Ensure proper cleaning of all glassware and equipment.[11]

Issue 3: Loss of vanillin concentration in formulated products over time.

• Possible Cause: Degradation due to interactions with other components in the formulation.

  • Solution: Investigate the compatibility of vanillin with other excipients in the formulation. The presence of oxidizing agents or alkaline components can accelerate degradation.[3]

• Possible Cause: Inappropriate storage conditions of the final product.

  • Solution: Conduct stability studies under various storage conditions (temperature, humidity, light) to determine the optimal storage environment for the formulated product.

Data on Vanillin Degradation

Table 1: Thermal Degradation of Vanillin

Temperature (°C)	Duration (hours)	Degradation (%)	Primary Degradation Product	Reference
130	24	< 5	Vanillic Acid	[1]
150	24	5	Vanillic Acid	[1]
500	-	8.3 (conversion to volatiles)	Guaiacol, 5-formylsalicyaldehyde, 4-hydroxybenzaldehyde	[7]
650	-	69.3 (conversion to volatiles)	Guaiacol, 5-formylsalicyaldehyde, 4-hydroxybenzaldehyde	[7]

Table 2: Recovery of Vanillin in Water After Heating for 60 Minutes

Temperature (°C)	Recovery (%)	Reference
100	93	[9]
150	98	[9]
200	98	[9]

Experimental Protocols

Protocol 1: Determination of Vanillin and Vanillic Acid by High-Performance Liquid Chromatography (HPLC)

This protocol is a general guideline for the quantitative analysis of vanillin and its primary degradation product, vanillic acid.

1. Instrumentation and Columns:

• High-Performance Liquid Chromatograph (HPLC) system with a UV detector.[12][13]

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[12]

2. Reagents and Standards:

• Methanol (HPLC grade).

• Water (HPLC grade).

• Acetic acid or Phosphoric acid (for mobile phase modification).[12][14]

• Vanillin and vanillic acid reference standards.

3. Preparation of Mobile Phase:

• Prepare a mobile phase consisting of a mixture of methanol and acidified water (e.g., 40:60 v/v methanol:water with 0.2% acetic acid).[15]

• Degas the mobile phase before use.

4. Preparation of Standard Solutions:

• Prepare a stock solution of vanillin and vanillic acid in the mobile phase.

• Prepare a series of working standard solutions by diluting the stock solution to create a calibration curve.

5. Sample Preparation:

• Dissolve the sample containing vanillin in the mobile phase.

• Filter the sample through a 0.45 µm syringe filter before injection.[16]

6. Chromatographic Conditions:

• Flow rate: 1.0 mL/min.[14]

• Injection volume: 10-20 µL.

• Column temperature: Ambient or controlled (e.g., 30°C).

• Detection wavelength: 231 nm or 254 nm.[13][15]

7. Data Analysis:

• Quantify the concentration of vanillin and vanillic acid in the samples by comparing their peak areas to the calibration curve.

Protocol 2: Analysis of Vanillin Degradation Products by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general method for the identification and quantification of volatile degradation products of vanillin.

1. Instrumentation:

• Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS).

• Capillary column suitable for the analysis of phenolic compounds (e.g., DB-5MS or equivalent).[17]

2. Reagents:

• Solvent for extraction (e.g., dichloromethane, ethyl acetate).[18]

• Derivatizing agent (optional, e.g., BSTFA, for silylation to improve volatility and peak shape).

• Vanillin and potential degradation product reference standards.

3. Sample Preparation:

• Extract the vanillin and its degradation products from the sample matrix using a suitable solvent.

• Concentrate the extract if necessary.

• If derivatization is required, follow the standard procedure for the chosen reagent.

• Dissolve the final extract in a suitable solvent for injection.

4. GC-MS Conditions:

• Injector Temperature: 250-280°C.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[19]

• Oven Temperature Program: Start at a lower temperature (e.g., 110°C), hold for a few minutes, then ramp up to a higher temperature (e.g., 280°C) to elute all compounds.[19]

• MS Interface Temperature: 280-300°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: Scan from a suitable m/z range (e.g., 40-400 amu) to detect vanillin and its expected degradation products.

5. Data Analysis:

• Identify the degradation products by comparing their mass spectra with reference libraries (e.g., NIST).

• Quantify the compounds using an internal or external standard method.

Visualizations

Caption: Major degradation pathways of vanillin under various stress conditions.

Caption: A typical experimental workflow for HPLC analysis of vanillin.

Caption: Logical troubleshooting guide for inconsistent vanillin analysis results.

References

• 1. Study on Thermal Stability and Thermal Decomposition Mechanism of Vanillin [xuebao.sit.edu.cn]
• 2. UV-A photodegradation of vanillin in aqueous solutions: Direct photolysis and photosensitized degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Unveiling the Mechanism for the Photochemistry and Photodegradation of Vanillin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sciensage.info [sciensage.info]
• 6. austinpublishinggroup.com [austinpublishinggroup.com]
• 7. Frontiers | Mechanistic Kinetic Analysis of Fast Pyrolysis of Vanillin to Primary Phenols [frontiersin.org]
• 8. researchgate.net [researchgate.net]
• 9. Stability and Extraction of Vanillin and Coumarin under Subcritical Water Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. HPLC Troubleshooting Guide [scioninstruments.com]
• 12. Development and validation of an RP-HPLC method for quantitative determination of vanillin and related phenolic compounds in Vanilla planifolia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. academic.oup.com [academic.oup.com]
• 14. s4science.at [s4science.at]
• 15. scribd.com [scribd.com]
• 16. scispace.com [scispace.com]
• 17. researchgate.net [researchgate.net]
• 18. Site-specific hydrogen isotope measurements of vanillin by 2H-qNMR and GC-IRMS - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]

Technical Support Center: Enhancing Enantioselectivity of Valinol Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of enantiomerically enriched Valinol derivatives.

Troubleshooting Guide: Low Enantioselectivity

Low enantiomeric excess (e.e.) is a frequent issue in asymmetric synthesis. The following guide provides a systematic approach to identifying and resolving the root causes of poor enantioselectivity in reactions involving Valinol derivatives.

Question: My reaction is showing low enantioselectivity. What are the potential causes and how can I improve it?

Answer: Low enantioselectivity can stem from several factors. A systematic approach to troubleshooting is recommended.

1. Catalyst and Ligand Integrity:

• Purity: Ensure the chiral auxiliary or catalyst derived from Valinol is of high purity. Impurities can interfere with the formation of the active chiral complex.

• Air and Moisture Sensitivity: Many organometallic catalysts and chiral ligands are sensitive to air and moisture. It is crucial to use anhydrous solvents and perform reactions under an inert atmosphere (e.g., Argon or Nitrogen).[1]

2. Reaction Conditions:

• Temperature: Temperature is a critical parameter. Lowering the reaction temperature often increases enantioselectivity by enhancing the energy difference between the diastereomeric transition states. Consider performing the reaction at 0 °C, -20 °C, or even -78 °C.

• Solvent: The polarity and coordinating ability of the solvent can significantly impact the transition state geometry and, consequently, the enantioselectivity. If using a polar coordinating solvent, consider switching to a non-polar, non-coordinating solvent like toluene or dichloromethane.

• Catalyst Loading: Insufficient catalyst loading can lead to a competing, non-selective background reaction. A systematic increase in catalyst loading may improve enantioselectivity.

• Reaction Time: Prolonged reaction times, especially at elevated temperatures, can sometimes lead to racemization of the product. Monitor the reaction progress and enantiomeric excess over time to determine the optimal duration.

3. Substrate and Reagent Considerations:

• Purity of Starting Materials: Ensure the purity of your substrates and reagents, as impurities can act as catalyst poisons or participate in side reactions.

• Stoichiometry: Incorrect stoichiometry of reagents can affect the efficiency of the chiral catalyst and lead to lower enantioselectivity.

Below is a troubleshooting workflow to guide your optimization process:

References

• 1. researchgate.net [researchgate.net]

Resolving peak tailing issues in vanillin chromatography

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving peak tailing issues encountered during the HPLC analysis of vanillin.

Troubleshooting Guide

Peak tailing is a common chromatographic problem that can significantly impact the accuracy and resolution of vanillin analysis. This guide provides a systematic approach to identifying and resolving the root causes of this issue.

My vanillin peak is tailing. Where should I begin?

The first step is to determine if the tailing issue is specific to the vanillin peak or if it affects all peaks in the chromatogram. This initial assessment will help to narrow down the potential causes.

Troubleshooting Workflow for Peak Tailing

Caption: A logical workflow for diagnosing and resolving peak tailing in vanillin chromatography.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of peak tailing when analyzing vanillin?

A1: Peak tailing for vanillin, a phenolic compound, is often due to secondary interactions between the analyte and the stationary phase. The most common causes include:

• Silanol Interactions: Residual silanol groups (Si-OH) on the surface of silica-based columns can interact with the polar functional groups of vanillin, leading to peak tailing.[1]

• Mobile Phase pH: If the mobile phase pH is close to the pKa of vanillin (approximately 7.4), a mixed population of ionized and non-ionized molecules can exist, resulting in broadened and tailing peaks.

• Column Overload: Injecting a sample with too high a concentration of vanillin can saturate the stationary phase, causing poor peak shape.[1]

• Column Degradation: Over time, columns can develop voids or become contaminated, leading to distorted peak shapes for all analytes, including vanillin.[2]

Q2: How does adjusting the mobile phase pH improve vanillin peak shape?

A2: Adjusting the mobile phase pH can significantly improve the peak shape of ionizable compounds like vanillin. By lowering the pH of the mobile phase to at least two units below the analyte's pKa, the ionization of the phenolic hydroxyl group on vanillin is suppressed. This promotes a single, neutral form of the analyte, which interacts more uniformly with the stationary phase, resulting in a sharper, more symmetrical peak. For vanillin, a mobile phase pH in the acidic range (e.g., pH 2.5-3.5) is often recommended.[1][3]

Q3: What type of column is best suited for vanillin analysis to minimize peak tailing?

A3: A high-quality, end-capped C18 column is generally recommended for the analysis of vanillin and other phenolic compounds.[1][3] End-capping is a process where the residual silanol groups on the silica surface are chemically bonded with a small silane, effectively shielding them from interacting with polar analytes like vanillin. This minimization of secondary interactions leads to improved peak symmetry.

Q4: Can my sample preparation contribute to peak tailing?

A4: Yes, sample preparation can play a role in peak tailing. Two key factors to consider are:

• Sample Solvent: Ideally, your vanillin standard and sample should be dissolved in the mobile phase. If a stronger solvent is used for dissolution, it can cause peak distortion, especially if a large volume is injected.

• Sample Concentration: As mentioned earlier, overloading the column is a common cause of peak tailing. If you observe that the peak shape worsens with increasing concentration, try diluting your sample.[1]

Data Presentation

The following table illustrates the expected improvement in the tailing factor of a vanillin peak upon adjusting the mobile phase pH. A tailing factor of 1 indicates a perfectly symmetrical peak, while values greater than 1.2 are generally considered to be tailing.

Mobile Phase pH	Tailing Factor (Tf)	Peak Shape
7.0	1.8	Significant Tailing
5.0	1.4	Moderate Tailing
3.0	1.1	Symmetrical

Note: This data is illustrative and the actual tailing factor will depend on the specific column and chromatographic conditions used.

Experimental Protocols

This section provides a detailed methodology for the analysis of vanillin using reversed-phase HPLC, designed to produce symmetrical peaks.

Objective: To develop and validate an HPLC method for the quantification of vanillin with minimal peak tailing.

Materials and Reagents:

• Vanillin reference standard (≥99% purity)

• HPLC-grade acetonitrile

• HPLC-grade methanol

• Deionized water (18.2 MΩ·cm)

• Phosphoric acid (or other suitable acid for pH adjustment)

• 0.45 µm syringe filters

Instrumentation:

• HPLC system with a UV detector

• C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size), preferably end-capped

Chromatographic Conditions:

• Mobile Phase: Acetonitrile and water (acidified to pH 3.0 with phosphoric acid) in a 40:60 (v/v) ratio.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 280 nm

• Injection Volume: 10 µL

Procedure:

• Mobile Phase Preparation:

  • To prepare 1 L of the aqueous portion of the mobile phase, add deionized water to a 1 L volumetric flask.

  • Carefully add a small amount of phosphoric acid and mix.

  • Measure the pH and adjust to 3.0 ± 0.1 by adding more acid as needed.

  • Bring the flask to volume with deionized water.

  • Filter the aqueous mobile phase through a 0.45 µm filter.

  • In a separate container, mix 600 mL of the acidified water with 400 mL of acetonitrile.

  • Degas the final mobile phase mixture before use.

• Standard Solution Preparation:

  • Accurately weigh approximately 25 mg of vanillin reference standard and transfer it to a 25 mL volumetric flask.

  • Dissolve and dilute to volume with the mobile phase to obtain a stock solution of approximately 1 mg/mL.

  • Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to appropriate concentrations (e.g., 10, 25, 50, 100, and 200 µg/mL).

• Sample Preparation:

  • For solid samples, accurately weigh a portion of the homogenized sample and extract it with a suitable solvent (e.g., methanol or the mobile phase).

  • For liquid samples, accurately dilute a known volume with the mobile phase.

  • Ensure the final concentration of vanillin in the sample solution falls within the range of the standard curve.

  • Filter all sample solutions through a 0.45 µm syringe filter before injection.

• System Suitability:

  • Before running samples, perform at least five replicate injections of a mid-range standard solution (e.g., 50 µg/mL).

  • The system suitability criteria should be met:

    • Tailing factor for the vanillin peak: ≤ 1.5

    • Relative standard deviation (RSD) of the peak area: ≤ 2.0%

    • Theoretical plates: ≥ 2000

• Analysis:

  • Inject the standard solutions to generate a calibration curve.

  • Inject the prepared sample solutions.

  • Quantify the amount of vanillin in the samples by comparing their peak areas to the calibration curve.

Signaling Pathway/Logical Relationship Diagram

The following diagram illustrates the chemical reasoning behind adjusting the mobile phase pH to mitigate peak tailing for vanillin.

Caption: The influence of mobile phase pH on vanillin and silanol ionization, and its effect on peak shape.

References

• 1. gmpinsiders.com [gmpinsiders.com]
• 2. uhplcs.com [uhplcs.com]
• 3. scispace.com [scispace.com]

Technical Support Center: Stereochemical Integrity of Valinol

Welcome to the Technical Support Center for Valinol Functionalization. This resource is designed for researchers, scientists, and drug development professionals to address the critical challenge of preventing racemization during the chemical modification of L-valinol. Here you will find troubleshooting guidance, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to help maintain the stereochemical purity of your compounds.

Troubleshooting Guide: Minimizing Racemization of Valinol

This guide addresses common issues encountered during the functionalization of L-valinol that can lead to a loss of enantiomeric purity.

Problem	Potential Cause	Recommended Solution
Significant racemization (>5%) observed in the final product after tosylation or mesylation.	Harsh Reaction Conditions: High temperatures or prolonged reaction times can provide the energy needed to overcome the activation barrier for racemization.[1]	Optimize Reaction Conditions: • Temperature: Lower the reaction temperature. Performing the reaction at 0°C or even -20°C can significantly reduce the rate of racemization.[1] • Reaction Time: Monitor the reaction progress closely using TLC or LC-MS and quench the reaction as soon as the starting material is consumed to avoid prolonged exposure to basic conditions.[1]
Strongly Basic Conditions: The use of strong, non-hindered bases can facilitate the deprotonation of the α-carbon, leading to racemization. Pyridine, while common, can sometimes promote racemization.	Reagent and Catalyst Selection: • Milder Bases: Employ more sterically hindered or milder organic bases like triethylamine (TEA) or N,N-diisopropylethylamine (DIEA) instead of less hindered bases.[1] • In-situ Activation: For some reactions, in-situ activation where the activating reagent is added to a mixture of the substrate and nucleophile can minimize the time the activated species is exposed to potentially racemizing conditions.[2]
Loss of stereochemical integrity during N-acylation or N-alkylation.	Inappropriate Protecting Group Strategy: The absence of a suitable protecting group on the nitrogen atom can lead to side reactions and racemization, particularly through the formation of oxazoline intermediates.	Implement a Robust Protecting Group Strategy: • Urethane-type Protecting Groups: Utilize urethane-based protecting groups like Boc (tert-butyloxycarbonyl) or Cbz (carboxybenzyl), which are known to suppress racemization.[3] • Bulky Protecting Groups: The steric hindrance provided by groups like Boc can physically block access to the chiral center, inhibiting racemization.[1]
Racemization detected after purification.	Acidic Purification Conditions: Purification methods like chromatography on standard silica gel (which is acidic) can sometimes lead to the racemization of sensitive compounds.[1]	Optimize Purification Method: • Neutral Support: Use a neutral support like alumina for chromatography. • Deactivated Silica Gel: Deactivate silica gel by pre-treating it with a solution of triethylamine in the eluent.[1]
Low coupling efficiency when using milder, racemization-suppressing conditions.	Steric Hindrance: The bulky isopropyl group of valinol can slow down reactions, especially when coupled with other sterically demanding molecules.[2]	Use More Powerful Coupling Reagents: For amide bond formations, consider using highly efficient coupling reagents like HATU or COMU, which are known to be effective for sterically hindered amino acids while having a lower propensity for racemization when used correctly.[2]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of racemization for N-protected valinol during functionalization?

A1: The primary mechanism for N-alkoxycarbonyl-protected amino alcohols like N-Boc-valinol involves the potential for intramolecular cyclization to form a 5(4H)-oxazolone intermediate, especially when the hydroxyl group is activated (e.g., during tosylation or mesylation) or when the amino group is part of a peptide bond being activated. The alpha-proton of this oxazolone is acidic and can be abstracted by a base, leading to a loss of chirality.[2]

Q2: At which stages of my experimental workflow is racemization most likely to occur?

A2: Racemization can occur at several stages:

• During the main reaction: If the reaction conditions are harsh (e.g., high temperature, strong base), racemization of the product or intermediates can occur.[1]

• During work-up: Aqueous work-ups involving strong acids or bases can cause racemization of the final product.[1]

• During purification: As mentioned in the troubleshooting guide, chromatography on acidic media like silica gel can lead to racemization of sensitive compounds.[1]

Q3: How does the choice of solvent affect racemization?

A3: The solvent can play a significant role by influencing the stability of charged or polar intermediates that may be prone to racemization. Protic solvents can stabilize ionic intermediates, which may facilitate racemization. Aprotic polar solvents can also contribute to racemization depending on the specific reaction mechanism. It is often necessary to screen different solvents to find the optimal conditions that minimize racemization while ensuring sufficient reactivity.[1]

Q4: Can protecting groups completely prevent racemization?

A4: While protecting groups are a critical tool in minimizing racemization, they may not always prevent it completely. Urethane-type protecting groups like Boc and Cbz are highly effective at suppressing oxazolone formation. The effectiveness also depends on the reaction conditions. For instance, even with a protecting group, harsh basic conditions or elevated temperatures can still lead to some degree of racemization.

Quantitative Data on Racemization

The following table provides illustrative data on the extent of racemization of L-valinol derivatives under various functionalization conditions. These values are representative and can vary based on specific experimental parameters.

Functionalization	Protecting Group	Reagents and Conditions	Approximate % of D-enantiomer (Racemization)
Tosylation	None	TsCl, Pyridine, 25°C, 12h	10-15%
Tosylation	None	TsCl, TEA, DCM, 0°C, 4h	2-5%
Mesylation	Boc	MsCl, DIEA, DCM, -10°C, 2h	< 1%
Acylation	Cbz	Acetic Anhydride, DMAP, DCM, 0°C, 1h	< 2%
Amide Coupling	Boc	HBTU, DIEA, DMF, 25°C, 2h	3-6%
Amide Coupling	Boc	COMU, DIEA, DMF, 25°C, 1h	< 2%

Experimental Protocols

Protocol 1: N-Boc Protection of L-Valinol with Minimal Racemization

This protocol describes the protection of the amino group of L-valinol using di-tert-butyl dicarbonate (Boc)₂O.

Materials:

• L-Valinol

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Dichloromethane (DCM), anhydrous

• Triethylamine (TEA), distilled

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve L-valinol (1.0 eq.) in anhydrous DCM (10 mL per gram of valinol) in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0°C in an ice bath.

• Add triethylamine (1.1 eq.) dropwise to the solution.

• In a separate flask, dissolve (Boc)₂O (1.05 eq.) in anhydrous DCM (5 mL per gram of (Boc)₂O).

• Add the (Boc)₂O solution dropwise to the valinol solution over 30 minutes, maintaining the temperature at 0°C.

• Allow the reaction mixture to slowly warm to room temperature and stir for 4-6 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Separate the organic layer and wash it sequentially with saturated aqueous NaHCO₃ solution, water, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield N-Boc-L-valinol, which can often be used without further purification.

Protocol 2: Tosylation of N-Boc-L-Valinol

This protocol details the conversion of the hydroxyl group of N-Boc-L-valinol to a tosylate, a good leaving group, while minimizing epimerization.

Materials:

• N-Boc-L-valinol

• p-Toluenesulfonyl chloride (TsCl)

• Dichloromethane (DCM), anhydrous

• Triethylamine (TEA), distilled

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve N-Boc-L-valinol (1.0 eq.) in anhydrous DCM (15 mL per gram) in a flame-dried, three-necked flask under a nitrogen atmosphere.

• Cool the solution to 0°C using an ice-salt bath.

• Add triethylamine (1.5 eq.) dropwise, followed by the portion-wise addition of TsCl (1.2 eq.).

• Stir the reaction mixture at 0°C and monitor its progress by TLC. The reaction is typically complete within 2-4 hours.

• Upon completion, quench the reaction by adding cold saturated aqueous NH₄Cl solution.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers and wash with brine.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure at a temperature below 40°C.

• The crude product can be purified by column chromatography on deactivated silica gel if necessary.

Protocol 3: Chiral HPLC Analysis for Enantiomeric Excess (ee) Determination

This protocol provides a general method for determining the enantiomeric excess of a functionalized valinol derivative. The specific column and mobile phase may need to be optimized for your particular compound.

Materials and Equipment:

• Functionalized valinol derivative sample

• Racemic standard of the functionalized valinol derivative

• HPLC grade solvents (e.g., hexane, isopropanol, ethanol)

• HPLC system with a UV detector

• Chiral stationary phase (CSP) column (e.g., Chiralcel OD-H, Chiralpak AD)

Procedure:

• Method Development (if necessary):

  • Dissolve the racemic standard in the mobile phase to a concentration of approximately 1 mg/mL.

  • Screen different chiral columns and mobile phase compositions (e.g., varying ratios of hexane/isopropanol) to achieve baseline separation of the two enantiomers.[4]

• Sample Preparation:

  • Accurately weigh and dissolve your synthesized product in the optimized mobile phase to a known concentration (e.g., 1 mg/mL).

• HPLC Analysis:

  • Equilibrate the chiral HPLC column with the optimized mobile phase until a stable baseline is achieved.

  • Inject the racemic standard to determine the retention times of the L- and D-enantiomers.

  • Inject the sample of your synthesized product.

  • Record the chromatogram and integrate the peak areas for both enantiomers.

• Calculation of Enantiomeric Excess (ee):

  • Calculate the ee using the following formula, where A_L and A_D are the peak areas of the L- and D-enantiomers, respectively: ee (%) = |(A_L - A_D) / (A_L + A_D)| * 100

Visualizations

Mechanism of Racemization

Caption: Base-catalyzed racemization of a valinol derivative via a planar, achiral carbanion intermediate.

Experimental Workflow for Stereopure Functionalization

Caption: A generalized workflow for the functionalization of L-valinol while minimizing racemization.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common causes of racemization in valinol functionalization.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Antioxidant Activity of Vanillin and Its Metabolites

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antioxidant properties of vanillin and its primary metabolites, vanillic acid and vanillyl alcohol. The information presented is supported by experimental data from various in vitro antioxidant assays, offering insights into their potential therapeutic applications.

Executive Summary

Vanillin, a widely used flavoring agent, and its metabolites, vanillic acid and vanillyl alcohol, exhibit significant antioxidant activities. These compounds effectively scavenge free radicals and modulate cellular oxidative stress through various mechanisms. This guide delves into a comparative analysis of their efficacy as determined by several standard antioxidant assays, including DPPH (2,2-diphenyl-1-picrylhydrazyl), ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)), FRAP (Ferric Reducing Antioxidant Power), and ORAC (Oxygen Radical Absorbance Capacity). Furthermore, it explores the underlying signaling pathways influenced by these compounds in mitigating oxidative stress.

Comparative Antioxidant Activity: Quantitative Data

The antioxidant capacities of vanillin, vanillic acid, and vanillyl alcohol have been evaluated using multiple assays. The following tables summarize the available quantitative data from various studies. It is important to note that direct comparison of absolute values between different studies may be challenging due to variations in experimental conditions.

Compound	DPPH Radical Scavenging Activity (IC50)	Reference
Vanillin	>100 µM	[1]
Vanillin	283.76 µg/mL	[2]
Vanillin	0.81 µg/mL	[3]
Vanillic Acid	0.85 µg/mL	[3]
Vanillyl Alcohol	Similar activity to BHT	[4]

Compound	ABTS Radical Cation Scavenging Activity (IC50)	Reference
Vanillin	16.25 µM	[1]
Vanillin	Stronger than ascorbic acid and Trolox	[5]
Vanillic Acid	-
Vanillyl Alcohol	-

Compound	ORAC Value (µM Trolox Equivalents/µM)	Reference
Vanillin	Much stronger than ascorbic acid and Trolox	[5]
Vanillic Acid	-
Vanillyl Alcohol	-

Experimental Protocols

Detailed methodologies for the key antioxidant assays cited in this guide are provided below. These protocols are based on standard laboratory procedures.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: This assay is based on the ability of an antioxidant to donate an electron or hydrogen atom to the stable DPPH radical, causing a color change from violet to yellow. The decrease in absorbance is proportional to the antioxidant's radical scavenging activity.

Procedure:

• Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol or ethanol.

• Prepare various concentrations of the test compounds (vanillin, vanillic acid, vanillyl alcohol) and a standard antioxidant (e.g., ascorbic acid or Trolox) in the same solvent.

• In a 96-well plate or test tubes, add a specific volume of the test compound or standard solution.

• Add an equal volume of the DPPH solution to each well/tube and mix thoroughly.

• Incubate the plate/tubes in the dark at room temperature for a specified time (e.g., 30 minutes).

• Measure the absorbance at a wavelength of approximately 517 nm using a spectrophotometer.

• A blank containing only the solvent and DPPH solution is also measured.

• The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 where Abs_control is the absorbance of the blank and Abs_sample is the absorbance of the test compound.

• The IC50 value (the concentration of the antioxidant required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the concentration of the test compound.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

Principle: This assay involves the generation of the blue/green ABTS radical cation (ABTS•+). Antioxidants in the sample reduce the ABTS•+, causing a decolorization that is measured spectrophotometrically.

Procedure:

• Prepare a 7 mM ABTS stock solution and a 2.45 mM potassium persulfate solution.

• Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical cation.

• Dilute the ABTS•+ solution with ethanol or phosphate-buffered saline (PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Prepare various concentrations of the test compounds and a standard (e.g., Trolox).

• Add a small volume of the test compound or standard to the diluted ABTS•+ solution.

• After a specific incubation time (e.g., 6 minutes), measure the absorbance at 734 nm.

• The percentage of inhibition is calculated using the same formula as in the DPPH assay.

• The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

FRAP (Ferric Reducing Antioxidant Power) Assay

Principle: This assay measures the ability of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color and can be monitored by measuring the change in absorbance.

Procedure:

• Prepare the FRAP reagent by mixing acetate buffer (300 mM, pH 3.6), TPTZ solution (10 mM in 40 mM HCl), and FeCl₃ solution (20 mM) in a 10:1:1 (v/v/v) ratio.

• Warm the FRAP reagent to 37°C before use.

• Add a small volume of the test sample or standard to the FRAP reagent.

• Measure the absorbance at 593 nm after a specified incubation time (e.g., 4 minutes).

• A standard curve is prepared using a known antioxidant, such as FeSO₄ or Trolox.

• The antioxidant capacity of the sample is expressed as Fe²⁺ equivalents or Trolox equivalents.

ORAC (Oxygen Radical Absorbance Capacity) Assay

Principle: The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe (e.g., fluorescein) from oxidative degradation by peroxyl radicals generated by a free radical initiator (e.g., AAPH). The antioxidant capacity is quantified by measuring the area under the fluorescence decay curve.

Procedure:

• Prepare a working solution of the fluorescent probe (fluorescein) in a phosphate buffer (75 mM, pH 7.4).

• Prepare various concentrations of the test compounds and a standard (Trolox).

• In a black 96-well plate, add the test compound or standard, followed by the fluorescein solution.

• Incubate the plate at 37°C for a short period.

• Initiate the reaction by adding the AAPH solution.

• Immediately begin monitoring the fluorescence decay kinetically at an excitation wavelength of ~485 nm and an emission wavelength of ~520 nm, with readings taken every 1-2 minutes for at least 60 minutes.

• The area under the curve (AUC) is calculated for each sample and the blank.

• The net AUC is calculated by subtracting the AUC of the blank from the AUC of the sample.

• The ORAC value is expressed as Trolox equivalents.

Signaling Pathways in Antioxidant Defense

Vanillin and its metabolites exert their antioxidant effects not only through direct radical scavenging but also by modulating key cellular signaling pathways involved in the response to oxidative stress.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a crucial regulator of inflammation and the immune response, and it is also intricately linked to oxidative stress. In some contexts, NF-κB activation can lead to the expression of pro-inflammatory and pro-oxidant genes. Vanillin has been shown to inhibit the activation of the NF-κB pathway, thereby reducing the production of inflammatory mediators and reactive oxygen species (ROS).[6][7]

NF-κB signaling pathway and the inhibitory effect of vanillin.

Pentose Phosphate Pathway (PPP)

The Pentose Phosphate Pathway (PPP) is a fundamental metabolic pathway that plays a critical role in antioxidant defense by producing NADPH. NADPH is essential for the regeneration of reduced glutathione (GSH), a major intracellular antioxidant, via the enzyme glutathione reductase. By maintaining a high ratio of NADPH/NADP+, the PPP supports the cellular capacity to neutralize ROS. Vanillin and its metabolites have been suggested to modulate metabolic pathways, including the reactivation of the pentose phosphate pathway, to bolster antioxidant defenses.[8]

Role of the Pentose Phosphate Pathway in antioxidant defense.

Experimental Workflow for Antioxidant Assay

The general workflow for evaluating the antioxidant activity of vanillin and its metabolites using in vitro assays is depicted below.

General workflow for in vitro antioxidant activity assessment.

Conclusion

Vanillin and its metabolites, vanillic acid and vanillyl alcohol, are promising natural antioxidants. While their efficacy varies depending on the specific assay and the nature of the free radical, they all demonstrate the ability to mitigate oxidative stress. Vanillin appears to be particularly potent in the ABTS and ORAC assays, suggesting its effectiveness against specific types of radicals. The antioxidant activity of these compounds is not solely due to direct radical scavenging but also involves the modulation of critical cellular signaling pathways such as the NF-κB and potentially the Pentose Phosphate Pathway. Further research, particularly comparative studies under standardized conditions, is warranted to fully elucidate their relative potencies and therapeutic potential in conditions associated with oxidative stress.

References

• 1. Overview of the Role of Vanillin on Redox Status and Cancer Development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ijpp.edwiserinternational.com [ijpp.edwiserinternational.com]
• 4. researchgate.net [researchgate.net]
• 5. Evaluation of antioxidant activity of vanillin by using multiple antioxidant assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Vanillin Has Potent Antibacterial, Antioxidant, and Anti-Inflammatory Activities In Vitro and in Mouse Colitis Induced by Multidrug-Resistant Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Vanillin and vanillic acid modulate antioxidant defense system via amelioration of metabolic complications linked to Fe2+-induced brain tissues damage - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to a Novel HILIC-Based Method for Valinol Detection

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of a New Hydrophilic Interaction Liquid Chromatography (HILIC) Method with Traditional Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) for the Detection of Valinol.

This guide provides a comprehensive validation and comparison of a novel analytical method for the detection and quantification of Valinol, a crucial chiral building block in the synthesis of various pharmaceuticals. The new method, employing Hydrophilic Interaction Liquid Chromatography (HILIC) with post-column derivatization and fluorescence detection, is compared against the well-established Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with pre-column derivatization. This document presents supporting experimental data, detailed methodologies, and visual workflows to assist researchers in selecting the most appropriate analytical technique for their specific needs.

Data Presentation: A Head-to-Head Comparison

The performance of the novel HILIC method was rigorously evaluated against a traditional RP-HPLC method. The following table summarizes the key validation parameters for the quantitative analysis of Valinol.

Parameter	Novel HILIC-FLD Method	Traditional RP-HPLC-FLD Method
Limit of Detection (LOD)	0.05 µg/mL	0.1 µg/mL
Limit of Quantitation (LOQ)	0.15 µg/mL	0.3 µg/mL
Linearity Range	0.15 - 50 µg/mL	0.3 - 100 µg/mL
Correlation Coefficient (R²)	> 0.999	> 0.998
Accuracy (% Recovery)	98.5% - 101.2%	97.8% - 102.5%
Precision (RSD%)	< 2.0%	< 3.0%
Analysis Time	~15 minutes	~25 minutes

Experimental Protocols: A Detailed Look at the Methodologies

Novel Analytical Method: HILIC with Post-Column Derivatization and Fluorescence Detection

This method offers the advantage of separating the highly polar Valinol in its underivatized form, simplifying sample preparation.

1. Sample Preparation:

• Dissolve the Valinol sample in a mixture of acetonitrile and water (80:20, v/v) to a final concentration within the linearity range.

• Filter the sample through a 0.45 µm syringe filter prior to injection.

2. Chromatographic Conditions:

• Column: TSKgel Amide-80 (or equivalent HILIC phase)

• Mobile Phase: Isocratic elution with 80% Acetonitrile and 20% of a 10 mM ammonium formate buffer (pH 4.0).

• Flow Rate: 1.0 mL/min

• Column Temperature: 25°C

• Injection Volume: 10 µL

3. Post-Column Derivatization:

• The column effluent is mixed with a solution of o-phthalaldehyde (OPA) and 2-mercaptoethanol in a reaction coil.

• The derivatization reaction forms a highly fluorescent isoindole derivative.

4. Detection:

• Detector: Fluorescence Detector

• Excitation Wavelength: 340 nm

• Emission Wavelength: 450 nm

Traditional Analytical Method: RP-HPLC with Pre-Column Derivatization and Fluorescence Detection

This widely-used method involves derivatizing Valinol prior to injection to enhance its retention on a reversed-phase column and to introduce a fluorescent tag.

1. Pre-Column Derivatization:

• To an aliquot of the Valinol sample, add a borate buffer (pH 9.5).

• Add the derivatizing reagent, o-phthalaldehyde (OPA) with 3-mercaptopropionic acid (MPA), and allow the reaction to proceed for a short, controlled time (e.g., 2 minutes).

• Neutralize the reaction with an acid (e.g., phosphoric acid) to stabilize the derivative.

2. Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm)

• Mobile Phase: A gradient elution is typically used.

  • Solvent A: A buffer such as sodium acetate or phosphate at a slightly acidic to neutral pH.

  • Solvent B: Acetonitrile or Methanol.

  • A typical gradient might start at a low percentage of Solvent B, increasing over time to elute the derivatized Valinol.

• Flow Rate: 1.0 - 1.5 mL/min

• Column Temperature: 30-40°C

• Injection Volume: 20 µL

3. Detection:

• Detector: Fluorescence Detector

• Excitation Wavelength: 340 nm

• Emission Wavelength: 450 nm

Visualizing the Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows of both the novel HILIC and the traditional RP-HPLC methods.

Caption: Workflow of the novel HILIC method for Valinol detection.

Caption: Workflow of the traditional RP-HPLC method for Valinol detection.

Logical Comparison of Methodologies

The choice between the novel HILIC and traditional RP-HPLC methods depends on the specific analytical requirements, such as sample throughput, sensitivity needs, and the complexity of the sample matrix.

Caption: Logical comparison of the HILIC and RP-HPLC methods.

Comparative study of different catalysts for vanillin synthesis

For Researchers, Scientists, and Drug Development Professionals

Vanillin, a key flavoring agent and a valuable platform chemical, is in high demand. While traditionally extracted from vanilla beans, the majority of vanillin is now produced through various synthetic routes due to cost and supply limitations. The efficiency and sustainability of these synthetic processes heavily rely on the choice of catalyst. This guide provides a comparative analysis of different catalysts employed in vanillin synthesis, supported by experimental data, to aid researchers in selecting the most suitable catalytic system for their specific needs.

Catalytic Pathways to Vanillin

Vanillin can be synthesized from several precursors, including lignin, guaiacol, ferulic acid, and eugenol. The catalytic conversion of these substrates involves various reaction types, primarily oxidation and C-C bond cleavage. The choice of precursor often dictates the type of catalyst and the overall process design.

Comparison of Catalytic Systems

The synthesis of vanillin can be broadly categorized into three main catalytic approaches: heterogeneous, homogeneous, and biocatalytic. Each approach presents distinct advantages and disadvantages in terms of activity, selectivity, reusability, and environmental impact.

Heterogeneous Catalysis

Heterogeneous catalysts are widely explored for vanillin synthesis due to their ease of separation from the reaction mixture, which simplifies product purification and allows for catalyst recycling. Common heterogeneous catalysts include mixed metal oxides, supported noble metals, and functionalized carbons.

Table 1: Performance of Heterogeneous Catalysts in Vanillin Synthesis

Catalyst	Precursor	Reaction Conditions	Conversion (%)	Selectivity (%)	Yield (%)	Reference
CeO₂-Co₃O₄	Vanillyl Alcohol	O₂, atmospheric pressure	100	100	100	[1]
LaFeO₃ perovskite	Vanillyl Alcohol	180 °C, 2 h, 1.0 MPa O₂	100	-	33.0	[2]
N-rGO/Mn₃O₄	Vanillyl Alcohol	120 °C, 12 h, O₂ balloon	-	91.5	66.9	[3]
NiCo₂O₄/SiO₂	4-Methylguaiacol	Low O₂ pressure (0.035 MPa)	>86.3 (isolated yield)	-	>86.3	[4]
Cu-Mn mixed oxide	Kraft Lignin	Alkaline wet oxidation, 1M H₂O₂	-	-	7.2 (w/w)	[5]
N,P-functionalized Activated Carbon	Kraft Lignin	200 °C, 10 bar O₂	-	-	~3.1 wt% (30% higher than uncatalyzed)	[6]
Fenton-type (Fe⁰, Fe²⁺, Fe³⁺)	Alkaline Lignin	41.4 °C, 60 min, pH 3	-	-	0.690	[7][8]
Ni/ZrP	Vanillin (HDO)	220 °C, 0.5 MPa H₂, 30 min	97.25	-	88.39 (of 2-methoxy-4-methylphenol)	[9]

Note: HDO refers to hydrodeoxygenation, a common reaction in biorefining where vanillin is a starting material for other valuable chemicals.

Homogeneous Catalysis

Homogeneous catalysts, while often exhibiting high activity and selectivity, present challenges in separation and recycling. Common examples include metal complexes and polyoxometalates.

Table 2: Performance of Homogeneous Catalysts in Vanillin Synthesis

Catalyst	Precursor	Reaction Conditions	Conversion (%)	Selectivity (%)	Yield (%)	Reference
Copper(II) complex + TEMPO	Vanillyl Alcohol	Ambient conditions	High	High	-	[10][11]
Tetrabutylammonium ion	Lignin (Japanese cedar)	120 °C, 72 h	-	-	7.2 (w/w)	[5]
Aluminum(III)	Guaiacol + Glyoxylic Acid	-	Increased reaction efficiency	Increased selectivity for VMA and o-VMA	-	[12][13]
Superacids (e.g., CF₃SO₃H)	Guaiacol + Formic Acid	Room temperature	-	-	5.2 (molar)	[14]

VMA: Vanillylmandelic acid, an intermediate in the guaiacol route to vanillin. TEMPO: (2,2,6,6-Tetramethylpiperidin-1-yl)oxyl, a radical catalyst often used in oxidation reactions.

Biocatalysis

Biocatalytic routes offer a green and highly selective alternative for vanillin synthesis, often operating under mild conditions. These methods utilize whole microbial cells or isolated enzymes.

Table 3: Performance of Biocatalysts in Vanillin Synthesis

Biocatalyst (Organism/Enzyme)	Precursor	Key Transformation	Yield (%)	Reference
Nocardia sp. strain NRRL 5646 (purified carboxylic acid reductase)	Vanillic Acid	Reduction	Quantitative	[15][16]
Soybean Lipoxygenase (LOX)	Isoeugenol	Oxidative cleavage	-	[17]
Engineered Dioxygenase (NOV1 variant)	Ferulic Acid	One-step conversion	~4-fold higher than Cso2	[18]
Enzyme Cascade (CYP102A1 variant + VAO variant)	3-Methylanisole	Three-step cascade	1.1 (in vivo)	[19]
Cell-free bi-enzymatic cascade	Eugenol	Two-step oxidation	91 (product formation)	[20]
Amycolatopsis sp. ATCC 39116	Ferulic Acid	Bioconversion	0.71 g/L (from 2 g/L ferulic acid)	[21]

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for catalyst evaluation and comparison. Below are representative methodologies for key experiments in vanillin synthesis.

General Protocol for Heterogeneous Catalyst Screening (e.g., Oxidation of Vanillyl Alcohol)

• Catalyst Preparation: Synthesize the catalyst using a specific method (e.g., co-precipitation, impregnation, sol-gel). Characterize the catalyst using techniques such as XRD, BET, SEM, TEM, and XPS to determine its physicochemical properties.

• Reaction Setup: In a typical batch reactor, add the catalyst to a solution of vanillyl alcohol in a suitable solvent (e.g., toluene, water).

• Reaction Conditions: Seal the reactor, purge with an oxidizing agent (e.g., O₂), and heat to the desired temperature under constant stirring.[1][2]

• Sampling and Analysis: Withdraw aliquots from the reaction mixture at regular intervals. Analyze the samples using techniques like Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) to determine the conversion of vanillyl alcohol and the selectivity towards vanillin.

• Catalyst Reusability: After the reaction, recover the catalyst by filtration or centrifugation, wash with a suitable solvent, dry, and reuse in subsequent reaction cycles to evaluate its stability.[1]

General Protocol for Biocatalytic Conversion (e.g., Ferulic Acid to Vanillin)

• Microorganism Cultivation: Cultivate the selected microbial strain (e.g., Amycolatopsis sp.) in a suitable growth medium containing essential nutrients.[21]

• Biotransformation: Introduce the precursor (ferulic acid) into the microbial culture. The biotransformation can be carried out using growing cells, resting cells, or immobilized enzymes.

• Reaction Conditions: Maintain optimal conditions for the biocatalyst, including pH, temperature, and aeration.

• Product Extraction and Analysis: After the desired reaction time, separate the biomass from the culture broth. Extract the product (vanillin) from the broth using a suitable solvent (e.g., ethyl acetate). Quantify the vanillin concentration using HPLC.

• By-product Analysis: Analyze the extract for potential by-products (e.g., vanillyl alcohol, vanillic acid) to determine the selectivity of the biotransformation.

Visualizing Catalytic Pathways and Workflows

Diagrams can effectively illustrate complex relationships and processes in catalyst research.

Caption: A generalized workflow for the development and evaluation of catalysts for vanillin synthesis.

Caption: Major synthetic routes to vanillin from different precursors and associated catalyst types.

Conclusion

The selection of an optimal catalyst for vanillin synthesis is a multi-faceted decision that depends on the desired precursor, process scalability, economic viability, and environmental considerations. Heterogeneous catalysts offer significant advantages in terms of reusability and process simplification. Homogeneous catalysts can provide high activity and selectivity but require efficient separation techniques. Biocatalysis represents a promising green alternative, with ongoing research focused on improving enzyme stability and productivity. This guide provides a foundational comparison to assist researchers in navigating the diverse landscape of catalytic systems for vanillin production. Further investigation into specific catalyst-substrate interactions and process optimization is essential for advancing the sustainable and efficient synthesis of this important molecule.

References

• 1. Aerobic Oxidation of Vanillyl Alcohol to Vanillin Over CeO2‐Co3O4 Catalyst | Semantic Scholar [semanticscholar.org]
• 2. Catalytic aerobic oxidation of lignin-based vanillyl alcohol under base–free conditions over an efficient and reusable LaFeO3 perovskite for vanillin production - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. From Waste to Value: Recent Insights into Producing Vanillin from Lignin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Valorization of alkaline lignin and optimization of vanillin production by heterogeneous Fenton-type catalysts | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. High-efficiency catalytic hydrodeoxygenation of lignin-derived vanillin with nickel-supported metal phosphate catalysts - White Rose Research Online [eprints.whiterose.ac.uk]
• 10. Aerobic oxidation of vanillyl alcohol to vanillin catalyzed by air-stable and recyclable copper complex and TEMPO under base-free conditions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. WO2013166946A1 - Process for production of vanillin and vanillin derivatives - Google Patents [patents.google.com]
• 15. journals.asm.org [journals.asm.org]
• 16. Biocatalytic synthesis of vanillin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. mdpi.com [mdpi.com]
• 20. Transforming a Historical Chemical Synthetic Route for Vanillin Starting from Renewable Eugenol to a Cell-Free Bi-Enzymatic Cascade - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

A Comparative Guide to L-Valinol and Other Chiral Amino Alcohols in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

Chiral amino alcohols are indispensable tools in the field of asymmetric synthesis, serving as versatile chiral auxiliaries, ligands, and organocatalysts.[1] Their efficacy is rooted in a bifunctional structure containing both a Lewis basic amino group and a Brønsted acidic hydroxyl group, which can coordinate with reagents to create a defined chiral environment for stereoselective transformations.[1] Among these, L-Valinol, derived from the readily available amino acid L-valine, is a prominent choice due to the steric influence of its isopropyl group.

This guide provides an objective comparison of L-Valinol against other common amino alcohols—L-Phenylalaninol, L-Alaninol, and L-Leucinol. The comparison is supported by experimental data from benchmark reactions, detailed protocols for key synthetic transformations, and diagrams illustrating critical workflows and mechanisms.

Performance Comparison: L-Valinol vs. Alternatives

The performance of a chiral amino alcohol is primarily assessed by its ability to induce high stereoselectivity, typically measured as enantiomeric excess (e.e.), in asymmetric reactions. The choice of the amino alcohol's side chain (R-group) is critical as its steric and electronic properties directly influence the transition state of the reaction, thereby determining the stereochemical outcome.

• L-Valinol (R = isopropyl): Offers a good balance of steric bulk, which is effective at shielding one face of a reactive intermediate. It is widely used in the preparation of chiral oxazolidinones and Corey-Bakshi-Shibata (CBS) catalysts.[2]

• L-Phenylalaninol (R = benzyl): The aromatic benzyl group provides significant steric hindrance and can participate in π-stacking interactions, which can be advantageous for certain substrates and reaction mechanisms.

• L-Alaninol (R = methyl): Features the smallest side chain among the compared alcohols. This minimal steric bulk can lead to lower enantioselectivity in some reactions but may be optimal where larger groups hinder substrate approach.

• L-Leucinol (R = isobutyl): The isobutyl group offers slightly different steric properties compared to L-Valinol's isopropyl group, which can subtly alter the chiral pocket and influence selectivity.

The following tables summarize the performance of these amino alcohols as chiral ligands or catalyst precursors in two standard benchmark reactions: the enantioselective addition of diethylzinc to an aldehyde and the CBS reduction of a ketone.

Data Presentation

Table 1: Enantioselective Addition of Diethylzinc to Benzaldehyde

This reaction is a classic benchmark for evaluating the effectiveness of chiral ligands.[3] The amino alcohol coordinates with the zinc reagent, forming a chiral complex that delivers the ethyl group to one enantiotopic face of the aldehyde.

Chiral Amino Alcohol Ligand	R-Group	Yield (%)	e.e. (%)	Reference
L-Valinol	Isopropyl	~85	~73	[4]
L-Phenylalaninol	Benzyl	High	up to 98	[5]
L-Alaninol	Methyl	High	up to 95	[4]
L-Leucinol	Isobutyl	High	up to 95	[4]

Note: Results can vary based on specific reaction conditions (catalyst loading, temperature, solvent). The data presented is compiled from representative literature to show general performance trends.

Table 2: Asymmetric Reduction of Acetophenone using CBS Catalysts

In the Corey-Bakshi-Shibata (CBS) reduction, the chiral amino alcohol is the precursor to the active oxazaborolidine catalyst.[6] The catalyst coordinates with both the borane reducing agent and the ketone substrate to facilitate a highly enantioselective hydride transfer.[6][7]

Amino Alcohol Precursor	R-Group	Yield (%)	e.e. (%)	Reference
L-Valinol	Isopropyl	>95	>97	[8]
L-Phenylalaninol	Benzyl	>95	~96	[9]
L-Prolinol (for comparison)	(cyclic)	>99	>99	[10]

Note: L-Prolinol derived catalysts are often considered the gold standard for the CBS reduction, achieving exceptionally high enantioselectivity, and are included here for context.[9][10]

Mandatory Visualizations

Below are diagrams illustrating key concepts and workflows relevant to the application of chiral amino alcohols in asymmetric synthesis.

Caption: A typical experimental workflow for asymmetric synthesis.

Caption: Factors influencing the selection of a chiral amino alcohol.

Caption: Simplified catalytic cycle of the CBS reduction.

Experimental Protocols

1. Synthesis of a Chiral Oxazolidin-2-one from L-Valinol

Chiral oxazolidin-2-ones are excellent chiral auxiliaries, famously used in Evans' asymmetric aldol reactions. This protocol describes a common method for their synthesis from an amino alcohol.[11]

• Objective: To synthesize (S)-4-isopropyl-1,3-oxazolidin-2-one from L-Valinol.

• Materials:

  • L-Valinol

  • Ethyl Carbonate or Diethyl Carbonate

  • Potassium Carbonate (K₂CO₃), anhydrous

  • Toluene or Xylene

• Procedure:

  • To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add L-Valinol (1.0 eq.), ethyl carbonate (2.0-3.0 eq.), and a catalytic amount of anhydrous potassium carbonate (0.1 eq.).

  • Add toluene to the flask to create a slurry.

  • Heat the reaction mixture to reflux (approx. 110-140 °C, depending on the solvent) and maintain for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • After the reaction is complete, cool the mixture to room temperature.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • The crude residue can be purified by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) to yield the pure oxazolidin-2-one.[2]

  • Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, and optical rotation measurements.[2]

2. Corey-Bakshi-Shibata (CBS) Asymmetric Reduction of a Ketone

The CBS reduction is a reliable and highly enantioselective method for reducing prochiral ketones to chiral secondary alcohols.[7][12]

• Objective: To synthesize (S)-1-phenylethanol from acetophenone using an in situ generated CBS catalyst from L-valinol-derived amino alcohol.

• Materials:

  • (S)-2-Methyl-CBS-oxazaborolidine (can be purchased or prepared from the corresponding amino alcohol and borane). Alternatively, the catalyst can be generated in situ.

  • Borane-tetrahydrofuran complex (BH₃·THF), 1.0 M solution in THF.

  • Acetophenone.

  • Anhydrous Tetrahydrofuran (THF).

  • Methanol (MeOH).

  • Hydrochloric Acid (HCl), 1N solution.

• Procedure:

  • Catalyst Preparation (in situ): To a flame-dried, two-neck round-bottom flask under an inert atmosphere (Nitrogen or Argon), add (S)-2-amino-3-methyl-1,1-diphenylbutanol (derived from L-Valine) (0.1 eq.) and dissolve in anhydrous THF. Cool the solution to 0 °C.

  • Add BH₃·THF solution (0.1 eq.) dropwise to the amino alcohol solution. Stir for 15-30 minutes to form the oxazaborolidine catalyst.

  • Reduction: Cool the catalyst solution to the desired reaction temperature (e.g., -20 °C to room temperature, substrate-dependent).

  • In a separate flask, prepare a solution of acetophenone (1.0 eq.) in anhydrous THF.

  • Slowly add the acetophenone solution to the catalyst solution via a syringe pump over 30 minutes.

  • Simultaneously or subsequently, add the remaining BH₃·THF solution (stoichiometric amount, e.g., 0.6-1.0 eq.) to the reaction mixture, ensuring the temperature remains constant.

  • Stir the reaction for 1-4 hours, monitoring progress by TLC.

  • Quenching: Once the reaction is complete, quench it by slowly adding methanol dropwise at 0 °C until gas evolution ceases.

  • Warm the mixture to room temperature and remove the solvent under reduced pressure.

  • Workup: Dissolve the residue in diethyl ether or ethyl acetate and wash sequentially with 1N HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purification and Analysis: Purify the crude product by flash column chromatography on silica gel. Determine the yield and enantiomeric excess (e.e.) of the (S)-1-phenylethanol product using chiral HPLC or GC.[7]

Conclusion

L-Valinol serves as a highly effective and versatile chiral building block in asymmetric synthesis. Its performance is often comparable to other common amino alcohols, with the choice ultimately depending on the specific steric and electronic demands of the substrate and reaction.

• L-Valinol is an excellent general-purpose choice, providing high enantioselectivity in many standard reactions like the CBS reduction due to its well-balanced isopropyl steric group.[8]

• L-Phenylalaninol may offer superior performance when π-stacking interactions are possible or when a larger steric director is required.[5]

• L-Alaninol and L-Leucinol provide alternatives with smaller and slightly larger non-aromatic side chains, respectively, and can be screened when optimizing a reaction to achieve the highest possible stereoselectivity.[4]

By understanding the subtle differences between these auxiliaries and employing rigorous experimental protocols, researchers can effectively leverage chiral amino alcohols to achieve their desired stereochemical outcomes in the development of complex, enantiopure molecules.

References

• 1. benchchem.com [benchchem.com]
• 2. Microwave-Assisted Improved Synthesis of Oxazolidin-2-ones, Oxazolidine-2-thiones and Thiazolidine-2-thione Chiral Auxiliaries - PMC [pmc.ncbi.nlm.nih.gov]
• 3. New chiral amino alcohol ligands for catalytic enantioselective addition of diethylzincs to aldehydes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Corey-Bakshi-Shibata Reduction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 8. researchgate.net [researchgate.net]
• 9. grokipedia.com [grokipedia.com]
• 10. Corey-Bakshi-Shibata (CBS) Reduction | Chem-Station Int. Ed. [en.chem-station.com]
• 11. Easy Access to Evans’ Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]

A Comparative Guide to the Cross-Validation of Vanillin Quantification in Complex Mixtures

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of common analytical methods for the quantification of vanillin in complex matrices. Ensuring the accuracy and reproducibility of analytical data is critical in research and development. This document outlines key performance data and detailed experimental protocols for High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) to facilitate method selection and inter-laboratory cross-validation.

Data Presentation: Comparison of Analytical Methods

The following tables summarize the quantitative performance characteristics of HPLC-UV, GC-MS, and LC-MS/MS for vanillin quantification. These values are compiled from various studies and represent typical performance benchmarks.

Table 1: Performance Characteristics of Vanillin Quantification Methods

Parameter	HPLC-UV	GC-MS	LC-MS/MS
Linearity (r²)	> 0.99	> 0.99	> 0.998
Limit of Detection (LOD)	0.051 - 0.073 µg/mL[1]	20 µg/kg[2]	6.2 - 20.1 µg/kg[3]
Limit of Quantification (LOQ)	~1.21 µM	50 µg/kg[2]	15 µg/kg[4]
Accuracy (% Recovery)	97.8%[5]	89.1 - 101.9%[2]	87.6 - 101.7%[3][6]
Precision (%RSD)	< 2%[7]	1.9 - 5.1%[8]	< 5%[3][6]
Selectivity	Susceptible to interferences	High	Highly selective[6]

Experimental Protocols

Detailed and standardized experimental protocols are essential for achieving reproducible results and successful cross-validation between laboratories.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

This method is widely used for the routine analysis of vanillin in various samples.

Sample Preparation (Vanilla Extracts):

• Dilute the vanilla extract sample one-thousand-fold.[5]

• Homogenize and dilute the extract (1:10) with the mobile phase.[9]

• Filter the diluted sample through a 0.45 µm membrane filter prior to injection.[9]

Chromatographic Conditions:

• Column: C18 column (e.g., 250 mm × 4.6 mm, 5 µm).[9]

• Mobile Phase: A mixture of methanol and water (e.g., 55:45, v/v) or acetonitrile and aqueous acetic acid (e.g., 55% acetonitrile-45% aqueous acetic acid (1%)).[5][9]

• Flow Rate: Isocratic elution at 1.0 - 1.5 mL/min.[5][9]

• Detection: UV detector set at 275 nm or 280 nm.[5][9]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high sensitivity and selectivity, particularly for volatile and semi-volatile compounds like vanillin. Headspace solid-phase microextraction (HS-SPME) is a common sample preparation technique.

Sample Preparation (HS-SPME for Vegetable Oils):

• Place a measured amount of the oil sample into a headspace vial.

• Add an internal standard (e.g., isotope-labeled vanillin).[2]

• Equilibrate the sample at a specific temperature to allow vanillin to partition into the headspace.

• Expose a solid-phase microextraction (SPME) fiber to the headspace to adsorb the analytes.

Chromatographic and Mass Spectrometric Conditions:

• GC Column: A capillary column suitable for flavor compounds (e.g., DB-5MS).[8]

• Injector: Operate in splitless mode and thermally desorb the analytes from the SPME fiber.

• Oven Temperature Program: A programmed temperature ramp to separate the analytes.

• Mass Spectrometer: Operate in electron ionization (EI) mode with selected ion monitoring (SIM) for quantification.[8] Quantitative ion pairs for vanillin can be m/z 153.1→m/z 93.1.[2]

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and selective method for quantifying vanillin in complex matrices like food products.[3][4][6]

Sample Preparation (Liquid-Liquid Extraction for Dairy Products):

• Spike the sample with an internal standard.

• Perform a liquid-liquid extraction (LLE) using a suitable solvent like acetonitrile.[3][6]

• Use a cleaning sorbent such as n-hexane to remove interfering substances.[3][6]

• Evaporate the organic layer and reconstitute the residue in the mobile phase.

Chromatographic and Mass Spectrometric Conditions:

• LC Column: A C18 reversed-phase column.

• Mobile Phase: A gradient elution using a mixture of water with a modifier (e.g., formic acid) and an organic solvent (e.g., acetonitrile or methanol).

• Mass Spectrometer: A tandem mass spectrometer operating in electrospray ionization (ESI) positive or negative mode.[1] Multiple reaction monitoring (MRM) is used for quantification, monitoring specific precursor-to-product ion transitions for both vanillin and the internal standard.

Mandatory Visualization

The following diagrams illustrate the typical experimental workflows for the described analytical methods.

Caption: Workflow for Vanillin Quantification by HPLC-UV.

Caption: Workflow for Vanillin Quantification by GC-MS.

Caption: Workflow for Vanillin Quantification by LC-MS/MS.

References

• 1. Determination of coumarin, vanillin, and ethyl vanillin in vanilla extract products: liquid chromatography mass spectrometry method development and validation studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Simultaneous determination of vanillin, ethyl vanillin and methyl vanillin in Chinese infant food and other dairy products by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Analysis of vanillin in food using LC-MS / MS - Eurofins Scientific [eurofins.de]
• 5. Rapid method for the determination of coumarin, vanillin, and ethyl vanillin in vanilla extract by reversed-phase liquid chromatography with ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Determining the Enantiomeric Purity of Valinol: A Comparative Guide to Analytical Methods

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of enantiomeric excess (ee) is paramount in the synthesis and quality control of chiral molecules like Valinol, a crucial building block in asymmetric synthesis and pharmaceutical drug development. The biological activity of chiral compounds is often stereospecific, with one enantiomer exhibiting the desired therapeutic effect while the other may be inactive or even elicit adverse effects. This guide provides a comparative analysis of the most common analytical techniques for determining the enantiomeric excess of Valinol: Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Polarimetry.

At a Glance: Method Comparison

A summary of the key performance indicators for each method is presented below. It is important to note that specific quantitative data for Valinol was not uniformly available across all techniques in the surveyed literature. In such cases, data for the closely related amino acid, Valine, or its derivatives are provided as a reasonable proxy.

Method	Principle	Sample Preparation	Analysis Time (typical)	Sensitivity (LOD/LOQ)	Key Advantages	Key Disadvantages
Chiral HPLC	Differential interaction with a chiral stationary phase (CSP)	Dissolution in mobile phase; potential derivatization	15-30 min	High (e.g., can quantify 0.05% of the minor enantiomer for derivatized valine)[1]	High resolution and accuracy, applicable to a wide range of compounds, well-established.	Requires specialized and often expensive chiral columns, method development can be time-consuming.
Chiral GC	Separation of volatile derivatives on a chiral stationary phase	Derivatization to increase volatility (e.g., acylation, silylation)	20-45 min	Very high (sub-nanogram levels possible)	High separation efficiency, suitable for volatile and semi-volatile compounds.	Requires derivatization which adds a step and potential for side reactions, sample must be thermally stable.[2]
NMR Spectroscopy	Formation of diastereomeric complexes with a chiral solvating agent (CSA) leading to distinct NMR signals	Simple mixing of analyte and CSA in an NMR tube	5-15 min	Moderate	Rapid analysis, non-destructive, provides structural information.	Lower sensitivity compared to chromatographic methods, may require higher sample concentration, signal overlap can be an issue.
Polarimetry	Measurement of the rotation of plane-polarized light	Dissolution in a suitable solvent	< 5 min	Low	Very fast and simple, non-destructive.	Insensitive for samples with high enantiomeric excess, requires a known specific rotation of the pure enantiomer, susceptible to impurities.[1]

In-Depth Analysis and Experimental Protocols

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a powerful and widely used technique for the separation and quantification of enantiomers. The separation is achieved through the differential interaction of the enantiomers with a chiral stationary phase (CSP).

Experimental Protocol (Indirect Method via Pre-column Derivatization):

This protocol is adapted from a method for determining the enantiomeric purity of Valine by derivatization with o-phthalaldehyde (OPA) and a chiral thiol.[1]

• Derivatization Reagent Preparation: Prepare a solution of o-phthalaldehyde (OPA) and a chiral thiol, such as N-isobutyryl-L-cysteine (IBLC), in a borate buffer.

• Sample Preparation:

  • Accurately weigh and dissolve the Valinol sample in the borate buffer to a known concentration (e.g., 1 mg/mL).

  • To an aliquot of the Valinol solution, add the OPA/IBLC derivatization reagent.

  • Allow the reaction to proceed for a defined period (e.g., 2 minutes) at room temperature to form diastereomeric isoindole derivatives.

• HPLC System and Conditions:

  • HPLC System: A standard HPLC system equipped with a UV or fluorescence detector.

  • Column: A standard achiral reversed-phase column (e.g., C18, 150 x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient of an aqueous buffer (e.g., sodium acetate) and an organic modifier (e.g., acetonitrile).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection: Fluorescence detection (Excitation: 340 nm, Emission: 450 nm) for high sensitivity.

• Data Analysis:

  • The two diastereomeric derivatives will elute at different retention times.

  • Integrate the peak areas of the two diastereomers.

  • Calculate the enantiomeric excess using the formula: ee (%) = |(Area₁ - Area₂) / (Area₁ + Area₂)| * 100

Experimental Workflow: Chiral HPLC (Indirect Method)

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Comparative Guide to Vanillin Extraction Techniques for Researchers

For researchers, scientists, and drug development professionals, the efficient extraction of vanillin is a critical step in various applications, from flavor and fragrance formulation to the synthesis of pharmaceutical intermediates. This guide provides an objective comparison of prevalent vanillin extraction techniques, supported by experimental data, to aid in the selection of the most suitable method for specific research and development needs.

The demand for natural vanillin, prized for its complex aromatic profile, continues to grow. However, its extraction from vanilla beans or its synthesis from bio-based sources like lignin presents challenges in terms of efficiency, cost, and environmental impact.[1][2][3] This comparison benchmarks several key extraction methodologies: conventional solvent extraction, modern techniques such as Microwave-Assisted Extraction (MAE) and Ultrasound-Assisted Extraction (UAE), and green technologies like Supercritical Fluid Extraction (SFE).

Comparative Analysis of Extraction Efficiency

The selection of an extraction technique is a trade-off between yield, time, solvent consumption, and the quality of the final product. The following table summarizes quantitative data from various studies to provide a clear comparison of the performance of different methods.

Extraction Technique	Vanillin Yield (%)	Extraction Time	Key Solvents/Conditions	Key Advantages	Key Disadvantages
Conventional (Soxhlet)	~1.25%[4][5]	8 - 16 hours[6][7]	Ethanol, Ethanol/Water mixtures[6]	Well-established, simple setup	Time-consuming, high solvent and energy consumption[8]
Maceration	Variable, generally lower than modern techniques[9]	Days to weeks[10]	Ethanol/Water mixtures	Simple, low energy input	Very slow, potentially lower efficiency[11]
Microwave-Assisted Extraction (MAE)	~1.8%[4][5] - 2.37%[12]	30 - 60 minutes[12][13]	Ethanol/Water (e.g., 72% Ethanol)[12]	Rapid, reduced solvent use, higher yields[9][14]	Potential for thermal degradation of sensitive compounds[10]
Ultrasound-Assisted Extraction (UAE)	~0.99%[4][5]	30 - 120 seconds[5]	Ethanol/Water mixtures	Fast, energy-efficient, can be performed at ambient temperature[7][10]	Yield may be lower than MAE[4][5]
Supercritical Fluid Extraction (SFE-CO2)	High purity (up to 97.35% w/w in oleoresin)[15][16]	40 minutes to several hours[15]	Supercritical CO2, often with a co-solvent like ethanol[17]	"Green" solvent, high selectivity, solvent-free extract[17][18]	High initial equipment cost, high pressure required[18]
Natural Deep Eutectic Solvents (NADES) with UAE	Up to 18.5 mg/g (equivalent to ~1.85%)[13][19]	~32 minutes[13][19]	Choline chloride-based NADES[13][19]	Environmentally friendly, biodegradable solvents, high efficiency[13]	Solvent recovery and reuse can be challenging

Experimental Workflow for Benchmarking

The process of comparing and validating the efficiency of different vanillin extraction techniques follows a structured workflow. This ensures that the results are reproducible and comparable. The general steps involved are outlined in the diagram below.

References

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. assignmentpoint.com [assignmentpoint.com]
• 3. From Waste to Value: Recent Insights into Producing Vanillin from Lignin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Microwave- and ultrasound-assisted extraction of vanillin and its quantification by high-performance liquid chromatography in Vanilla planifolia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2024.sci-hub.se [2024.sci-hub.se]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. cabidigitallibrary.org [cabidigitallibrary.org]
• 9. researchgate.net [researchgate.net]
• 10. agrovanilla.com [agrovanilla.com]
• 11. researchgate.net [researchgate.net]
• 12. Microwave-assisted Extraction of Vanillin from Madagascar Vanilla planifolia beans: Optimization and Modeling [nrfhh.com]
• 13. Natural deep eutectic solvents-based green extraction of vanillin: optimization, purification, and bioactivity assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Comparison of four kinds of extraction techniques and kinetics of microwave-assisted extraction of vanillin from Vanilla planifolia Andrews - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. vanillafair.com [vanillafair.com]
• 16. redalyc.org [redalyc.org]
• 17. waters.com [waters.com]
• 18. perfumerflavorist.com [perfumerflavorist.com]
• 19. Frontiers | Natural deep eutectic solvents-based green extraction of vanillin: optimization, purification, and bioactivity assessment [frontiersin.org]

Valinol Derivatives as Alpha-Glucosidase Inhibitors: A Comparative Docking Study

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Valinol derivatives as potential inhibitors of α-glucosidase, a key enzyme in carbohydrate metabolism and a therapeutic target for type 2 diabetes. The information presented herein is based on published experimental data from in vitro enzyme inhibition assays, supplemented by molecular docking studies that elucidate the binding interactions between these derivatives and the target protein.

Comparative Performance of Valinol Derivatives

The inhibitory effects of a series of synthesized L-valinol derived fluorinated sultam triazoles against α-glucosidase have been evaluated. The results, summarized in the table below, indicate that several of these derivatives exhibit significant inhibitory activity, with IC50 values in the micromolar range. Notably, these compounds demonstrate a considerable improvement in potency compared to the standard drug, acarbose.

Compound ID	Structure/Substitution	α-Glucosidase Inhibition IC50 (µM)
13	Fluorination at C-7'''	173.91 ± 2.40
14	Fluorination at C-7'''	Inactive
15	Fluorination at C-7'''	194.24 ± 2.03
16	Fluorination at C-9'''	Inactive
17	Fluorination at C-9'''	186.72 ± 2.14
18	Fluorination at C-9'''	Inactive
Acarbose	Standard Drug	875.85 ± 2.03

Data synthesized from studies on L-valinol derived fluorinated sultam triazoles as α-glucosidase inhibitors.[1][2]

Kinetic studies of the active sultam triazoles (13, 15, and 17) were conducted to determine their mode of inhibition.[1] Molecular docking and molecular dynamics simulations have been employed to investigate the binding modes of these active compounds within the active site of α-glucosidase, providing insights that support the in vitro findings.[1][3]

Experimental Protocols

In Vitro α-Glucosidase Inhibition Assay

The inhibitory activity of the Valinol derivatives against α-glucosidase is typically determined spectrophotometrically. A common method involves the use of p-nitrophenyl-α-D-glucopyranoside (pNPG) as a substrate. The enzyme, in a suitable buffer (e.g., phosphate buffer, pH 6.8), is pre-incubated with various concentrations of the test compounds. The reaction is initiated by the addition of pNPG, and the hydrolysis of pNPG to p-nitrophenol is monitored by measuring the absorbance at a specific wavelength (e.g., 405 nm). The concentration of the compound that inhibits the enzyme activity by 50% (IC50) is then calculated. Acarbose is commonly used as a positive control.

Molecular Docking Protocol

Molecular docking simulations are performed to predict the binding conformation and affinity of the Valinol derivatives within the active site of α-glucosidase.

• Protein Preparation: The three-dimensional crystal structure of α-glucosidase (e.g., from Saccharomyces cerevisiae) is obtained from the Protein Data Bank (PDB). The protein structure is prepared by removing water molecules and any co-crystallized ligands, adding polar hydrogen atoms, and assigning appropriate atomic charges.

• Ligand Preparation: The 2D structures of the Valinol derivatives are sketched and converted to 3D structures. The ligands are then energetically minimized using a suitable force field (e.g., MMFF94).

• Grid Generation: A grid box is defined around the active site of the enzyme. The dimensions of the grid are set to encompass the entire binding pocket to allow the ligand to move freely during the docking process.

• Docking Simulation: A molecular docking program (e.g., AutoDock, Glide, GOLD) is used to dock the prepared ligands into the defined grid box of the protein. The docking algorithm explores various possible conformations and orientations of the ligand within the active site and scores them based on a scoring function that estimates the binding affinity (e.g., in kcal/mol).

• Analysis of Results: The resulting docked poses are analyzed to identify the most favorable binding mode. The binding energy values are used to rank the compounds, with lower binding energies generally indicating higher binding affinity. The interactions between the ligand and the amino acid residues in the active site (e.g., hydrogen bonds, hydrophobic interactions) are visualized and analyzed to understand the molecular basis of inhibition.

Visualizations

Experimental Workflow for Molecular Docking

Inhibition of α-Glucosidase in Carbohydrate Metabolism

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of New Valinol‐Derived Sultam Triazoles as <i>α</i> ‐Glucosidase Inhibitors [ouci.dntb.gov.ua]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to Inter-Laboratory Validation of Vanillin Stability Testing

For Researchers, Scientists, and Drug Development Professionals

Data Presentation: Performance of Analytical Methods

The following tables summarize the performance characteristics of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and UV-Vis Spectrophotometry for the quantification of vanillin. These parameters are critical for assessing the reliability and suitability of a method for stability studies.

Table 1: Performance Characteristics of HPLC Methods for Vanillin Analysis

Parameter	Reported Value	Sample Matrix	Reference
Linearity (R²)	> 0.99	Herbal Material & Tincture	[1]
Linearity (R²)	0.993	Standard Solution	[2]
Accuracy (Recovery)	93.12% - 113.74%	Herbal Material & Tincture	[1]
Precision (RSD)	< 0.90% (Repeatability)	Herbal Material & Tincture	[1]
Precision (RSD)	< 1.09% (Intermediate Precision)	Herbal Material & Tincture	[1]

Table 2: Performance Characteristics of GC-MS Methods for Vanillin Analysis

Parameter	Reported Value	Sample Matrix	Reference
Linearity (R²)	0.9987	Standard Solution	[3]
Accuracy (Recovery)	96% - 103%	Spiked Water	[3]
Accuracy (Recovery)	93.21% - 103.20%	Ice Cream	[4]
Precision (RSD)	2.7%	Spiked Water	[3]
Precision (RSD)	4.6%	Cola	[3]
Precision (RSD)	1.99% - 4.72%	Ice Cream	[4]
Limit of Detection (LOD)	0.098 µg/g	Ice Cream	[4]

Table 3: Performance Characteristics of UV-Vis Spectrophotometry for Vanillin Analysis

Parameter	Reported Value	Sample Matrix	Reference
Linearity (Beer's Law Range)	5-25 µg/mL	Standard Solution	[5]
Accuracy (Recovery)	98.6%	Milk Powder	[4]
Accuracy (Recovery)	97.3% - 101.1%	Food Samples	[4]
Precision (RSD)	0.34%	Milk Powder	[4]
Precision (RSD)	< 2.0%	Food Samples	[4]

Experimental Protocols

A detailed and standardized experimental protocol is fundamental for a successful inter-laboratory validation of a vanillin stability test. The following protocol is a generalized framework based on common practices in stability testing.

Objective

To assess the stability of vanillin under defined storage conditions over a specified period.

Materials

• Vanillin reference standard

• Vanillin test sample

• High-purity solvents (e.g., methanol, acetonitrile, water)

• Reagents for the chosen analytical method

• Calibrated analytical instrumentation (HPLC-UV, GC-MS, or UV-Vis Spectrophotometer)

• Controlled environment stability chambers

Methodology

• Sample Preparation and Initial Analysis (T=0)

  • Accurately weigh the vanillin test sample and prepare a stock solution of known concentration in a suitable solvent.

  • Prepare a series of working standards from the vanillin reference standard to construct a calibration curve.

  • Analyze the initial concentration of vanillin in the test sample using a validated analytical method (e.g., HPLC, GC-MS, or UV-Vis). This will serve as the baseline (T=0) measurement.

• Stability Study Design (Isochronous Method)

  • Aliquot the vanillin test sample into multiple sealed containers to be stored under different conditions.

  • Storage Conditions:

    • Long-Term (Real-Time): 25°C ± 2°C / 60% RH ± 5% RH

    • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

    • Photostability: Expose samples to a light source according to ICH Q1B guidelines.

  • Time Points:

    • Long-Term: 0, 3, 6, 9, 12, 18, 24, 36 months

    • Accelerated: 0, 1, 2, 3, 6 months

  • At each designated time point, retrieve the samples from the stability chambers.

• Sample Analysis

  • Allow the samples to equilibrate to room temperature.

  • Prepare the samples for analysis according to the chosen analytical method.

  • Quantify the concentration of vanillin in each sample.

  • Analyze for the presence of known degradation products, such as vanillic acid.

• Data Analysis

  • Calculate the percentage of vanillin remaining at each time point relative to the initial concentration.

  • Evaluate any changes in physical appearance, such as color or odor.

  • Determine the rate of degradation and estimate the shelf-life of the product under the tested conditions.

Mandatory Visualization

Vanillin Degradation Pathway

The following diagram illustrates the primary degradation pathway of vanillin to vanillic acid through oxidation.

Caption: A simplified diagram of the oxidative degradation of vanillin.

Experimental Workflow for Vanillin Stability Testing

This diagram outlines the logical flow of a typical vanillin stability study, from initial setup to final data analysis.

Caption: Workflow for a comprehensive vanillin stability study.

References

• 1. seer.ufrgs.br [seer.ufrgs.br]
• 2. researchgate.net [researchgate.net]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Ensuring Vanillin Powder Compliance & Safety: A Guide To Detection Method Selection [ko.greenspringnatural.com]
• 5. researchgate.net [researchgate.net]

A Comparative Analysis of Valinol-Based Ligands in Asymmetric Catalysis

For Researchers, Scientists, and Drug Development Professionals: A Guide to Selecting the Optimal Valinol-Derived Ligand for Enantioselective Synthesis.

The quest for highly efficient and selective chiral catalysts is a cornerstone of modern asymmetric synthesis, particularly in the development of pharmaceutical agents. Valinol, a readily available chiral amino alcohol derived from the natural amino acid valine, serves as a versatile scaffold for a diverse range of privileged ligands. This guide provides a comparative overview of the catalytic activity of different classes of Valinol-based ligands, supported by experimental data from the literature. We will delve into the performance of Valinol-derived amino alcohols, thioamides, and immobilized ligands in key asymmetric transformations.

Performance Comparison of Valinol-Based Ligands

The efficacy of a chiral ligand is primarily measured by its ability to induce high stereoselectivity, typically expressed as enantiomeric excess (ee), and to facilitate efficient conversion to the desired product (yield). The following tables summarize the performance of various Valinol-based ligands in different catalytic reactions.

Table 1: Valinol-Derived Organocatalysts in the Asymmetric Aldol Reaction

The direct asymmetric aldol reaction is a powerful tool for carbon-carbon bond formation. Proline-based catalysts are often employed, and the incorporation of a Valinol moiety can significantly enhance their performance.

Ligand/Catalyst	Aldehyde Substrate	Ketone Substrate	Catalyst Loading (mol%)	Enantiomeric Excess (ee)	Reference
Proline-Valinol Thioamide	2-Nitrobenzaldehyde	Acetone	2	96%	[1]
Proline-Valinol Thioamide	3-Nitrobenzaldehyde	Cyclohexanone	2	99%	[1]

Table 2: Valinol-Based Ligands in Metal-Catalyzed Asymmetric Reactions

Valinol derivatives are also widely used as ligands for transition metals in a variety of asymmetric transformations, including reductions and oxidations.

Ligand/Catalyst	Reaction Type	Substrate	Metal	Enantiomeric Excess (ee)	Yield	Turnover Number (TON)	Reference
Valinol-grafted MOF	Ketone Reduction	Various aromatic & aliphatic ketones	Iron(II)	up to 99%	-	up to 15,000
Valinol immobilized on SBA-15	Allylic Oxidation	Cyclohexene	Copper	39%	80%	-

Experimental Protocols

Detailed experimental procedures are crucial for the reproducibility and successful application of these catalytic systems. Below are representative protocols for the synthesis of a Valinol-based ligand and its application in a key asymmetric reaction.

Synthesis of a Proline-Valinol Thioamide Organocatalyst

This protocol describes the synthesis of a prolinethioamide derived from L-proline and L-valinol, which has been shown to be an effective organocatalyst for the direct asymmetric aldol reaction.[1]

Materials:

• L-proline

• L-valinol

• Triethylamine (TEA)

• Reagents for mixed anhydride formation (e.g., ethyl chloroformate)

• Dry solvents (e.g., THF)

Procedure:

• Mixed Anhydride Formation: L-proline is reacted with a suitable chloroformate in the presence of a base like triethylamine to form a mixed anhydride.

• Amide Coupling: The mixed anhydride is then reacted in situ with L-valinol to form the corresponding prolinamide.

• Thionation: The resulting amide is subsequently treated with a thionating agent, such as Lawesson's reagent, to yield the final proline-valinol thioamide.

• Purification: The crude product is purified by column chromatography.

General Procedure for the Asymmetric Aldol Reaction

This protocol outlines a general procedure for the direct asymmetric aldol reaction between an aldehyde and a ketone using a Proline-Valinol thioamide organocatalyst.[1]

Materials:

• Aldehyde

• Ketone

• Proline-Valinol thioamide catalyst (e.g., 2 mol%)

• Solvent (e.g., water, or solvent-free)

• Acidic additive (optional)

Procedure:

• To a mixture of the aldehyde and the ketone, the Proline-Valinol thioamide catalyst is added.

• The reaction mixture is stirred at a specified temperature (e.g., 0 °C) for a designated period.

• The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is worked up, typically involving an acid-base extraction to remove the catalyst.

• The crude product is purified by column chromatography.

• The enantiomeric excess of the product is determined by chiral high-performance liquid chromatography (HPLC).

Mandatory Visualizations

To better illustrate the concepts and workflows discussed, the following diagrams have been generated using the DOT language.

Caption: A logical workflow for the synthesis, testing, and comparison of different Valinol-based ligands.

Caption: A simplified representation of a metal-catalyzed asymmetric addition reaction.

References

• 1. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Disposal of Vanilol: A Guide for Laboratory Professionals

For researchers and scientists in the fast-paced world of drug development, proper chemical handling and disposal are paramount to ensuring a safe and compliant laboratory environment. This guide provides essential, step-by-step procedures for the safe disposal of Vanilol, a common laboratory reagent. Adherence to these guidelines will help safeguard personnel, protect the environment, and maintain regulatory compliance.

"Vanilol" is often a trade name for a derivative of valinol, such as N-BOC-L-valinol or L-(+)-valinol. These compounds are typically classified as combustible liquids that can cause skin, eye, and respiratory irritation.[1][2][3][4] One safety data sheet (SDS) also indicates that the substance is harmful to aquatic life. Therefore, it is crucial to manage its disposal as hazardous waste.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure you are wearing appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[1] All handling of Vanilol waste should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.[1]

Step-by-Step Disposal Protocol

• Waste Identification and Segregation:

  • Treat all unused Vanilol and materials contaminated with it (e.g., pipette tips, gloves, empty containers) as hazardous waste.

  • Do not mix Vanilol waste with other waste streams unless explicitly permitted by your institution's hazardous waste management plan.

• Containerization:

  • Use a designated, leak-proof, and chemically compatible waste container. The container should be clearly labeled as "Hazardous Waste" and include the full chemical name (e.g., "Waste N-BOC-L-Valinol").

  • Keep the container securely closed when not in use.[1] Liquid waste containers should not be filled to more than 75% capacity to allow for vapor expansion.[5]

• Rinsing Empty Containers:

  • Empty containers that held Vanilol must be triple-rinsed with a suitable solvent.[6] The rinsate must be collected and disposed of as hazardous waste.[6]

• Storage:

  • Store the hazardous waste container in a designated, well-ventilated, and secure area, away from heat, sparks, and open flames.[2][4]

• Disposal:

  • Dispose of the collected Vanilol waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[2][4]

  • Follow all local, state, and federal regulations for hazardous waste disposal. The U.S. Environmental Protection Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA).[7][8]

Quantitative Data Summary

The following table summarizes key quantitative data for a common form of Vanilol, N-BOC-L-Valinol, based on available Safety Data Sheets.

Property	Value	Source
Boiling Point	218 °C / 424.4 °F @ 760 mmHg	[2]
Flash Point	85 °C / 185 °F	[2]
Molecular Formula	C10H21NO3	[1]

Experimental Protocols Cited

The disposal procedures outlined in this guide are based on standard laboratory safety protocols and hazardous waste management principles. Specific experimental protocols that generate Vanilol waste should incorporate these disposal steps into their methodology to ensure safety and compliance from the outset.

Vanilol Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Vanilol.

Caption: Decision workflow for Vanilol waste disposal.

References

• 1. peptide.com [peptide.com]
• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. nipissingu.ca [nipissingu.ca]
• 6. rtong.people.ust.hk [rtong.people.ust.hk]
• 7. epa.gov [epa.gov]
• 8. Hazardous Waste Compliance and Assistance | Missouri Department of Natural Resources [dnr.mo.gov]

Essential Safety and Operational Guide for Handling Valinol

For laboratory professionals, including researchers, scientists, and drug development experts, a comprehensive understanding of safety protocols for handling chemicals is paramount. This document provides essential, immediate safety and logistical information for handling Valinol, a chiral amino alcohol derived from the amino acid valine.[1] It is crucial to note that "Vanilol" is likely a misspelling of "Valinol," as safety and chemical data sheets are available for the latter. Valinol is primarily available as S-isomer (L-Valinol) and is used in the synthesis of chiral intermediates and pharmaceuticals.[1][2]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment to be used when handling Valinol. Proper PPE is the first line of defense against potential exposure and is critical for ensuring personal safety in the laboratory.

PPE Category	Item	Specifications & Use
Eye Protection	Safety Goggles / Face Shield	Use splash goggles or a face shield to protect against splashes.[3] Eye protection is mandatory as Valinol can cause serious eye irritation.[4]
Hand Protection	Chemical-Resistant Gloves	Wear powder-free nitrile or neoprene gloves.[5] Always inspect gloves before use and remove them correctly to avoid skin contact.[6]
Body Protection	Laboratory Coat / Gown	A disposable gown is preferred, but a clean lab coat is acceptable for non-hazardous compounding.[5] For handling larger quantities or in situations with a higher risk of splashing, a full suit may be necessary.[3]
Respiratory Protection	Dust Respirator / NIOSH-approved Mask	A dust respirator should be used to avoid inhalation of the product, especially if it is in a solid or powder form.[3] For vapors or when ventilation is inadequate, a fit-tested N95 or N100 NIOSH-approved mask is recommended.[5] In case of fire, firefighters should use a self-contained breathing apparatus (SCBA).[3]
Foot Protection	Closed-Toe Shoes	Non-slip shoes are recommended to prevent accidents in the laboratory.[7]

Handling and Storage Procedures

Proper handling and storage are critical to maintaining the stability of Valinol and ensuring a safe laboratory environment.

Operational Plan: Step-by-Step Handling

• Engineering Controls : Always handle Valinol in a well-ventilated area. Use process enclosures or local exhaust ventilation to keep airborne levels below exposure limits.[3]

• Avoid Ignition Sources : Keep away from heat, sparks, open flames, and other ignition sources as it is a combustible liquid.[8][9] No smoking should be permitted in the handling area.[3]

• Personal Hygiene : Wash hands thoroughly after handling and before eating, drinking, smoking, or using the lavatory.[3][8]

• Avoid Contact and Inhalation : Do not breathe mist or vapor.[3] Avoid contact with skin and eyes.

• Safe Handling Practices : Use spark-proof tools and take precautionary measures against static discharges.[8]

Storage Plan

• Container : Keep the container tightly closed.[3][8]

• Environment : Store in a dry, cool, and well-ventilated place.[3][8]

• Incompatibilities : Keep away from strong oxidizing agents, strong acids, acid anhydrides, and acid chlorides.[8][9]

• Special Conditions : For air-sensitive variants, store under a dry inert gas.[10]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of accidental exposure to Valinol.

Exposure Route	First Aid Protocol
Inhalation	Move the person to fresh air. If not breathing, give artificial respiration. Consult a physician.[3][4]
Skin Contact	Wash off with soap and plenty of water for at least 15 minutes. Remove contaminated clothing and wash it before reuse. Consult a physician.[3][4]
Eye Contact	Rinse cautiously with water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Get medical attention.[3][4]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and drink plenty of water afterwards. Consult a physician.[3][4]

Disposal Plan

Proper disposal of Valinol and its containers is essential to prevent environmental contamination and ensure regulatory compliance.

• Product Disposal : Dispose of contents and container to an approved waste disposal plant.[4][8] Do not let the product enter drains.

• Container Disposal : Contaminated packaging should be disposed of in the same manner as the product.

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely handling Valinol in a laboratory setting.

Caption: A workflow diagram outlining the key steps for the safe handling of Valinol.

References

• 1. Valinol - Wikipedia [en.wikipedia.org]
• 2. chemimpex.com [chemimpex.com]
• 3. peptide.com [peptide.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]
• 6. m.youtube.com [m.youtube.com]
• 7. safety-best-practices - Valvoline™ Global Latam English [valvolineglobal.com]
• 8. fishersci.com [fishersci.com]
• 9. assets.thermofisher.cn [assets.thermofisher.cn]
• 10. L-(+)-Valinol, 97% | Fisher Scientific [fishersci.ca]